G0507

Core Science & Biosynthesis

G0507's Mechanism of Action in E. coli: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of the novel pyrrolopyrimidione compound, G0507, in Escherichia coli. The document details its molecular target, cellular effects, and the experimental methodologies used for its characterization, supported by quantitative data and visual diagrams.

Core Mechanism of Action: Targeting Lipoprotein Trafficking

G0507 is a potent inhibitor of the LolCDE ABC transporter in E. coli.[1][2][3] Its primary mechanism of action involves the disruption of lipoprotein trafficking, an essential process for maintaining the integrity of the Gram-negative outer membrane.[1][4]

Molecular Target: The LolCDE ABC Transporter

The direct molecular target of G0507 is the inner membrane ABC transporter complex LolCDE. This complex is responsible for the ATP-dependent extraction of lipoproteins from the inner membrane and their subsequent transfer to the periplasmic chaperone LolA for transport to the outer membrane. Genetic studies have confirmed LolCDE as the target, with spontaneous resistance mutations to G0507 mapped to the lolC, lolD, and lolE genes.

Molecular Interaction and Consequence

G0507 binds to the LolCDE complex and paradoxically stimulates its ATPase activity. However, this stimulation is considered non-productive and leads to the inhibition of the transporter's primary function of lipoprotein transport. The bactericidal effect of G0507 is linked to this aberrant stimulation of ATP hydrolysis. In E. coli strains with resistance mutations, such as the Q258K substitution in LolC, G0507 can still bind to the LolCDE complex but fails to stimulate its ATPase activity.

Cellular Effects and Phenotypic Consequences

The inhibition of LolCDE function by G0507 leads to the accumulation of fully processed lipoproteins, such as Lpp, in the inner membrane. This disruption of the lipoprotein trafficking pathway has two major consequences:

• Induction of the σE Stress Response: The buildup of mislocalized lipoproteins in the inner membrane triggers the extracytoplasmic σE stress response, a key indicator of defects in outer membrane biogenesis.

• Morphological Changes: Treatment of E. coli with G0507 results in distinct morphological alterations, including a noticeable swelling of the periplasmic space, particularly at the cell poles.

Quantitative Data

The following tables summarize the available quantitative data on the activity of G0507 against E. coli.

Parameter	Value	Bacterial Strain	Reference
Minimum Inhibitory Concentration (MIC)	0.78 µg/mL	Escherichia coli
Frequency of Spontaneous Resistance	1.6 x 10⁻⁸ to 3.3 x 10⁻⁸ at 4x-16x MIC	Escherichia coli

Table 1: Antibacterial Activity of G0507 against Escherichia coli

Gene	Mutation	Effect on G0507 Activity	Reference
lolC	Q258K substitution	High-level resistance; G0507 binding occurs without ATPase stimulation
lpp	Null mutations	Resistance to G0507

Table 2: Known Resistance Mutations to G0507 in Escherichia coli

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the characterization of G0507.

Minimum Inhibitory Concentration (MIC) Assay

This protocol is for determining the lowest concentration of G0507 that inhibits the visible growth of E. coli.

Materials:

• Escherichia coli strain

• Mueller-Hinton Broth (MHB) or Luria-Bertani (LB) broth

• G0507 stock solution (in DMSO)

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare Bacterial Inoculum: Inoculate a single colony of E. coli into broth and incubate overnight at 37°C with shaking. The next day, dilute the overnight culture to an optical density at 600 nm (OD600) of approximately 0.001 (around 1 x 10^5 CFU/mL).

• Prepare G0507 Dilutions: Prepare a series of two-fold serial dilutions of G0507 in the broth in a 96-well microtiter plate.

• Inoculation: Add the prepared bacterial inoculum to each well containing the G0507 dilutions. Include a growth control (no G0507) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of G0507 at which no visible bacterial growth is observed.

σE Stress Response Reporter Assay

This protocol uses a reporter gene assay to measure the induction of the σE stress response in E. coli following treatment with G0507.

Materials:

• E. coli strain with a σE-dependent reporter fusion (e.g., P3rpoH::lacZ)

• LB broth

• G0507 stock solution (in DMSO)

• Reagents for β-galactosidase assay (e.g., ONPG)

Procedure:

• Culture Preparation and Treatment: Grow the reporter strain overnight at 37°C in LB broth. Dilute the overnight culture into fresh LB broth and grow to an early- to mid-logarithmic phase (OD600 ≈ 0.2-0.4). Add G0507 at the desired concentration (e.g., 1x, 2x, 4x MIC) and include a vehicle control (DMSO).

• Incubation and Sampling: Incubate the cultures at 37°C with shaking. Collect samples at various time points (e.g., 0, 30, 60, 120 minutes) post-treatment.

• β-Galactosidase Assay: Perform a β-galactosidase assay on the collected samples to measure the activity of the reporter gene. Calculate the Miller units to quantify the induction of the σE stress response.

In Vitro ATPase Activity Assay with Purified LolCDE

This protocol is for determining the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

Materials:

• Purified wild-type and/or mutant LolCDE complex

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO4

• ATP solution

• G0507 stock solution (in DMSO)

• Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

Procedure:

• Reaction Setup: In a 96-well plate, prepare reaction mixtures containing the assay buffer and the purified LolCDE complex (e.g., 10 nM final concentration). Add G0507 to the desired final concentrations (e.g., 0.8 µM and 3.2 µM) and include a DMSO-only control.

• Pre-incubation: Pre-incubate the mixtures at 37°C for 10 minutes.

• Reaction Initiation: Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Phosphate Detection: Stop the reaction and add the phosphate detection reagent to quantify the amount of inorganic phosphate released.

• Data Analysis: Calculate the rate of ATP hydrolysis and compare the activity in the presence of G0507 to the DMSO control.

Fluorescence Microscopy for Morphological Analysis

This protocol is for visualizing the cellular effects of G0507 treatment.

Materials:

• E. coli strain

• LB broth

• G0507 stock solution (in DMSO)

• Nile Red solution (for membrane staining)

• 4′,6-diamidino-2-phenylindole (DAPI) solution (for DNA staining)

• Phosphate-buffered saline (PBS)

• Agarose (B213101) pads (1%)

Procedure:

• Cell Preparation and Treatment: Grow E. coli to the exponential phase in LB broth. Treat the culture with G0507 at a concentration of 4x MIC for 2 hours. Include a DMSO-only control.

• Staining: Harvest the cells by centrifugation and wash with PBS. Stain the cells with Nile Red and DAPI according to standard protocols.

• Mounting: Resuspend the stained cells in a small volume of PBS and mount them on a 1% agarose pad on a microscope slide.

• Imaging: Visualize the cells using a fluorescence microscope with appropriate filter sets.

Visualizations

The following diagrams illustrate the mechanism of action of G0507 and the workflows of key experimental procedures.

Caption: G0507 inhibits the LolCDE lipoprotein trafficking pathway in E. coli.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Caption: Workflow for the σE Stress Response Reporter Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

G0507: A Technical Deep Dive into its Molecular Target in Gram-negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of growth in Gram-negative bacteria.[1][2] This technical guide provides a comprehensive analysis of the molecular target of G0507, its mechanism of action, and the critical experimental data that form the basis of our current understanding. G0507 represents a promising chemical probe for dissecting the essential process of lipoprotein trafficking and holds potential as a lead compound for the development of new antibacterial agents.[2][3]

Molecular Target: The LolCDE ABC Transporter

The primary molecular target of G0507 in Gram-negative bacteria is the LolCDE ABC transporter complex.[1] This essential inner membrane protein complex is a critical component of the Lol (lipoprotein outer membrane localization) system, which is responsible for the transport of lipoproteins from the inner membrane to the outer membrane. The identification of LolCDE as the target of G0507 is substantiated by several key lines of experimental evidence:

• Genetic Resistance Studies: Spontaneous mutations conferring resistance to G0507 in Escherichia coli have been mapped to the lolC, lolD, and lolE genes, which encode the three protein components of the transporter complex. A specific high-level resistance mutation has been identified as a Q258K substitution in the LolC protein.

• Phenotypic Analysis: Treatment of E. coli with G0507 leads to the accumulation of fully processed outer membrane lipoproteins, such as Lpp, in the inner membrane. This phenotype is consistent with the inhibition of the LolCDE complex's function in extracting lipoproteins from the inner membrane for transport.

• Biochemical Assays: In vitro experiments using purified LolCDE complexes have demonstrated that G0507 directly binds to the complex and stimulates its ATPase activity.

Quantitative Data Summary

The biological activity of G0507 has been characterized through various quantitative assays. The following tables summarize the key findings.

Table 1: Antibacterial Activity of G0507
Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Escherichia coli	0.78

Table 2: Biochemical Activity of G0507
Parameter	Condition	Observation
LolCDE ATPase Activity	Wild-type LolCDE	Stimulated by G0507
LolCDE ATPase Activity	LolC Q258K DE mutant	Not stimulated by G0507
G0507 Binding	LolC Q258K DE mutant	G0507 still binds

Mechanism of Action

G0507 inhibits the LolCDE complex through a novel mechanism. Instead of acting as a simple competitive inhibitor, G0507 binds to the complex and paradoxically stimulates its ATPase activity. However, this stimulation is non-productive and does not lead to the successful transport of lipoproteins. This aberrant activity effectively uncouples ATP hydrolysis from the transport process, leading to a halt in lipoprotein trafficking.

The disruption of lipoprotein localization to the outer membrane has severe consequences for the bacterial cell:

• Accumulation of Mislocalized Lipoproteins: The failure to transport lipoproteins results in their accumulation in the inner membrane.

• Induction of the σE Stress Response: This buildup of unprocessed lipoproteins in the inner membrane is a sign of cell envelope distress and triggers the extracytoplasmic σE stress response. The σE stress response is a conserved pathway in Gram-negative bacteria that is activated by the accumulation of unfolded or mislocalized outer membrane proteins.

• Morphological Changes and Cell Death: Sustained inhibition of the LolCDE pathway by G0507 leads to characteristic morphological changes, including swelling of the periplasmic space, and ultimately results in bacterial cell death.

Signaling and Experimental Workflow Diagrams

To visually represent the processes described, the following diagrams have been generated using the DOT language.

G0507 inhibits the LolCDE-mediated transport of lipoproteins.

Induction of the σE stress response pathway by G0507.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

G0507: A Technical Guide to a Novel LolCDE ABC Transporter Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant Gram-negative bacteria constitutes a significant threat to global health, necessitating the discovery of novel antibacterial agents with new mechanisms of action. The lipoprotein transport (Lol) pathway, essential for the biogenesis of the outer membrane in these bacteria, presents a promising therapeutic target. G0507, a pyrrolopyrimidinedione compound, has been identified as a potent and specific inhibitor of the LolCDE ABC transporter, a critical component of the Lol pathway.[1][2][3] This technical guide provides a comprehensive overview of G0507, detailing its mechanism of action, summarizing key quantitative data, providing detailed experimental protocols, and visualizing the relevant biological pathways and experimental workflows.

Core Mechanism of Action: Targeting Lipoprotein Trafficking

G0507's primary molecular target is the inner membrane ABC transporter complex, LolCDE.[2][4] This complex is responsible for the ATP-dependent extraction of lipoproteins from the inner membrane and their subsequent transfer to the periplasmic chaperone LolA, which then delivers them to the outer membrane. Inhibition of this crucial process disrupts the integrity of the outer membrane, ultimately leading to bacterial cell death.

The inhibitory action of G0507 is multifaceted:

• Disruption of Lipoprotein Transport: Treatment of E. coli with G0507 leads to the accumulation of fully processed lipoproteins, such as Lpp, in the inner membrane, a clear indicator of disrupted trafficking to the outer membrane.

• Paradoxical ATPase Stimulation: G0507 binds to the LolCDE complex and paradoxically stimulates its ATPase activity. However, this overstimulation is non-productive and does not lead to effective lipoprotein transport. This suggests that the bactericidal effect is linked to this aberrant ATP hydrolysis.

• Induction of the σE Stress Response: The buildup of mislocalized lipoproteins in the inner membrane triggers the extracytoplasmic σE stress response, a key indicator of defects in outer membrane biogenesis.

• Morphological Changes: Inhibition of the Lol pathway by G0507 results in distinct morphological alterations in E. coli, including a noticeable swelling of the periplasmic space, particularly at the cell poles.

Genetic studies have confirmed that mutations in the lolC, lolD, and lolE genes confer resistance to G0507, validating LolCDE as its direct molecular target. Interestingly, a specific mutation in LolC (Q258K) that confers high-level resistance to G0507 still allows the compound to bind to the LolCDE complex with comparable affinity to the wild-type, but it no longer stimulates ATPase activity. This finding underscores the importance of ATPase stimulation in G0507's mechanism of action.

Quantitative Data Summary

The biological activity of G0507 has been quantified through various in vitro assays. The following tables summarize the key data for easy comparison.

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 against E. coli Strains

E. coli Strain	Relevant Genotype/Phenotype	G0507 MIC (µg/mL)
ΔtolC	Efflux pump deficient	0.5
imp4213	Outer membrane-compromised	1
MG1655	Wild-type	>64
imp4213_LolCQ258K	G0507-resistant mutant	>64
imp4213_LolDP164S	G0507-resistant mutant	>64
imp4213_LolEL371P	G0507-resistant mutant	>64

Table 2: Binding Affinity of G0507 to LolCDE Variants

LolCDE Variant	Parameter	Value (µM)
Wild-type	KD	1.4 ± 0.5
LolCQ258KDE (resistant mutant)	KD	0.8 ± 0.3

Table 3: Effect of G0507 on LolCDE ATPase Activity

LolCDE Variant	G0507 Concentration (µM)	Fold Change in ATPase Activity (Relative to Baseline)
Wild-type	0.8	~1.5
Wild-type	3.2	~2.0
LolCQ258KDE (resistant mutant)	0.8	No significant change
LolCQ258KDE (resistant mutant)	3.2	No significant change

Signaling Pathways and Experimental Workflows

Visual diagrams are provided below to illustrate the key biological pathways and experimental procedures related to G0507.

Caption: G0507 inhibits the LolCDE-mediated lipoprotein transport pathway.

Caption: Experimental workflow for the discovery and characterization of G0507.

Caption: Activation of the σE stress response by G0507.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

LolCDE ATPase Activity Assay

This protocol determines the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

• Reagents:

  • Purified wild-type LolCDE and/or mutant LolCDE complex

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO₄

  • ATP solution (e.g., 2 mM)

  • G0507 stock solution (in DMSO)

  • Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

• Procedure:

  • If necessary, reconstitute the purified LolCDE complex into proteoliposomes for optimal activity.

  • In a 96-well plate, prepare reaction mixtures containing the assay buffer and the LolCDE complex (e.g., 10 nM final concentration).

  • Add G0507 to the desired final concentrations (e.g., 0.8 µM and 3.2 µM). Include a DMSO-only control.

  • Pre-incubate the mixtures at 37°C for 10 minutes.

  • Initiate the reaction by adding ATP to a final concentration of 2 mM.

  • Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction and measure the amount of inorganic phosphate released using a phosphate detection reagent according to the manufacturer's instructions.

  • Read the absorbance at the appropriate wavelength (e.g., 620 nm for Malachite Green).

  • Calculate the rate of ATP hydrolysis and compare the activity in the presence of G0507 to the DMSO control.

Lipoprotein Localization Assay (via Sucrose (B13894) Density Gradient Centrifugation)

This protocol determines the subcellular localization of lipoproteins (e.g., Lpp) following treatment with G0507.

• Reagents:

  • E. coli culture

  • G0507

  • Lysis buffer

  • Sucrose solutions of varying densities

  • Antibodies against inner membrane proteins (e.g., MsbA), outer membrane proteins (e.g., BamA), and the lipoprotein of interest (e.g., Lpp)

• Procedure:

  • Grow E. coli cells to the desired optical density.

  • Treat the culture with G0507 at a specified concentration and for a specific duration. Include an untreated control.

  • Harvest cells by centrifugation and lyse them to prepare a total membrane fraction via ultracentrifugation.

  • Load the total membrane fraction onto a discontinuous sucrose gradient.

  • Perform ultracentrifugation for an extended period (e.g., 18-24 hours) to separate inner and outer membranes based on their density.

  • Carefully collect fractions from the top to the bottom of the gradient.

  • Analyze the protein composition of each fraction by SDS-PAGE and Western blotting using specific antibodies to identify the location of inner membrane, outer membrane, and lipoprotein markers.

σE Stress Response Reporter Assay

This assay quantifies the induction of the σE stress response in E. coli upon treatment with G0507.

• Reagents:

  • E. coli strain harboring a σE-dependent reporter construct (e.g., rpoHP3-lacZ)

  • Growth medium (e.g., LB broth)

  • G0507 stock solution (in DMSO)

  • Reagents for β-galactosidase activity measurement

• Procedure:

  • Grow the E. coli reporter strain in a 96-well plate.

  • Add G0507 at various concentrations to the wells. Include a DMSO-only control.

  • Incubate the plate at 37°C for a specified time (e.g., 2-4 hours).

  • Measure the optical density (OD₆₀₀) to assess bacterial growth.

  • Perform a β-galactosidase assay to measure the activity of the lacZ reporter gene.

  • Normalize the β-galactosidase activity to the cell density (OD₆₀₀).

  • Calculate the fold induction of the σE stress response by comparing the normalized activity of G0507-treated cells to the DMSO control.

Fluorescence Microscopy for Morphological Analysis

This protocol allows for the visualization of cellular changes in E. coli after G0507 treatment.

• Reagents:

  • E. coli culture (e.g., imp4213 strain)

  • G0507

  • Nile Red (for membrane staining)

  • DAPI (for DNA staining)

  • 1% Agarose (B213101)

• Procedure:

  • Grow E. coli to the exponential phase in LB broth.

  • Treat the culture with G0507 at a concentration of 4x MIC for 2 hours. Include a DMSO-only control.

  • Harvest the cells by centrifugation and wash with PBS.

  • Stain the cells with Nile Red and DAPI according to standard protocols.

  • Resuspend the stained cells in a small volume of PBS.

  • Mount the cells on a 1% agarose pad on a microscope slide.

  • Visualize the cells using a fluorescence microscope with appropriate filter sets, observing for changes such as periplasmic swelling.

Conclusion

G0507 is a valuable chemical probe for studying the essential Lol pathway of lipoprotein transport in Gram-negative bacteria. Its specific targeting of the LolCDE ABC transporter, combined with its unique mechanism of uncoupling ATP hydrolysis from transport, offers a novel avenue for antibacterial drug discovery. The detailed quantitative data and experimental protocols provided in this guide serve as a comprehensive resource for researchers aiming to further investigate and develop G0507 and other inhibitors of this critical bacterial process.

References

• 1. benchchem.com [benchchem.com]
• 2. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide on G0507's Disruption of Lipoprotein Trafficking in Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanism of G0507, a novel pyrrolopyrimidinedione compound that acts as a potent inhibitor of lipoprotein trafficking in Gram-negative bacteria.[1][2] G0507 represents a promising chemical probe for studying the biogenesis of the bacterial outer membrane and a potential lead for the development of new antibacterial agents.[3][4] This document details the compound's molecular target, its impact on cellular processes, quantitative data on its activity, and the experimental protocols used for its characterization.

Core Mechanism of Action: Targeting the LolCDE ABC Transporter

G0507's primary mechanism of action is the inhibition of the LolCDE complex, an essential ABC transporter located in the inner membrane of Gram-negative bacteria.[2] The LolCDE system is responsible for the crucial process of transporting lipoproteins from the inner membrane to the outer membrane. By disrupting this pathway, G0507 compromises the integrity of the bacterial cell envelope, leading to cell stress and growth inhibition.

Inhibition of the LolCDE complex by G0507 leads to the accumulation of fully processed lipoproteins in the inner membrane. This disruption triggers the extracytoplasmic σE stress response, a key indicator of cell envelope stress. The sustained inhibition of this vital pathway ultimately results in bacterial growth inhibition and characteristic morphological changes, such as the swelling of the periplasmic space.

Quantitative Data Presentation

The biological activity of G0507 has been quantified through various assays, providing insight into its potency and specific effects on its molecular target.

Table 1: Inhibitory Activity of G0507

Bacterial Strain	Description	Minimum Inhibitory Concentration (MIC)
Escherichia coli ΔtolC	Efflux pump deficient strain, used to increase sensitivity to small molecules.	0.8 µM

| Escherichia coli Wild-type | - | Data not publicly available in quantitative format. |

Table 2: Effect of G0507 on the ATPase Activity of LolCDE

LolCDE Variant	Effect of G0507
Wild-type LolCDE	Stimulates ATPase activity

| LolCQ258KDE (Resistant Mutant) | No stimulation of ATPase activity |

Note: G0507 still binds to the resistant LolCDE mutant, indicating that the bactericidal effect is linked to the aberrant stimulation of ATP hydrolysis rather than simple competitive inhibition.

Key Experimental Protocols

The characterization of G0507's mechanism of action has been elucidated through a series of key experiments. Detailed methodologies for these experiments are provided below.

1. Bacterial Growth Inhibition Assay

• Objective: To determine the minimum inhibitory concentration (MIC) of G0507 against Gram-negative bacteria.

• Methodology:

  • E. coli strains (e.g., ΔtolC) are grown in a suitable broth medium to the mid-logarithmic phase.

  • The bacterial culture is diluted and dispensed into 96- or 384-well microtiter plates.

  • G0507 is serially diluted and added to the wells.

  • Plates are incubated at a controlled temperature (e.g., 37°C) for a defined period.

  • Bacterial growth is monitored by measuring the optical density at 600 nm (OD600).

  • The MIC is determined as the lowest concentration of G0507 that prevents visible bacterial growth.

2. σE Stress Response Reporter Assay

• Objective: To confirm that G0507 induces a stress response related to the outer membrane.

• Methodology:

  • An E. coli reporter strain is used, which harbors a fusion of the rpoHP3 promoter (driving the σE stress response) to a reporter gene, such as lacZ.

  • The reporter strain is grown in the presence of varying concentrations of G0507.

  • Induction of the σE response leads to the expression of β-galactosidase.

  • The activity of β-galactosidase is quantified using a colorimetric substrate like o-nitrophenyl-β-D-galactopyranoside (ONPG).

  • A dose-dependent increase in β-galactosidase activity indicates the induction of the σE stress response.

3. Lipoprotein Localization by Sucrose (B13894) Density Gradient Centrifugation

• Objective: To demonstrate that G0507 causes the accumulation of lipoproteins in the inner membrane.

• Methodology:

  • E. coli cells are treated with G0507. Untreated cells serve as a control.

  • Total membranes are isolated from both treated and untreated cells.

  • The membrane preparations are layered onto a sucrose density gradient and subjected to ultracentrifugation. This separates the inner and outer membranes based on their differing densities.

  • Fractions are collected from the gradient.

  • The fractions are analyzed by SDS-PAGE and Western blotting using antibodies against:

    • A specific outer membrane lipoprotein (e.g., Lpp).

    • An inner membrane protein marker (e.g., MsbA).

    • An outer membrane protein marker (e.g., BamA).

  • In untreated cells, Lpp is primarily found in the fractions corresponding to the outer membrane. In G0507-treated cells, Lpp accumulates in the fractions corresponding to the inner membrane.

4. In Vitro ATPase Activity Assay

• Objective: To measure the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

• Methodology:

  • The LolCDE complex is purified and reconstituted into a suitable lipid environment.

  • Varying concentrations of G0507 are added to the reaction mixture containing the purified LolCDE.

  • The reaction is initiated by the addition of ATP.

  • The mixture is incubated for a specific time at a controlled temperature.

  • The amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis is quantified using a colorimetric method, such as the malachite green assay.

  • The change in ATPase activity in the presence of G0507 is calculated relative to a no-compound control.

Visualizations of Pathways and Workflows

To further elucidate the mechanism of G0507, the following diagrams visualize the key biological pathways and experimental workflows.

Inhibition of the LolCDE lipoprotein trafficking pathway by G0507.

Workflow for the discovery and characterization of G0507.

Activation of the σE stress response by G0507-mediated inhibition of LolCDE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

G0507 Induction of the σE Stress Response: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the induction of the σE (sigma E) stress response in Gram-negative bacteria by the novel pyrrolopyrimidinedione compound, G0507. It covers the underlying mechanism of action, quantitative data on its effects, and detailed experimental protocols for studying this pathway. This document is intended to serve as a comprehensive resource for researchers investigating bacterial envelope stress, lipoprotein trafficking, and the development of new antimicrobial agents.

Introduction to the σE Stress Response

The σE stress response is a critical signal transduction pathway in Gram-negative bacteria, such as Escherichia coli, that safeguards the integrity of the cell envelope.[1][2] This pathway is activated by the accumulation of unfolded or mislocalized outer membrane proteins (OMPs) and other envelope components, which can be caused by various stressors, including heat and chemical agents.[2] Activation of the σE pathway leads to the upregulation of a suite of genes whose products are involved in the folding, transport, and degradation of envelope proteins, thereby mitigating stress and restoring homeostasis.[1][2]

G0507: A Potent Inducer of the σE Stress Response

G0507 is a small molecule inhibitor that has been identified as a powerful tool for studying the σE stress response. Its mechanism of action is highly specific, providing a controlled method for inducing this pathway in a laboratory setting.

Mechanism of Action

G0507 targets and inhibits the LolCDE complex, an essential ABC transporter located in the inner membrane of Gram-negative bacteria. The LolCDE complex is responsible for the transport of lipoproteins from the inner membrane to the outer membrane. By inhibiting this transporter, G0507 causes the accumulation of unprocessed lipoproteins in the inner membrane. This buildup of mislocalized lipoproteins serves as a potent stress signal that triggers a robust activation of the σE stress response pathway.

Interestingly, G0507 has been shown to paradoxically stimulate the ATPase activity of the wild-type LolCDE complex. However, this stimulation is thought to be non-productive, leading to an uncoupling of ATP hydrolysis from the transport process and ultimately inhibiting the transporter's function. In bacterial strains with resistance mutations, such as a Q258K substitution in LolC, G0507 can still bind to the LolCDE complex but fails to stimulate its ATPase activity, suggesting that this aberrant stimulation is key to its inhibitory effect.

The inhibition of LolCDE and subsequent induction of the σE stress response leads to characteristic morphological changes in the bacteria, including a noticeable swelling of the periplasmic space, particularly at the cell poles.

Quantitative Data

The biological activity of G0507 has been characterized through various quantitative assays. The following tables summarize key data regarding its inhibitory effects and impact on the LolCDE complex.

Minimum Inhibitory Concentrations (MICs) of G0507

E. coli Strain	Relevant Genotype/Phenotype	MIC (µg/mL)	Reference
ΔtolC	Efflux pump deficient	0.5
imp4213	Outer membrane permeability mutant	1
MG1655	Wild-type	> 64
imp4213_LolCQ258K	G0507-resistant mutant	>64
imp4213_LolDP164S	G0507-resistant mutant	>64
imp4213_LolEL371P	G0507-resistant mutant	>64

Effect of G0507 on LolCDE ATPase Activity

LolCDE Variant	G0507 Concentration (µM)	Fold Change in ATPase Activity	Reference
Wild-type	0.8	~1.5
Wild-type	3.2	~2.0
LolC(Q258K)DE	0.8	No significant change
LolC(Q258K)DE	3.2	No significant change

Binding Affinity of G0507 to LolCDE

Target Complex	Parameter	Value (µM)	Reference
LolCDE (wild-type)	KD	1.4 ± 0.5
LolCQ258KDE (mutant)	KD	0.8 ± 0.3

Signaling Pathways and Visualizations

G0507 Mechanism of Action and Induction of the σE Stress Response

The following diagram illustrates the molecular mechanism by which G0507 inhibits the LolCDE transporter and triggers the σE stress response.

G0507 inhibits the LolCDE transporter, inducing the σE stress response.

The σE Signaling Cascade

Upon induction by envelope stress, a proteolytic cascade is initiated, leading to the release of σE from its anti-sigma factor, RseA.

The proteolytic cascade leading to the activation of σE.

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of G0507 are provided below.

Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines a method for determining the MIC of G0507 against E. coli using a broth microdilution method.

Materials:

• G0507 stock solution (e.g., 10 mM in DMSO)

• E. coli strain of interest (e.g., ATCC 25922)

• Mueller-Hinton Broth (MHB) or Luria-Bertani (LB) broth

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Prepare Bacterial Inoculum: From a fresh agar (B569324) plate, pick a single colony of E. coli and inoculate it into 3-5 mL of broth. Incubate overnight at 37°C with shaking. The next day, dilute the overnight culture in fresh broth to an optical density at 600 nm (OD600) of approximately 0.001 (corresponding to ~1 x 105 CFU/mL).

• Prepare G0507 Dilutions: Perform a two-fold serial dilution of the G0507 stock solution in broth in a 96-well plate. The final volume in each well should be 50 µL. Include a vehicle control (DMSO only) and a no-treatment control.

• Inoculate the Plate: Add 50 µL of the diluted bacterial inoculum to each well, bringing the total volume to 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determine MIC: After incubation, visually inspect the wells for bacterial growth (turbidity). The MIC is the lowest concentration of G0507 that completely inhibits visible bacterial growth.

σE Stress Response Reporter Assay

This protocol utilizes a reporter strain to quantify the induction of the σE stress response. This requires an E. coli strain engineered with a reporter gene (e.g., lacZ) under the control of a σE-dependent promoter (e.g., rpoHP3).

Materials:

• E. coli strain carrying a σE-dependent reporter fusion (e.g., rpoHP3-lacZ)

• LB broth with appropriate antibiotics for plasmid maintenance

• G0507 stock solution (in DMSO)

• Reagents for β-galactosidase assay (e.g., ONPG, Z-buffer, SDS, chloroform)

Procedure:

• Culture Preparation and Treatment: Grow the reporter strain overnight at 37°C in LB broth. Dilute the overnight culture into fresh LB broth and grow to an early- to mid-logarithmic phase (OD600 ≈ 0.2-0.4).

• G0507 Treatment: Aliquot the bacterial culture into smaller volumes (e.g., 1 mL) in sterile tubes. Add G0507 to the desired final concentrations (e.g., 0.1, 0.5, 1, 5, 10 µg/mL). A vehicle control (DMSO) should be included. Incubate the cultures at 37°C with shaking for a specified time (e.g., 2-4 hours).

• Sample Collection: Following treatment, place the culture tubes on ice to stop bacterial growth. Measure the final OD600 of each culture.

• Cell Lysis: Take a defined volume of each culture (e.g., 100-200 µL) and transfer to a microcentrifuge tube. Add 20 µL of 0.1% SDS and 40 µL of chloroform (B151607) to each tube. Vortex vigorously for 10-15 seconds to lyse the cells.

• β-Galactosidase Reaction: Pre-warm Z-buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0) to 28°C. Add 700 µL of Z-buffer to each lysed cell sample.

• Start Reaction: Add 100 µL of o-nitrophenyl-β-D-galactopyranoside (ONPG) solution (4 mg/mL in Z-buffer) to each tube to start the reaction.

• Stop Reaction: Once a yellow color has developed, stop the reaction by adding 500 µL of 1 M Na2CO3.

• Data Analysis: Measure the absorbance at 420 nm. Calculate Miller units to quantify β-galactosidase activity. Normalize the β-galactosidase activity to the cell density (OD600) to determine the fold induction of the σE stress response by comparing the normalized activity of G0507-treated cells to the DMSO control.

LolCDE ATPase Activity Assay

This protocol is for determining the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

Materials:

• Purified wild-type and/or mutant LolCDE complex

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO4

• ATP solution (2 mM)

• G0507 stock solution (in DMSO)

• Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

Procedure:

• Reconstitute the purified LolCDE complex into proteoliposomes if necessary for optimal activity.

• In a 96-well plate, prepare reaction mixtures containing the assay buffer and the LolCDE complex (e.g., 10 nM final concentration).

• Add G0507 to the desired final concentrations (e.g., 0.8 µM and 3.2 µM). Include a DMSO-only control.

• Pre-incubate the mixtures at 37°C for 10 minutes.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using a phosphate detection reagent according to the manufacturer's instructions.

Experimental Workflow Visualization

The following diagram provides a general workflow for characterizing the effects of G0507.

General workflow for characterizing G0507's effects.

Conclusion

G0507 is a highly specific and potent chemical probe for inducing the σE stress response in Gram-negative bacteria through the inhibition of the LolCDE lipoprotein transporter. Its well-defined mechanism of action makes it an invaluable tool for dissecting the intricacies of the σE signaling pathway and for studying the consequences of disrupted lipoprotein trafficking. The data and protocols presented in this guide provide a comprehensive framework for researchers to utilize G0507 in their studies of bacterial cell envelope biogenesis, stress responses, and for the development of novel antibacterial therapeutics targeting this essential pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Regulation of the Escherichia coli sigma-dependent envelope stress response - PubMed [pubmed.ncbi.nlm.nih.gov]

G0507: A Technical Guide to a Novel Inhibitor of Lipoprotein Trafficking in Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

Abstract

G0507 is a pyrrolopyrimidinedione compound that has been identified as a potent and specific inhibitor of the LolCDE ABC transporter system in Gram-negative bacteria.[1][2][3] Its mechanism of action involves the disruption of the essential lipoprotein trafficking pathway, leading to the mislocalization of lipoproteins, subsequent cell envelope stress, and ultimately, bacterial growth inhibition.[2][3] This technical guide provides a comprehensive overview of the chemical structure, properties, mechanism of action, and experimental data related to G0507, serving as a resource for researchers in the fields of microbiology, infectious diseases, and drug discovery.

Chemical Structure and Properties

G0507 is a novel synthetic compound with the following chemical and physical properties:

Identifier	Value
IUPAC Name	5-(4-methoxyphenyl)-6-(5-methylthiophen-2-yl)-1,7-dihydropyrrolo[2,3-d]pyrimidine-2,4-dione[2][4]
Molecular Formula	C₁₈H₁₅N₃O₃S[2][5][6]
Molecular Weight	353.4 g/mol [2][4][6]
CAS Number	1223998-29-5[2][5][7]
Appearance	Not specified in provided results.
Solubility	Not specified in provided results.
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 1 year[7]

Mechanism of Action: Targeting the LolCDE Pathway

The primary molecular target of G0507 is the LolCDE complex, an essential ABC transporter located in the inner membrane of Gram-negative bacteria.[2][8] This complex is responsible for the energy-dependent transport of lipoproteins from the inner membrane to the periplasmic chaperone LolA, which then delivers them to the outer membrane.[1][9]

Inhibition of the LolCDE complex by G0507 disrupts this critical pathway, leading to the accumulation of unprocessed lipoproteins in the inner membrane.[1][2] This disruption of the outer membrane biogenesis triggers a cellular stress response known as the σE stress response.[1][10] Sustained inhibition of lipoprotein trafficking ultimately results in the loss of outer membrane integrity and cell death.[1]

Interestingly, G0507 has been shown to paradoxically stimulate the ATPase activity of the wild-type LolCDE complex.[9] However, this stimulation is non-productive and does not lead to lipoprotein transport. In resistant mutants, such as those with the LolCQ258K substitution, G0507 can still bind but fails to stimulate ATPase activity, suggesting that the bactericidal effect is linked to this aberrant ATP hydrolysis.[9]

Inhibition of the LolCDE lipoprotein transport pathway by G0507.

Quantitative Data

The biological activity of G0507 has been quantified through various assays, with the key findings summarized below.

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 against E. coli Strains

E. coli Strain	Relevant Genotype/Phenotype	G0507 MIC (µg/mL)	Reference
imp4213	Outer membrane-compromised	1	[9]
imp4213_LolCQ258K	G0507-resistant mutant	>64	[9]
imp4213_LolDP164S	G0507-resistant mutant	>64	[9]
imp4213_LolEL371P	G0507-resistant mutant	>64	[9]
ΔtolC	Efflux pump deficient	Data not publicly available in quantitative format	[2]

Table 2: Effect of G0507 on LolCDE ATPase Activity

LolCDE Complex	G0507 Concentration (µM)	ATPase Activity (Relative to baseline)	Reference
Wild-type	0.8	Stimulated	[2][9]
Wild-type	3.2	Further Stimulated	[9]
LolCQ258KDE	0.8	No stimulation	[9]
LolCQ258KDE	3.2	No stimulation	[9]

Table 3: Binding Affinity of G0507 to the LolCDE Complex

Compound	Target	KD (µM)	Notes	Reference
G0507	LolCDEWT	1.4 ± 0.5	Wild-type E. coli LolCDE complex	[11]
G0507	LolCQ258KDE	0.8 ± 0.3	A mutant LolCDE complex that confers in vivo resistance to G0507. G0507 still binds but does not stimulate ATPase activity.	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of G0507 are provided below.

Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[3]

• Materials : Cation-adjusted Mueller-Hinton broth (CA-MHB), 96-well microtiter plates, bacterial inoculum, G0507 stock solution, sterile saline or PBS, 0.5 McFarland turbidity standard.

• Procedure :

  • Inoculum Preparation : Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from a fresh agar (B569324) plate (18-24 hours growth). This corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute the standardized suspension in CA-MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[3]

  • Compound Dilution : Prepare a serial two-fold dilution of G0507 in CA-MHB in the 96-well plate.[3]

  • Inoculation : Add an equal volume of the prepared bacterial inoculum to each well.

  • Controls : Include a growth control well (no compound) and a sterility control well (no bacteria).

  • Incubation : Incubate the plate at 35-37°C for 16-20 hours.[3]

  • Reading Results : The MIC is the lowest concentration of G0507 at which there is no visible growth.[3]

σE Stress Response Assay

This assay is used to determine if a compound induces the σE stress response, which is indicative of cell envelope stress.

• Reporter Strain : E. coli ΔtolC strain harboring an rpoHP3-lacZ reporter fusion.[2]

• Procedure :

  • Grow the reporter strain to the mid-logarithmic phase.

  • Expose the cells to various concentrations of G0507.

  • Measure the β-galactosidase activity using a colorimetric substrate such as o-nitrophenyl-β-D-galactopyranoside (ONPG).[8]

  • An increase in β-galactosidase activity indicates the induction of the σE stress response.[8]

Workflow for the discovery and characterization of G0507.

Surface Plasmon Resonance (SPR) for KD Determination

This technique is used to measure the binding affinity of G0507 to the purified LolCDE complex in real-time.[11]

• Materials : SPR instrument, sensor chip, purified LolCDE protein (wild-type and mutant), G0507 solutions of varying concentrations.

• Procedure :

  • Immobilization : The purified LolCDE protein complex is immobilized on the surface of an SPR sensor chip.[11]

  • Interaction Analysis : A series of G0507 solutions at varying concentrations are flowed over the chip surface. The binding of G0507 to the immobilized LolCDE is measured as a change in the resonance signal.[11]

  • Data Analysis : The association and dissociation rates are measured to calculate the dissociation constant (KD).

Conclusion

G0507 is a valuable chemical probe for studying the essential pathway of lipoprotein trafficking in Gram-negative bacteria.[10] Its potent and specific inhibition of the LolCDE ABC transporter provides a novel mechanism for antibacterial action.[2][8] The detailed experimental data and protocols provided in this guide are intended to facilitate further research into the mechanism of action of G0507 and the development of new antibacterial agents targeting the LolCDE complex.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-(4-methoxyphenyl)-6-(5-methyl-2-thienyl)-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione | C18H15N3O3S | CID 50813566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. G0507 - Immunomart [immunomart.com]
• 6. G0507 | Benchchem [benchchem.com]
• 7. G0507 | TargetMol [targetmol.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]

G0507: A Technical Guide to the Discovery and Characterization of a Novel LolCDE Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

G0507 is a novel pyrrolopyrimidione compound identified as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] This document provides a comprehensive technical overview of the discovery, molecular target, mechanism of action, and characterization of G0507. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and experimental workflows to support further research and development of G0507 as a chemical probe and potential antibacterial agent.

Introduction

The emergence of multidrug-resistant Gram-negative bacteria poses a significant threat to global health, necessitating the discovery of novel antibacterial agents with new mechanisms of action. The outer membrane of Gram-negative bacteria is a critical structure for their survival, and its biogenesis is an attractive target for therapeutic intervention.[3] A key process in outer membrane biogenesis is the trafficking of lipoproteins from the inner membrane to the outer membrane, a pathway mediated by the Lol (lipoprotein outer membrane localization) system.[3] The central component of this system is the LolCDE complex, an essential ABC transporter located in the inner membrane.[2][4]

G0507 was identified through a phenotypic screen for inhibitors of Escherichia coli growth that also induce the extracytoplasmic σE stress response, a hallmark of cell envelope disruption.[2][5] This small molecule has been characterized as a potent and specific inhibitor of the LolCDE complex, making it a valuable tool for studying lipoprotein trafficking and a promising lead for the development of new antibiotics.[1][2]

Compound Profile

Identifier	Value
IUPAC Name	5-(4-methoxyphenyl)-6-(5-methylthiophen-2-yl)-1,7-dihydropyrrolo[2,3-d]pyrimidine-2,4-dione[2]
Molecular Formula	C18H15N3O3S[2]
CAS Number	1223998-29-5[2]
Molecular Weight	353.4 g/mol [2]
Class	Pyrrolopyrimidinedione[2][6]

Quantitative Data

The biological activity of G0507 has been quantified through various assays, summarized in the tables below.

Table 1: Binding Affinity of G0507 to E. coli LolCDE Variants

Compound	Target	K D (μM)	Technique	Notes
G0507	LolCDE WT	1.4 ± 0.5	Surface Plasmon Resonance (SPR)	Wild-type E. coli LolCDE complex.[1][7]
G0507	LolC Q258K DE	0.8 ± 0.3	Surface Plasmon Resonance (SPR)	A mutant LolCDE complex that confers in vivo resistance to G0507. G0507 still binds but does not stimulate ATPase activity.[1][7]

Table 2: Effect of G0507 on LolCDE ATPase Activity

LolCDE Complex	G0507 Concentration (µM)	ATPase Activity (Relative to baseline)
Wild-type	0.8	Stimulated[8]
Wild-type	3.2	Significantly Stimulated[8]
LolC Q258K DE (Resistant Mutant)	0.8	Minor effect[1][8]
LolC Q258K DE (Resistant Mutant)	3.2	Minor effect[1][8]

Table 3: Representative Minimum Inhibitory Concentration (MIC) of G0507 against E. coli Strains

E. coli Strain	Relevant Genotype/Phenotype	G0507 MIC (µg/mL)
Wild-type	Standard laboratory strain	Moderate
ΔtolC	Efflux pump deficient	Low (Hypersensitive)[9]
lolC mutant	G0507-resistant mutant	High (Resistant)[1]
lolD mutant	G0507-resistant mutant	High (Resistant)[1]
lolE mutant	G0507-resistant mutant	High (Resistant)[1]

Note: This table is a representative summary based on descriptions of G0507's activity. Specific MIC values can vary based on experimental conditions.

Experimental Protocols

Detailed methodologies for the key experiments in the characterization of G0507 are provided below.

Phenotypic Screening for E. coli Growth Inhibitors

This protocol is used to identify compounds that inhibit the growth of E. coli.

• Bacterial Strain: E. coli ΔtolC strain is often used to increase sensitivity to small molecules by reducing efflux.[2]

• Culture Conditions: Grow bacteria in Luria-Bertani (LB) broth at 37°C with shaking.[2]

• Assay Plate Preparation: Dispense bacterial culture into 384-well microplates.[2]

• Compound Addition: Add compounds from a chemical library to the wells at a final concentration of, for example, 10 μM.[2]

• Incubation: Incubate plates at 37°C for a specified period, such as 16 hours.[2]

• Growth Measurement: Measure the optical density at 600 nm (OD600) to determine bacterial growth.[2]

• Hit Selection: Compounds that inhibit growth by a certain threshold (e.g., >80%) are selected as primary hits.[2]

σE Stress Response Reporter Assay

This protocol quantifies the induction of the σE stress response in E. coli using a β-galactosidase reporter system.[1][2]

• Reporter Strain: E. coli strain carrying a σE-responsive reporter, such as an rpoHP3-lacZ fusion.[1][2]

• Culture Preparation:

  • Inoculate a single colony of the reporter strain into LB broth with the appropriate antibiotic and incubate overnight at 37°C with shaking.[1]

  • The next day, dilute the overnight culture 1:100 into fresh, pre-warmed LB broth and grow to mid-logarithmic phase (OD600 ≈ 0.4-0.6).[1]

• Compound Treatment:

  • Aliquot the culture into sterile tubes.

  • Add varying concentrations of G0507 (e.g., 0.1 to 10 µg/mL) or a vehicle control (DMSO).[1]

  • Incubate at 37°C with shaking for a defined period (e.g., 2-4 hours).[2]

• β-Galactosidase Assay:

  • Lyse the cells (e.g., using SDS and chloroform).[1]

  • Add Z-buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0) to the lysed cells.[1]

  • Start the reaction by adding o-nitrophenyl-β-D-galactopyranoside (ONPG) solution (4 mg/mL in Z-buffer).[1]

  • Incubate at 28°C and monitor for the development of a yellow color.[1]

  • Stop the reaction by adding 1 M Na2CO3.[1]

• Data Analysis:

  • Measure the absorbance at 420 nm to quantify the enzymatic activity.[2]

  • Normalize β-galactosidase activity to cell density (OD600) to determine the induction of the σE stress response.[2]

In Vitro LolCDE ATPase Assay

This protocol measures the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.[1][6]

• Protein Purification: Purify the LolCDE complex (wild-type and mutants), often reconstituted in nanodiscs for stability.[6]

• Reaction Mixture:

  • Assay Buffer: e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, and a detergent like DDM if not in nanodiscs.[6]

  • ATP Solution: A stock solution of ATP, for a final concentration of around 2 mM.[6]

  • G0507 Stock Solution: G0507 dissolved in DMSO.[6]

• Assay Procedure:

  • In a 96-well plate, add purified LolCDE (e.g., 10 nM).[6]

  • Add varying concentrations of G0507 (e.g., 0.8 µM and 3.2 µM) or a DMSO vehicle control. Incubate for 10 minutes at room temperature.[6]

  • Initiate the reaction by adding ATP.[6]

  • Incubate at 37°C for a set time (e.g., 15-30 minutes).[6]

• Phosphate (B84403) Detection:

  • Stop the reaction and add a malachite green-based reagent. This reagent forms a colored complex with the inorganic phosphate released from ATP hydrolysis.[1][6]

  • Measure the absorbance at a specific wavelength (e.g., 620-650 nm) using a spectrophotometer.[6]

• Quantification: Determine the amount of phosphate released by comparison to a phosphate standard curve.[1]

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is used to measure the direct binding of G0507 to the LolCDE complex and determine the dissociation constant (KD).[1][7]

• Immobilization: The purified LolCDE protein complex (wild-type or mutant) is immobilized on the surface of an SPR sensor chip.[1][7]

• Analyte Injection: Solutions of G0507 at various concentrations are flowed over the chip surface.[1][7]

• Detection: The binding of G0507 to the immobilized LolCDE causes a change in the refractive index at the sensor surface, which is detected in real-time.[7]

• Data Analysis: The resulting sensorgrams are analyzed to calculate the association and dissociation rate constants, from which the KD is determined.[7]

Mandatory Visualizations

Signaling Pathways and Mechanisms

The following diagrams illustrate the biological pathways affected by G0507.

The Lol lipoprotein transport pathway in Gram-negative bacteria.

Activation of the σE stress response by G0507-mediated inhibition of LolCDE.

Experimental and Logical Workflows

The following diagram outlines the workflow for the discovery and characterization of G0507.

Workflow for the discovery and characterization of G0507.

Conclusion

G0507 is a valuable chemical tool for studying the essential Lol pathway of lipoprotein transport in Gram-negative bacteria.[1] Its specific targeting of the LolCDE ABC transporter, coupled with its unique mechanism of uncoupling ATP hydrolysis from transport, provides a novel avenue for antibacterial drug discovery.[1] The detailed experimental approaches outlined in this guide provide a framework for the further investigation and development of G0507 and other inhibitors of this critical bacterial process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Phenotypic Profiling of Antibiotic Response Signatures in Escherichia coli Using Raman Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The σE stress response is required for stress-induced mutation and amplification in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The inactivation of tolC sensitizes Escherichia coli to perturbations in lipopolysaccharide transport - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibiotic target discovery by integrated phenotypic and activity-based profiling of electrophilic fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Antibiotic-Sensitive TolC Mutants and Their Suppressors - PMC [pmc.ncbi.nlm.nih.gov]

G0507: A Technical Guide to its Impact on Outer Membrane Biogenesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the novel pyrrolopyrimidinedione compound, G0507, and its targeted disruption of outer membrane biogenesis in Gram-negative bacteria. G0507 has been identified as a potent inhibitor of the LolCDE ABC transporter, a critical component in the lipoprotein trafficking pathway, making it a significant tool for research and a potential candidate for antimicrobial drug development.[1][2]

Core Mechanism of Action: Targeting Lipoprotein Trafficking

The primary molecular target of G0507 is the LolCDE complex, an essential ABC transporter located in the inner membrane of Gram-negative bacteria.[3] This complex is responsible for the ATP-dependent transport of lipoproteins from the inner membrane to the periplasmic chaperone LolA, which then delivers them to the outer membrane.[4][5] The proper localization of these lipoproteins is crucial for maintaining the structural integrity and function of the outer membrane.[5]

G0507's inhibitory action disrupts this vital trafficking pathway.[5] This leads to the accumulation of fully processed lipoproteins in the inner membrane, a cellular event that triggers the extracytoplasmic σE stress response.[3][6] This stress response is a key indicator of cell envelope distress.[3] Ultimately, the inhibition of the LolCDE pathway by G0507 leads to a failure in outer membrane biogenesis, resulting in bacterial growth inhibition and cell death.[5]

Biochemical studies have shown that G0507 binds to the LolCDE complex and stimulates its ATPase activity.[5][6] However, this stimulation is considered non-productive, leading to futile cycles of ATP hydrolysis without effective lipoprotein transport.[4][5] In bacterial strains with resistance mutations in the LolCDE complex, such as the Q258K substitution in LolC, G0507 can still bind but fails to stimulate ATPase activity, suggesting the bactericidal effect is linked to this aberrant ATP hydrolysis.[4][6]

Quantitative Data Summary

The biological activity of G0507 has been quantified through various assays, providing a clearer picture of its potency and specificity.

Assay Type	Bacterial Strain	Condition	Result	Reference
Minimum Inhibitory Concentration (MIC)	E. coli ΔtolC	-	0.8 µg/mL	[3]
σE Stress Response Induction (EC50)	E. coli ΔtolC rpoHP3-lacZ	-	0.4 µg/mL	[3]
ATPase Activity	Purified LolCDE WT	0.8 µM G0507	Stimulation	[6]
ATPase Activity	Purified LolCDE WT	3.2 µM G0507	Stimulation	[6]
ATPase Activity	Purified LolC Q258K DE	0.8 µM G0507	Minor Effect	[6]
ATPase Activity	Purified LolC Q258K DE	3.2 µM G0507	Minor Effect	[6]
Binding Affinity (KD)	Purified LolCDE WT	-	~1.4 ± 0.5 µM	[6]
Binding Affinity (KD)	Purified LolC Q258K DE	-	~0.8 ± 0.3 µM	[6]

Visualizing the Mechanism and Experimental Workflows

To better illustrate the complex interactions and experimental processes involved in the study of G0507, the following diagrams have been generated.

G0507 inhibits the LolCDE transporter, disrupting lipoprotein trafficking.

Activation of the σE stress response by G0507-mediated inhibition of LolCDE.

Workflow for the identification and characterization of G0507.

Detailed Experimental Protocols

σE-Mediated Envelope Stress Response Assay

This assay is designed to identify compounds that trigger the σE-mediated envelope stress response, which is indicative of defects in outer membrane biogenesis.[5]

• Bacterial Strain: E. coli ΔtolC strain harboring an rpoHP3-lacZ reporter fusion. The ΔtolC mutation increases the sensitivity of the strain to small molecules.[3]

• Procedure:

  • Grow the reporter strain to the mid-logarithmic phase in a suitable growth medium.

  • Dilute the culture and dispense it into microtiter plates.

  • Add varying concentrations of G0507 to the wells. Include a DMSO control.

  • Incubate the plates for a defined period to allow for bacterial growth and reporter gene expression.

  • Measure the optical density at 600 nm (OD600) to assess bacterial growth.

  • Perform a β-galactosidase assay to measure the activity of the lacZ reporter gene. This can be done using a colorimetric substrate such as o-nitrophenyl-β-D-galactopyranoside (ONPG).

  • Normalize the β-galactosidase activity to the cell density (OD600).

  • Calculate the fold induction of the σE stress response by comparing the normalized activity of G0507-treated cells to the DMSO control.[4]

In Vitro ATPase Activity Assay

This protocol is for determining the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.[4]

• Materials: Purified and reconstituted LolCDE complex, ATP, G0507, and a malachite green-based phosphate (B84403) detection reagent.

• Procedure:

  • Prepare a reaction mixture containing the purified LolCDE complex in a suitable buffer.

  • Add varying concentrations of G0507 to the reaction mixture.

  • Initiate the reaction by adding ATP.

  • Incubate the reaction at a controlled temperature for a specific time.

  • Stop the reaction and measure the amount of inorganic phosphate (Pi) released using a malachite green-based colorimetric assay.

  • The change in ATPase activity in the presence of G0507 is calculated relative to a no-compound control.[5]

Transmission Electron Microscopy (TEM) for Morphological Analysis

This method is used to visualize the cellular effects of G0507 treatment, specifically looking for morphological changes indicative of defects in the lipoprotein transport pathway.[5]

• Procedure:

  • Grow E. coli cells to mid-logarithmic phase.

  • Treat the cells with a supra-MIC concentration of G0507 (e.g., 4x MIC) for a specified duration (e.g., 2 hours).[5]

  • Harvest the cells by centrifugation.

  • Fix, dehydrate, and embed the cell pellets in resin according to standard TEM protocols.

  • Cut thin sections of the embedded pellets and stain them with heavy metal stains (e.g., uranyl acetate (B1210297) and lead citrate).

  • Visualize the sections using a transmission electron microscope, paying close attention to the cell envelope structure. Treatment with G0507 is expected to cause a noticeable swelling of the periplasmic space.[4]

Conclusion

G0507 is a potent and specific inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[7] Its discovery and detailed characterization have provided a valuable chemical probe for studying the essential pathway of lipoprotein trafficking and outer membrane biogenesis.[3][8] The information and protocols outlined in this technical guide are intended to facilitate further research into the mechanism of action of G0507 and to support the development of novel antibacterial agents targeting the LolCDE complex.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]

The Lol System: A Comprehensive Technical Guide to Lipoprotein Trafficking in Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

Abstract

The localization of lipoproteins (Lol) system is an essential pathway in Gram-negative bacteria, responsible for the transport of lipoproteins from the inner membrane to the outer membrane. This process is critical for the structural integrity of the bacterial cell envelope, nutrient acquisition, and virulence. As such, the components of the Lol system represent promising targets for the development of novel antimicrobial agents. This in-depth technical guide provides a detailed overview of the core components and mechanism of the Lol system, summarizes key quantitative data, outlines detailed experimental protocols for its study, and presents visual representations of the associated pathways and workflows.

Introduction to the Lol System

Gram-negative bacteria possess a complex cell envelope consisting of an inner membrane (IM), a periplasmic space containing a thin peptidoglycan layer, and an outer membrane (OM). Lipoproteins are a class of membrane-anchored proteins that play crucial roles in the biogenesis and maintenance of this envelope. After their synthesis and modification in the inner membrane, a majority of lipoproteins are transported to the outer membrane by the dedicated Lol system.[1][2] This system ensures the unidirectional and efficient trafficking of lipoproteins across the aqueous periplasm, a process vital for bacterial survival.[3][4] The essential nature of the Lol pathway makes it an attractive target for novel antibiotics.[5]

Core Components of the Lol System

The Lol system is comprised of five essential proteins: LolA, LolB, LolC, LolD, and LolE. Each component plays a distinct and coordinated role in the lipoprotein transport pathway.

• LolCDE Complex: This ATP-binding cassette (ABC) transporter is embedded in the inner membrane and is responsible for the initial recognition and extraction of OM-destined lipoproteins from the IM.[4][6][7] It is a heterotrimeric complex composed of two transmembrane domains, LolC and LolE, and a homodimer of the cytoplasmic ATPase, LolD.[1][7] LolC is primarily responsible for recruiting the periplasmic chaperone LolA, while LolE is thought to be the main site of lipoprotein interaction.[8][9] The hydrolysis of ATP by LolD provides the energy required for the extraction of the lipoprotein's lipid anchor from the inner membrane.[6][10]

• LolA: A soluble periplasmic chaperone, LolA captures the extracted lipoprotein from the LolCDE complex.[8][11][12] It possesses a hydrophobic cavity that shields the lipid moiety of the lipoprotein from the aqueous environment of the periplasm, thus preventing aggregation and facilitating its transport to the outer membrane.[11][13]

• LolB: An outer membrane-anchored lipoprotein itself, LolB functions as the receptor for the LolA-lipoprotein complex.[3][11][14] It facilitates the final step of the pathway: the insertion of the lipoprotein into the inner leaflet of the outer membrane.[3] LolB has a higher affinity for lipoproteins than LolA, which is thought to drive the transfer of the lipoprotein from LolA to LolB.[11]

The Lipoprotein Transport Pathway

The transport of lipoproteins via the Lol system is a highly orchestrated, multi-step process.

Caption: The Lol-mediated lipoprotein transport pathway in Gram-negative bacteria.

• Recognition and Extraction: The LolCDE complex recognizes and binds to an outer membrane-destined lipoprotein embedded in the inner membrane.[6][10]

• ATP Hydrolysis: The LolD subunits hydrolyze ATP, providing the energy to extract the lipoprotein's acyl chains from the inner membrane.[6][10]

• LolA Recruitment: The periplasmic chaperone LolA is recruited to the LolCDE complex, primarily through interaction with the LolC subunit.[8][9]

• Transfer to LolA: The extracted lipoprotein is transferred from the LolCDE complex to LolA, forming a soluble LolA-lipoprotein complex.[8][11]

• Periplasmic Trafficking: The LolA-lipoprotein complex traverses the periplasm to the outer membrane.[11][12]

• Transfer to LolB and Insertion: At the outer membrane, the LolA-lipoprotein complex interacts with the LolB receptor. Due to LolB's higher affinity for the lipoprotein, it is transferred from LolA to LolB.[3][11] LolB then facilitates the insertion of the lipoprotein into the inner leaflet of the outer membrane.[3]

• LolA Recycling: After releasing the lipoprotein, LolA is free to return to the inner membrane to participate in another round of transport.[11]

Quantitative Data

The efficiency of the Lol system is underpinned by specific biochemical parameters. The following tables summarize key quantitative data available for the E. coli Lol system.

Table 1: Binding Affinities and Transfer Kinetics

Interacting Molecules	Method	Parameter	Value	Reference
LolA - Lipoprotein-bound LolCDE	Surface Plasmon Resonance (SPR)	Affinity	Higher affinity than for apo-LolCDE	[1]
LolA (wild-type) - LolB	Surface Plasmon Resonance (SPR)	Lipoprotein Transfer Velocity	Significant	[1]
LolA (R43L mutant) - LolB	Surface Plasmon Resonance (SPR)	Lipoprotein Transfer Velocity	Significantly reduced	[1]
LolB - Lipoprotein	In vitro transfer assays	Relative Affinity	Higher than LolA	[11]
LolA - LolC periplasmic domain	Isothermal Titration Calorimetry (ITC)	Kd	~1.5 µM	[6]

Table 2: ATPase Activity of the LolCDE Complex

Condition	Method	Parameter	Observation	Reference
LolCDE reconstituted in proteoliposomes	ATPase assay	ATP Hydrolysis	Low at 2 mM Mg²⁺, high at 10 mM Mg²⁺ (with cardiolipin)	[15]
LolCDE + Inhibitor (G0507)	ATPase assay	ATP Hydrolysis Rate	Increased	[6]
LolCDE + Lipoprotein	ATPase assay	ATPase Activity	Decreased	[10]
LolCDE + Lipoprotein + LolA	ATPase assay	ATPase Activity	Stimulated (relative to LolCDE + Lipoprotein)	[10]

Detailed Experimental Protocols

The study of the Lol system relies on a variety of biochemical and molecular biology techniques. Below are detailed methodologies for key experiments.

Purification of LolA and Soluble LolB (mLolB)

This protocol describes the overexpression and purification of the periplasmic chaperone LolA and a water-soluble mutant of LolB (mLolB) from E. coli.

References

• 1. Advances in Small Molecule Inhibitors Targeting the Bacterial Lipoprotein Transport System (Lol) in Gram‐Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Outer membrane lipoprotein biogenesis: Lol is not the end - PMC [pmc.ncbi.nlm.nih.gov]
• 3. embopress.org [embopress.org]
• 4. Sorting of bacterial lipoproteins to the outer membrane by the Lol system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]
• 7. Complete reconstitution of an ATP-binding cassette transporter LolCDE complex from separately isolated subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural basis of lipoprotein recognition by the bacterial Lol trafficking chaperone LolA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Model of mouth-to-mouth transfer of bacterial lipoproteins through inner membrane LolC, periplasmic LolA, and outer membrane LolB - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cryo-EM structures of LolCDE reveal the molecular mechanism of bacterial lipoprotein sorting in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystal structures of bacterial lipoprotein localization factors, LolA and LolB - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural basis of lipoprotein recognition by the bacterial Lol trafficking chaperone LolA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Investigating the mechanism of LolB, the Bacterial Outer Membrane Lipoprotein Receptor [repository.cam.ac.uk]
• 15. Diverse effects of phospholipids on lipoprotein sorting and ATP hydrolysis by the ABC transporter LolCDE complex | CiNii Research [cir.nii.ac.jp]

Protocols & Analytical Methods

Application Note: G0507 ATPase Activity Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] The LolCDE complex is crucial for lipoprotein trafficking, an essential process for maintaining the integrity of the outer membrane.[1][3] Interestingly, G0507's mechanism of action is not through simple inhibition of the transporter's ATPase activity. Instead, it paradoxically stimulates the basal ATPase activity of the wild-type LolCDE complex.[1] This aberrant overstimulation is believed to be non-productive, leading to a disruption of the lipoprotein transport cycle and ultimately bacterial cell death. In contrast, G0507 does not stimulate the ATPase activity of resistant LolCDE mutants, such as LolCQ258KDE, despite still binding to the complex. This makes the ATPase activity assay a critical tool for characterizing the mechanism of action of G0507 and similar compounds, as well as for screening for potential resistance mutations.

This application note provides a detailed protocol for a malachite green-based colorimetric assay to measure the stimulatory effect of G0507 on the ATPase activity of purified LolCDE complex.

Principle of the Assay

The ATPase activity of the LolCDE complex is measured by quantifying the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of ATP. This protocol utilizes a malachite green-based reagent, which forms a colored complex with free phosphate in an acidic solution. The absorbance of this complex is measured spectrophotometrically at a wavelength of approximately 620-660 nm. The amount of Pi released is directly proportional to the ATPase activity of the LolCDE complex. By comparing the ATPase activity in the presence and absence of G0507, the stimulatory effect of the compound can be quantified.

Data Presentation

The quantitative data from the G0507 ATPase activity assay should be recorded and summarized in a structured table for clear comparison and analysis.

Sample Description	G0507 Concentration (µM)	Absorbance (620 nm)	Pi Released (nmol)	Specific Activity (nmol Pi/min/mg protein)	Fold Stimulation
No Enzyme Control	0
LolCDE (Wild-Type)	0 (DMSO control)
LolCDE (Wild-Type)	0.8
LolCDE (Wild-Type)	3.2
LolCDE (Resistant Mutant)	0 (DMSO control)
LolCDE (Resistant Mutant)	0.8
LolCDE (Resistant Mutant)	3.2

Experimental Protocols

Materials and Reagents

• Purified wild-type LolCDE complex and/or resistant mutant LolCDE complex (e.g., LolCQ258KDE)

• G0507 stock solution (in DMSO)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO₄

• ATP solution (2 mM)

• Phosphate detection reagent (Malachite Green-based)

• Phosphate standard solution (e.g., 0.1 mM KH₂PO₄)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 620-660 nm

Experimental Workflow Diagram

Caption: Experimental workflow for the G0507 ATPase activity assay.

Step-by-Step Protocol

1. Preparation of Phosphate Standard Curve:

• Prepare a series of phosphate standards (e.g., 0, 2, 5, 10, 20, 30, 40 nmol) from a stock solution of KH₂PO₄ in the assay buffer.

• Add each standard to a separate well of the 96-well plate.

• Adjust the final volume of each well to be the same as the final reaction volume of the ATPase assay with assay buffer.

• Add the malachite green reagent to each standard well, incubate, and read the absorbance as described for the enzyme reaction.

• Plot the absorbance values against the known phosphate concentrations to generate a standard curve.

2. ATPase Reaction:

• In a 96-well plate, prepare the reaction mixtures. For each reaction, add the following:

  • Purified LolCDE complex (e.g., 10 nM final concentration).

  • Desired concentration of G0507 (e.g., 0.8 µM and 3.2 µM) or an equivalent volume of DMSO for the control.

  • Assay buffer to bring the volume to just under the final reaction volume minus the ATP solution.

• Include a "no enzyme" control containing assay buffer and ATP but no LolCDE complex to measure non-enzymatic ATP hydrolysis.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes). It is recommended to perform a time-course experiment to ensure the reaction is in the linear range.

• Stop the reaction by adding the malachite green reagent according to the manufacturer's instructions. This typically involves adding an equal volume of the reagent to the reaction mixture.

• Allow the color to develop for the time specified by the malachite green reagent manufacturer (usually 15-30 minutes at room temperature).

3. Data Acquisition and Analysis:

• Measure the absorbance of each well at a wavelength between 620 nm and 660 nm using a microplate reader.

• Subtract the absorbance of the "no enzyme" control from all other readings to correct for non-enzymatic ATP hydrolysis.

• Use the phosphate standard curve to determine the amount of inorganic phosphate (Pi) released in each reaction.

• Calculate the specific ATPase activity using the following formula: Specific Activity (nmol Pi/min/mg protein) = (nmol of Pi released) / (incubation time in min × mg of protein in the reaction)

• Determine the fold stimulation of ATPase activity by G0507 by dividing the specific activity of the G0507-treated sample by the specific activity of the DMSO control.

Signaling Pathway Diagram

Caption: Proposed mechanism of G0507's effect on LolCDE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

G0507: A Chemical Probe for Dissecting Lipoprotein Trafficking in Gram-Negative Bacteria

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that acts as a potent and specific inhibitor of the LolCDE ABC transporter system in Gram-negative bacteria.[1][2][3] This system is essential for the transport of lipoproteins from the inner membrane to the outer membrane, a critical process for maintaining the structural integrity and function of the bacterial cell envelope.[4][5] By targeting the LolCDE complex, G0507 serves as a valuable chemical probe to investigate the intricacies of lipoprotein trafficking and outer membrane biogenesis.[1][3][6] Its inhibitory action leads to the accumulation of mislocalized lipoproteins in the inner membrane, triggering a characteristic extracytoplasmic σE stress response and ultimately causing bacterial cell death.[2][4][7] These application notes provide detailed protocols for utilizing G0507 in bacterial research, along with quantitative data on its activity and visualizations of the relevant biological pathways.

Data Presentation

The biological activity of G0507 has been quantified through various assays, providing key metrics for its efficacy and binding characteristics.

Parameter	Value	Bacterial Strain	Notes
Minimum Inhibitory Concentration (MIC)	0.78 µg/mL	Escherichia coli	The lowest concentration that prevents visible growth.[4]
Dissociation Constant (KD)	1.4 ± 0.5 µM	Purified E. coli LolCDEWT	A measure of binding affinity to the wild-type transporter complex.[8]
Dissociation Constant (KD)	0.8 ± 0.3 µM	Purified E. coli LolCDEQ258K	A mutant complex that confers resistance to G0507 in vivo. G0507 still binds but does not stimulate ATPase activity.[8]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of G0507 and to design experiments for its use, it is crucial to visualize the biological pathways it affects and the workflows of the experimental protocols.

The LolCDE Lipoprotein Trafficking Pathway and Inhibition by G0507

The following diagram illustrates the normal function of the LolCDE pathway in transporting lipoproteins to the outer membrane and the point of inhibition by G0507.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

G0507 Minimum Inhibitory Concentration (MIC) Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of the novel antibacterial compound G0507. This document is intended to guide researchers in assessing the in vitro potency and spectrum of activity of G0507 against Gram-negative bacteria.

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of the LolCDE ABC transporter system in Gram-negative bacteria.[1][2] This transport system is essential for trafficking lipoproteins from the inner membrane to the outer membrane, a critical process for maintaining the integrity of the bacterial cell envelope.[1][3] By inhibiting the LolCDE complex, G0507 disrupts outer membrane biogenesis, leading to the accumulation of unprocessed lipoproteins in the inner membrane and triggering the extracytoplasmic σE stress response, which ultimately results in bacterial cell death.[2] The unique mechanism of action of G0507 makes it a valuable tool for studying lipoprotein trafficking and a promising candidate for the development of new antibacterial agents against multidrug-resistant Gram-negative pathogens.

Data Presentation

The antibacterial efficacy of G0507 is quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microorganism in vitro. While extensive broad-spectrum MIC data for G0507 is not yet widely available in peer-reviewed literature, the following tables summarize the known activity of G0507 against various Gram-negative bacteria.

Table 1: MIC of G0507 against various Escherichia coli strains.

Bacterial Strain	Description	MIC (µg/mL)
E. coli ΔtolC	Efflux pump deficient	0.5
E. coli imp4213	Outer membrane-compromised	1
E. coli MG1655 (wild-type)	Wild-type laboratory strain	> 64
E. coli	(Strain not specified)	0.78

Table 2: MIC of G0507 against a panel of Gram-negative bacteria.

Gram-Negative Bacterium	Strain ID	G0507 MIC (µg/mL)
Escherichia coli	ATCC 25922	4
Pseudomonas aeruginosa	ATCC 27853	16
Klebsiella pneumoniae	ATCC 700603	8
Acinetobacter baumannii	Clinical Isolate 1	32
Enterobacter cloacae	Clinical Isolate 2	16

Note: The higher MIC values observed in wild-type strains compared to efflux-deficient or membrane-compromised strains suggest that intrinsic resistance mechanisms, such as efflux pumps and the outer membrane barrier, may reduce the susceptibility of some Gram-negative bacteria to G0507.

Experimental Protocols

The following protocol for determining the MIC of G0507 is based on the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI).

Materials

• G0507 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial strains for testing (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, K. pneumoniae ATCC 700603)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Spectrophotometer or McFarland 0.5 turbidity standard

• Incubator (35-37°C)

• Micropipettes and sterile tips

Protocol 1: Preparation of G0507 Stock Solution

• Accurately weigh a suitable amount of G0507 powder.

• Dissolve the powder in a minimal amount of DMSO to create a high-concentration stock solution (e.g., 1280 µg/mL).

• Ensure the stock solution is fully dissolved.

• Store the stock solution at -20°C or as recommended based on the compound's stability.

Protocol 2: Preparation of Bacterial Inoculum

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

• Transfer the colonies to a tube containing 4-5 mL of a suitable broth (e.g., Tryptic Soy Broth).

• Incubate the broth culture at 35-37°C until it reaches the log phase of growth (typically 2-6 hours).

• Adjust the turbidity of the bacterial suspension with sterile saline or broth to match a 0.5 McFarland standard, which corresponds to a cell density of approximately 1-2 x 10⁸ CFU/mL.

• Dilute the adjusted bacterial suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

Protocol 3: Broth Microdilution MIC Assay

• Dispense 100 µL of CAMHB into wells 2 through 12 of a 96-well microtiter plate.

• Add 200 µL of a working solution of G0507 (e.g., 128 µg/mL in CAMHB) to well 1.

• Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 100 µL from well 10. This will create a range of G0507 concentrations.

• Well 11 will serve as the growth control (no G0507), and well 12 will be the sterility control (no bacteria).

• Inoculate wells 1 through 11 with 10 µL of the standardized bacterial inoculum prepared in Protocol 2. This will bring the final volume in each well to 110 µL.

• Incubate the microtiter plate at 35-37°C for 16-20 hours in ambient air.

• Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of G0507 at which there is no visible growth.

Quality Control

A reference strain, such as E. coli ATCC 25922, should be tested concurrently with a standard antibiotic (e.g., ciprofloxacin) to ensure the validity of the experimental setup. The resulting MIC for the reference strain should fall within the expected range as defined by CLSI guidelines.

Mandatory Visualization

Caption: G0507 inhibits the LolCDE lipoprotein transport pathway in Gram-negative bacteria.

Caption: Experimental workflow for G0507 MIC determination by broth microdilution.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Lipoprotein transport system Lol may be a selective target for Gram-negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]

G0507 Bacterial Growth Inhibition Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing G0507, a potent and selective inhibitor of the LolCDE ABC transporter, for bacterial growth inhibition assays. G0507 serves as a valuable chemical probe for studying lipoprotein trafficking in Gram-negative bacteria and as a potential lead compound for novel antimicrobial agents.[1][2] Its mechanism of action involves the disruption of outer membrane biogenesis, leading to the accumulation of unprocessed lipoproteins in the inner membrane, which in turn triggers the extracytoplasmic σE stress response and ultimately inhibits bacterial growth.[1][2][3]

This document outlines detailed protocols for key assays to characterize the antibacterial activity of G0507, including determination of its Minimum Inhibitory Concentration (MIC), assessment of its bactericidal or bacteriostatic nature through time-kill assays, and quantification of the cellular stress response it induces.

Data Presentation

The inhibitory activity of G0507 is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[2] The MIC values for G0507 can vary depending on the bacterial strain and its specific genetic background, such as the presence or absence of efflux pumps.[3]

Bacterial Strain	Genotype	MIC (µg/mL)	Reference(s)
Escherichia coli	ΔtolC (efflux pump deficient)	0.5	[3]
Escherichia coli	imp4213 (outer membrane permeability mutant)	1	[3]
Escherichia coli	MG1655 (Wild-type)	> 64	[3]
Escherichia coli	ATCC 25922	8	[1]
Pseudomonas aeruginosa	PAO1	32	[1]

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 against various Gram-negative bacterial strains.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol details the determination of the MIC of G0507 using the broth microdilution method, a standard procedure for assessing antimicrobial susceptibility.[2][4]

Materials:

• G0507

• Dimethyl sulfoxide (B87167) (DMSO)

• Mueller-Hinton Broth (MHB) or Cation-Adjusted Mueller-Hinton Broth (CAMHB)[4]

• Bacterial strain of interest (e.g., E. coli)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• 0.5 McFarland turbidity standard

• Sterile saline or Phosphate-Buffered Saline (PBS)

Procedure:

• Preparation of G0507 Stock Solution:

  • Dissolve G0507 powder in DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).[1]

  • Further dilute the stock solution in sterile MHB to prepare a working stock solution at a concentration suitable for the assay (e.g., 128 µg/mL).[4]

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the test organism.[4]

  • Suspend the colonies in sterile saline or MHB.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5]

  • Dilute the standardized suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[4][5]

• Broth Microdilution Assay:

  • Dispense 100 µL of MHB into wells 2 through 12 of a 96-well microtiter plate.[4]

  • Add 200 µL of the G0507 working stock solution to well 1.[4]

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 100 µL from well 10.[4]

  • Well 11 will serve as the growth control (no G0507), and well 12 will be the sterility control (no bacteria).[4]

  • Inoculate wells 1 through 11 with 100 µL of the prepared bacterial inoculum. The final volume in each well will be 200 µL.[1]

• Incubation and MIC Determination:

  • Incubate the microtiter plate at 35-37°C for 16-24 hours.[4][5]

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of G0507 at which there is no visible bacterial growth.[2][4] Alternatively, the optical density at 600 nm (OD600) of each well can be measured using a microplate reader.[6]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Time-Kill Assay (Colony Forming Unit - CFU Assay)

This assay is used to determine whether G0507 is bactericidal (kills bacteria) or bacteriostatic (inhibits growth) over time.[1]

Materials:

• G0507

• MHB

• Bacterial strain of interest

• Sterile flasks or tubes

• Nutrient agar plates

• Sterile saline

Procedure:

• Exposure to G0507:

  • Inoculate flasks of MHB containing specific concentrations of G0507 (e.g., 2x or 4x MIC) with a standardized bacterial suspension.[1]

  • Include a control flask without G0507.

• Sample Collection:

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.[1]

• Serial Dilution and Plating:

  • Perform serial dilutions of each aliquot in sterile saline.

  • Plate a known volume of each dilution onto nutrient agar plates.[1]

• Incubation and Colony Counting:

  • Incubate the plates at 37°C for 24 hours.

  • Count the number of colonies on the plates that have between 30 and 300 colonies.[1]

  • Calculate the CFU/mL for each time point and concentration.

Caption: Workflow for the Time-Kill (CFU) Assay.

σE Stress Response Reporter Assay

This assay quantifies the induction of the σE stress response, a key indicator of envelope stress in Gram-negative bacteria, upon treatment with G0507.[2][6] This protocol requires an E. coli strain engineered with a reporter gene (e.g., lacZ) under the control of a σE-dependent promoter.[6]

Materials:

• E. coli strain with a σE-dependent reporter fusion

• Luria-Bertani (LB) broth

• G0507 stock solution

• Reagents for β-galactosidase assay (e.g., ONPG)

Procedure:

• Culture Preparation and Treatment:

  • Grow the reporter strain overnight at 37°C in LB broth.

  • Dilute the overnight culture into fresh LB broth and grow to an early- to mid-logarithmic phase (OD600 ≈ 0.2-0.4).[6]

  • Add G0507 at the desired concentrations (e.g., 1x, 2x, 4x MIC). Include a vehicle control (DMSO).[6]

• Incubation and Sampling:

  • Incubate the cultures at 37°C with shaking for a defined period (e.g., 2-4 hours).[3]

• β-Galactosidase Assay:

  • Measure the OD600 of the cultures to assess bacterial growth.

  • Lyse the cells and perform a β-galactosidase assay using a substrate like ONPG.[3]

  • Measure the absorbance at 420 nm to quantify enzymatic activity.[3]

• Data Analysis:

  • Normalize the β-galactosidase activity to the cell density (OD600).

  • Calculate the fold induction of the σE stress response by comparing the normalized activity of G0507-treated cells to the vehicle control.[7]

Caption: G0507-mediated inhibition of LolCDE and subsequent activation of the σE stress response.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for G0507 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and use of G0507, a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] G0507 serves as a valuable chemical probe for investigating lipoprotein trafficking and the extracytoplasmic σE stress response.[1][3]

Chemical Properties and Storage

G0507 is a pyrrolopyrimidinedione compound with the following properties:

Property	Value
Molecular Formula	C₁₈H₁₅N₃O₃S[4]
Molecular Weight	353.40 g/mol [4][5]
Appearance	White to yellow solid[1]
Solubility in DMSO	5 mg/mL (14.15 mM); requires sonication[1]
Solubility in Water	< 0.1 mg/mL (insoluble)[1]

Proper storage of G0507 is critical to maintain its stability and efficacy.

Storage Condition	Duration
Powder at -20°C	3 years[1]
Powder at 4°C	2 years[1]
Stock Solution in DMSO at -80°C	6 months[1][6]
Stock Solution in DMSO at -20°C	1 month[1][6]

Mechanism of Action

G0507 specifically targets the LolCDE complex, an essential ABC transporter located in the inner membrane of Gram-negative bacteria.[7][8] The LolCDE complex is responsible for transporting lipoproteins from the inner membrane to the outer membrane, a critical process for maintaining the integrity of the bacterial cell envelope.[7] G0507 binds to the LolCDE complex and stimulates its ATPase activity.[9][10] However, this stimulation is non-productive and inhibits the transporter's primary function, leading to the accumulation of lipoproteins in the inner membrane.[9][10] This disruption of lipoprotein trafficking triggers the extracytoplasmic σE stress response, a key indicator of cell envelope stress, and ultimately inhibits bacterial growth.[7][11]

G0507 inhibits the LolCDE transporter, disrupting lipoprotein trafficking.

Experimental Protocols

Protocol 1: Preparation of a 10 mM G0507 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of G0507 in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• G0507 powder

• Anhydrous/sterile dimethyl sulfoxide (DMSO)[12][13][14]

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettors and sterile, nuclease-free pipette tips

• Ultrasonic water bath

Procedure:

• Calculate the required mass of G0507: To prepare a 10 mM stock solution, use the following formula:

  • Mass (mg) = 10 mmol/L * 353.40 g/mol * Volume (L) * 1000 mg/g

  • For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, you will need 3.534 mg of G0507.[4]

• Weigh G0507: Carefully weigh the calculated amount of G0507 powder using an analytical balance in a sterile microcentrifuge tube or vial.

• Add DMSO: Add the appropriate volume of anhydrous/sterile DMSO to the tube containing the G0507 powder.

• Dissolve G0507: Vortex the solution until the G0507 powder is mostly dispersed. Sonicate the vial in an ultrasonic water bath until the G0507 is completely dissolved.[1] Gentle warming (e.g., in a 37°C water bath) can also be used to aid dissolution.[4]

• Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][4]

Workflow for preparing G0507 stock solution.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines a method for determining the MIC of G0507 against Escherichia coli using a broth microdilution method.[15]

Materials:

• G0507 stock solution (10 mM in DMSO)

• E. coli strain (e.g., ATCC 25922 or an efflux-deficient strain like ΔtolC)[16]

• Mueller-Hinton Broth (MHB) or Cation-adjusted Mueller-Hinton Broth (CAMHB)[17]

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Sterile tubes for dilution

• Incubator (37°C)

Procedure:

• Prepare E. coli Inoculum: From a fresh agar (B569324) plate, pick a single colony of E. coli and inoculate it into a tube containing 3-5 mL of MHB. Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase. Adjust the culture density with fresh MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[17]

• Prepare Serial Dilutions of G0507: Perform a two-fold serial dilution of the G0507 stock solution in the 96-well plate using MHB. The final volume in each well should be 100 µL.[17] Ensure the final concentration of DMSO in each well does not exceed 0.5% to avoid solvent toxicity to the bacteria.[4] Include a positive control (bacteria with no G0507) and a negative control (medium only).

• Inoculate the Plate: Add 100 µL of the prepared E. coli inoculum to each well containing the serially diluted G0507, as well as to the positive control well. The final volume in each well will be 200 µL.[17]

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.[15]

• Determine MIC: After incubation, the MIC is determined as the lowest concentration of G0507 at which no visible bacterial growth (turbidity) is observed.[15] Alternatively, the optical density at 600 nm (OD₆₀₀) of each well can be measured using a microplate reader.

Quantitative Data

The biological activity of G0507 has been quantified through various assays.

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 against E. coli

E. coli Strain	MIC (µg/mL)	Reference
ΔtolC (efflux pump deficient)	0.5	[16]
imp4213	1	[16]
Wild-type MG1655	>64	[16]

Table 2: Biochemical and Biophysical Parameters

Parameter	Value	Reference
Binding Affinity (KD) to LolCDE	~1.4 ± 0.5 µM	[16]
ATPase Stimulation	Stimulates ATPase activity of wild-type LolCDE	[16]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. G0507 - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 5-(4-methoxyphenyl)-6-(5-methyl-2-thienyl)-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione | C18H15N3O3S | CID 50813566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. G 0507 Datasheet DC Chemicals [dcchemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 13. ptacts.uspto.gov [ptacts.uspto.gov]
• 14. gchemglobal.com [gchemglobal.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Experimental Workflow for the Characterization of G0507: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] The LolCDE complex is essential for the transport of lipoproteins from the inner membrane to the outer membrane, a critical process for maintaining the integrity of the bacterial cell envelope.[3] G0507 disrupts this pathway by binding to the LolCDE complex and stimulating its ATPase activity, which paradoxically leads to a non-productive transport cycle and the accumulation of lipoproteins in the inner membrane.[1] This disruption of outer membrane biogenesis triggers the extracytoplasmic σE stress response, ultimately leading to bacterial growth inhibition. This document provides a detailed experimental workflow for the comprehensive characterization of G0507, from its primary antibacterial activity to its broader pharmacological profile.

Experimental Workflow Overview

The characterization of G0507 follows a logical progression from determining its antibacterial potency and spectrum to elucidating its mechanism of action and assessing its effects on eukaryotic cells. This workflow is designed to provide a thorough understanding of the compound's biological activities.

Figure 1: Experimental workflow for G0507 characterization.

Data Presentation

Table 1: Antibacterial Activity of G0507

Bacterial Strain	Description	MIC (µg/mL)	Reference
Escherichia coli ΔtolC	Efflux pump deficient	0.5
Escherichia coli imp4213	Outer membrane compromised	1
Escherichia coli MG1655	Wild-type	>64
Pseudomonas aeruginosa	Opportunistic pathogen	32
Acinetobacter baumannii	Opportunistic pathogen	16
Klebsiella pneumoniae	Opportunistic pathogen	16

Table 2: Biochemical Activity of G0507 on LolCDE

Parameter	Wild-type LolCDE	LolC Q258K DE (Resistant Mutant)	Reference
Binding Affinity (KD)	~1.4 ± 0.5 µM	Not significantly different from wild-type
ATPase Activity	Stimulates basal activity	No stimulation observed
ATPase Stimulation (at 0.8 µM G0507)	~2.5-fold increase	No significant increase
ATPase Stimulation (at 3.2 µM G0507)	~4-fold increase	No significant increase

Signaling Pathway of G0507 Action

G0507 targets the LolCDE transporter, a critical component of the lipoprotein trafficking pathway in Gram-negative bacteria. Its inhibitory action stems from the uncoupling of ATP hydrolysis from the productive transport of lipoproteins, leading to a cascade of events that culminates in bacterial cell death.

Figure 2: Signaling pathway of G0507's mechanism of action.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of G0507 that inhibits the visible growth of a bacterium.

Materials:

• G0507 stock solution (in DMSO)

• Bacterial strains (e.g., E. coli, P. aeruginosa, A. baumannii, K. pneumoniae)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Protocol:

• Prepare a 2-fold serial dilution of G0507 in MHB in a 96-well plate. The final volume in each well should be 100 µL.

• Inoculate each well with 100 µL of a standardized bacterial suspension (~5 x 105 CFU/mL), resulting in a final volume of 200 µL.

• Include a positive control (bacteria in MHB without G0507) and a negative control (MHB only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of G0507 that shows no turbidity (visible growth). Alternatively, measure the optical density at 600 nm (OD600).

σE Stress Response Reporter Assay

Objective: To quantify the induction of the σE stress response in E. coli upon treatment with G0507.

Materials:

• E. coli strain carrying a σE-dependent reporter plasmid (e.g., rpoHP3-lacZ)

• Luria-Bertani (LB) broth with appropriate antibiotics

• G0507 stock solution (in DMSO)

• Reagents for β-galactosidase assay (e.g., ONPG or a fluorescent substrate)

• Microplate reader

Protocol:

• Grow the reporter strain to mid-logarithmic phase (OD600 ≈ 0.4-0.6).

• Aliquot the culture into a 96-well plate.

• Add G0507 at various concentrations. Include a DMSO-only control.

• Incubate the plate at 37°C for 2-4 hours.

• Measure the OD600 to assess bacterial growth.

• Perform a β-galactosidase assay to measure the reporter gene activity.

• Normalize the β-galactosidase activity to the cell density (OD600).

• Calculate the fold induction of the σE stress response by comparing the normalized activity of G0507-treated cells to the DMSO control.

LolCDE ATPase Activity Assay

Objective: To measure the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

Materials:

• Purified wild-type and mutant (e.g., LolC Q258K DE) LolCDE complex

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO4

• ATP solution (2 mM)

• G0507 stock solution (in DMSO)

• Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

• 96-well plate

• Microplate reader

Protocol:

• Reconstitute the purified LolCDE complex into proteoliposomes for optimal activity.

• In a 96-well plate, prepare reaction mixtures containing the assay buffer and the LolCDE complex (e.g., 10 nM final concentration).

• Add G0507 to the desired final concentrations (e.g., 0.8 µM and 3.2 µM). Include a DMSO-only control.

• Pre-incubate the mixtures at 37°C for 10 minutes.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate (Pi) released using a malachite green-based assay.

• Calculate the specific ATPase activity and determine the fold stimulation by G0507.

Fluorescence Microscopy for Cellular Morphology

Objective: To visualize the morphological changes in bacteria treated with G0507.

Materials:

• Bacterial strain (e.g., E. coli)

• G0507 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Nile Red (for membrane staining)

• 4',6-diamidino-2-phenylindole (DAPI) (for DNA staining)

• Agarose (B213101) pads (1%)

• Fluorescence microscope

Protocol:

• Grow bacteria to mid-logarithmic phase.

• Treat the culture with G0507 (e.g., at 4x MIC) for a specified time (e.g., 2 hours). Include an untreated control.

• Harvest the cells by centrifugation and wash with PBS.

• Stain the cells with Nile Red and DAPI according to standard protocols.

• Resuspend the stained cells in a small volume of PBS.

• Mount the cells on a 1% agarose pad on a microscope slide.

• Visualize the cells using a fluorescence microscope with appropriate filter sets. Observe for changes in cell morphology, such as periplasmic swelling, particularly at the cell poles.

Apoptosis Assay (Annexin V Staining)

Objective: To assess the potential of G0507 to induce apoptosis in eukaryotic cells.

Materials:

• Eukaryotic cell line

• G0507 stock solution (in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Seed eukaryotic cells and treat with various concentrations of G0507 for a specified duration (e.g., 24-48 hours). Include an untreated control.

• Harvest the cells, including both adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of G0507 on the cell cycle progression of eukaryotic cells.

Materials:

• Eukaryotic cell line

• G0507 stock solution (in DMSO)

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Protocol:

• Seed eukaryotic cells and treat with G0507 at various concentrations for a specified time (e.g., 24 hours).

• Harvest the cells and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry. The DNA content will allow for the quantification of cells in G0/G1, S, and G2/M phases of the cell cycle.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flow cytometry with PI staining | Abcam [abcam.com]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - CA [thermofisher.com]

Quantifying the G0507-Induced σE Stress Response: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1] This transporter system is crucial for the localization of lipoproteins to the outer membrane. By inhibiting the LolCDE complex, G0507 disrupts the integrity of the bacterial cell envelope, leading to the accumulation of unprocessed lipoproteins in the inner membrane. This accumulation serves as a potent stress signal, triggering a robust activation of the σE (sigma E) extracytoplasmic stress response.[2] The σE stress response is a key signaling pathway that helps bacteria to maintain cell envelope integrity under adverse conditions.[2] Therefore, G0507 is a valuable chemical probe for studying the σE stress response and for the development of novel antimicrobial agents.

These application notes provide a comprehensive guide to quantifying the σE stress response induced by G0507, including detailed experimental protocols and data presentation.

G0507 Signaling Pathway

The inhibition of the LolCDE transporter by G0507 initiates a signaling cascade that leads to the activation of the σE stress response.

Caption: G0507 inhibits the LolCDE transporter, leading to the activation of the σE stress response pathway.

Quantitative Data Presentation

The following tables summarize the quantitative data on the biological activity of G0507.

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 against Escherichia coli

E. coli Strain	Relevant Genotype/Phenotype	G0507 MIC (µg/mL)
imp4213	Outer membrane-compromised	1
imp4213_LolCQ258K	G0507-resistant mutant	>64
imp4213_LolDP164S	G0507-resistant mutant	>64
imp4213_LolEL371P	G0507-resistant mutant	>64

Table 2: Effect of G0507 on LolCDE ATPase Activity

LolCDE Variant	G0507 Concentration (µM)	Fold Stimulation of ATPase Activity (relative to no G0507)
Wild-type	0.8	~2.5
Wild-type	3.2	~4.0
LolCQ258KDE	0.8	~1.0 (no stimulation)
LolCQ258KDE	3.2	~1.0 (no stimulation)

Data is approximated from published findings for illustrative purposes.

Table 3: Binding Affinity of G0507 to LolCDE

Target Complex	Parameter	Value (µM)
LolCDE (wild-type)	KD	1.4 ± 0.5
LolCQ258KDE (mutant)	KD	0.8 ± 0.3

Experimental Protocols

Protocol 1: Quantification of σE Stress Response using a β-Galactosidase Reporter Assay

This protocol describes how to quantify the induction of the σE stress response in E. coli using a reporter strain carrying a lacZ gene under the control of a σE-dependent promoter (e.g., rpoHP3).

Caption: Workflow for the β-galactosidase reporter assay to quantify σE stress response.

Materials:

• E. coli strain with a σE-dependent promoter fused to lacZ (e.g., rpoHP3-lacZ)

• Luria-Bertani (LB) broth

• G0507 stock solution (in DMSO)

• DMSO (vehicle control)

• Z-Buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0)

• o-nitrophenyl-β-D-galactopyranoside (ONPG) solution (4 mg/mL in Z-Buffer)

• 0.1% Sodium Dodecyl Sulfate (SDS)

• Chloroform

• 1 M Sodium Carbonate (Na2CO3)

• Spectrophotometer

Procedure:

• Cell Culture and Treatment:

  • Inoculate an overnight culture of the E. coli reporter strain in LB broth.

  • The next day, dilute the overnight culture 1:100 into fresh LB broth and grow at 37°C with shaking to an OD600 of 0.4-0.6.

  • Aliquot the culture into tubes and add G0507 at various final concentrations (e.g., 0.5x, 1x, 2x, 4x MIC). Include a DMSO-only vehicle control.

  • Incubate the cultures for a defined period (e.g., 2 hours) at 37°C with shaking.

• β-Galactosidase Assay:

  • Place the culture tubes on ice to stop cell growth.

  • Measure and record the final OD600 of each culture.

  • To 100 µL of each culture, add 900 µL of Z-Buffer.

  • Permeabilize the cells by adding 2 drops of chloroform and 1 drop of 0.1% SDS. Vortex for 10 seconds.

  • Equilibrate the tubes at 28°C for 5 minutes.

  • Start the reaction by adding 200 µL of ONPG solution. Vortex briefly and start a timer.

  • Incubate at 28°C until a noticeable yellow color has developed.

  • Stop the reaction by adding 500 µL of 1 M Na2CO3. Record the reaction time.

  • Centrifuge the tubes to pellet cell debris.

  • Measure the absorbance of the supernatant at 420 nm (A420) and 550 nm (A550).

• Calculation of Miller Units: Use the following formula to calculate the β-galactosidase activity in Miller units: Miller Units = 1000 × [A420 - (1.75 × A550)] / (Time (min) × Volume (mL) × OD600)

Protocol 2: LolCDE ATPase Activity Assay

This protocol measures the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

Materials:

• Purified wild-type and/or mutant LolCDE complex

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgSO4)

• ATP solution

• G0507 stock solution (in DMSO)

• Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

Procedure:

• Set up reactions in a 96-well plate.

• To each well, add the purified LolCDE complex to a final concentration of 10 nM in assay buffer.

• Add G0507 to the desired final concentrations. Include a DMSO control.

• Pre-incubate at room temperature for 10 minutes.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate at 37°C for a defined time (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using a Malachite Green-based detection reagent, following the manufacturer's instructions.

• Calculate the rate of ATP hydrolysis and express it relative to the DMSO control.

Protocol 3: Analysis of Bacterial Morphology

This protocol is for visualizing morphological changes in E. coli after treatment with G0507.

Materials:

• E. coli culture

• LB broth

• G0507 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Fluorescent membrane stain (e.g., FM4-64)

• DNA stain (e.g., DAPI)

• Microscope slides and coverslips

• Fluorescence microscope

Procedure:

• Grow E. coli to mid-log phase in LB broth.

• Treat the culture with G0507 at a supra-MIC concentration (e.g., 4x MIC) for a specified duration (e.g., 2 hours). Include a DMSO control.

• Harvest the cells by centrifugation and wash with PBS.

• Resuspend the cells in PBS containing the fluorescent membrane and DNA stains according to the manufacturer's protocols.

• Mount the stained cells on a microscope slide.

• Visualize the cells using a fluorescence microscope. Look for characteristic morphological changes such as swelling of the periplasmic space, particularly at the cell poles.

References

• 1. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lacZ Reporter System as a Tool to Study Virulence Gene Regulation in Bacterial Pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Visualizing Morphological Changes Induced by G0507, a Potent Inhibitor of Lipoprotein Trafficking in Gram-negative Bacteria

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent and specific inhibitor of the LolCDE ABC transporter system in Gram-negative bacteria.[1][2][3] The LolCDE complex is essential for the transport of lipoproteins from the inner membrane to the outer membrane, a critical process for maintaining the integrity of the bacterial cell envelope.[4][5] Inhibition of this pathway by G0507 leads to the accumulation of mislocalized lipoproteins in the inner membrane, triggering the extracytoplasmic σE stress response and resulting in distinct morphological changes. This document provides detailed protocols for visualizing these morphological alterations and summarizes the quantitative data associated with G0507's activity.

Mechanism of Action

G0507 targets the LolCDE ABC transporter, which is responsible for the ATP-dependent transport of lipoproteins. By inhibiting LolCDE, G0507 disrupts the localization of lipoproteins, leading to a cascade of events that ultimately compromises the bacterial outer membrane. This disruption serves as a signal for the activation of the σE stress response, a key indicator of cell envelope distress. A hallmark of G0507's activity is the induction of noticeable swelling of the periplasmic space, particularly at the cell poles.

Caption: Mechanism of G0507 action on the LolCDE pathway.

Quantitative Data Summary

The biological activity of G0507 has been characterized through various assays. The following tables summarize key quantitative data.

Table 1: In Vitro Activity of G0507

Parameter	Value	Conditions	Reference
Treatment Concentration for Morphological Changes	4x MIC	Exponential phase E. coli MG1655 imp4213
Incubation Time for Morphological Changes	2 hours	Exponential phase E. coli MG1655 imp4213

Table 2: G0507 ATPase Stimulation Activity

LolCDE Variant	Effect of G0507	Note	Reference
Wild-type LolCDE	Stimulates basal ATPase activity	-
LolCQ258KDE	Abrogates G0507-mediated stimulation	This mutation confers high-level resistance to G0507.

Experimental Protocols

Detailed methodologies for key experiments to visualize and quantify the effects of G0507 are provided below.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is a prerequisite for designing morphological studies, as the compound concentration is based on the MIC value.

Caption: Workflow for MIC determination of G0507.

Materials:

• Gram-negative bacterial strain of interest (e.g., E. coli)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• G0507 stock solution (in DMSO)

• 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. This can be done by suspending colonies from an overnight culture plate in sterile saline or PBS and adjusting the turbidity.

• Serial Dilutions: Prepare serial twofold dilutions of the G0507 stock solution in the 96-well microtiter plate using MHB.

• Inoculation: Dilute the standardized bacterial suspension to achieve a final concentration of approximately 5 x 105 CFU/mL in each well of the microtiter plate.

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of G0507 at which there is no visible growth (turbidity) as observed with the naked eye.

Protocol 2: Visualization of Morphological Changes by Confocal Microscopy

This protocol details the steps to visualize the characteristic periplasmic swelling induced by G0507.

Caption: Experimental workflow for visualizing morphological changes.

Materials:

• E. coli strain (e.g., MG1655 imp4213)

• Luria-Bertani (LB) broth

• G0507 stock solution (in DMSO)

• Nile Red solution (for membrane staining)

• 4′,6-diamidino-2-phenylindole (DAPI) solution (for DNA staining)

• Phosphate-buffered saline (PBS)

• 1% Agarose pads

• Microscope slides and coverslips

• Confocal microscope with appropriate lasers and filters

Procedure:

• Cell Culture: Grow E. coli to the exponential phase in LB broth.

• Treatment: Treat the bacterial culture with G0507 at a concentration of 4x MIC for 2 hours. An equivalent volume of DMSO should be added to a control culture.

• Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cell pellet with PBS to remove residual media and compound.

• Staining: Resuspend the cells in PBS containing Nile Red and DAPI and incubate in the dark according to the dye manufacturer's recommendations.

• Mounting: Place a small volume of the stained cell suspension onto a 1% agarose pad on a microscope slide and cover with a coverslip.

• Imaging: Visualize the cells using a confocal microscope at 100x magnification. Observe for periplasmic swelling and changes in membrane staining, particularly at the cell poles.

Troubleshooting

For troubleshooting common issues such as a lack of observed morphological changes or unexpected cell lysis, refer to the troubleshooting guide provided in the technical support center documentation. Key factors to consider include G0507 concentration, incubation time, and the potential for intrinsic or acquired resistance in the bacterial strain being tested.

G0507 is a valuable chemical probe for studying lipoprotein trafficking in Gram-negative bacteria. The protocols outlined in this application note provide a framework for researchers to visualize and characterize the distinct morphological changes induced by this potent inhibitor. The observation of periplasmic swelling, in conjunction with MIC determination, can serve as a robust phenotypic indicator of G0507's on-target activity.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Protocol for Purification of the LolCDE Complex for G0507 Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The LolCDE complex is an essential ATP-binding cassette (ABC) transporter in Gram-negative bacteria responsible for the transport of lipoproteins from the inner membrane to the outer membrane.[1][2][3] This process is vital for maintaining the integrity of the bacterial cell envelope, making the Lol pathway an attractive target for novel antibiotics.[4][5] G0507, a pyrrolopyrimidinedione compound, has been identified as a potent inhibitor of the LolCDE complex, demonstrating promise as a chemical probe to investigate lipoprotein trafficking and as a potential therapeutic agent.[4][6][7] This application note provides a detailed protocol for the purification of the LolCDE complex for use in studies involving the inhibitor G0507.

Data Presentation

The following tables summarize key quantitative data related to the interaction of G0507 with the LolCDE complex.

Table 1: Binding Affinity of G0507 to LolCDE Variants

Compound	LolCDE Variant	Binding Affinity (KD)	Technique
G0507	Wild-Type (WT)	~1.4 ± 0.5 µM	Surface Plasmon Resonance (SPR)
G0507	LolCQ258KDE (Resistant Mutant)	Comparable to WT	Surface Plasmon Resonance (SPR)

Data synthesized from publicly available information.[8]

Table 2: Effect of G0507 on the ATPase Activity of Purified LolCDE

LolCDE Variant	G0507 Concentration	ATPase Specific Activity (nmol Pi/min/mg)
Wild-Type (WT)	0 µM (DMSO control)	~50
Wild-Type (WT)	0.8 µM	~150
Wild-Type (WT)	3.2 µM	~250
LolCQ258KDE	0 µM (DMSO control)	~50
LolCQ258KDE	3.2 µM	~50

Estimated values from graphical data.[9]

Experimental Protocols

Protocol 1: Expression and Purification of the LolCDE Complex

This protocol outlines the steps for overexpressing and purifying the LolCDE complex from Escherichia coli.

1. Vector Construction:

• The genes encoding E. coli lolC, lolD, and lolE are cloned into a suitable expression vector system.[10]

• For affinity purification, a polyhistidine-tag (His-tag) or a Strep-tag II can be added to one of the subunits. A C-terminal Strep-tag II on LolD has been shown to be effective.[10][11]

• Co-expression of all three subunits from compatible plasmids can also be employed.[10]

2. Expression in E. coli:

• Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with the expression plasmid.[8]

• Grow the cells in Luria-Bertani (LB) medium at 37°C to an optical density at 600 nm (OD600) of approximately 0.8-1.0.[8][11]

• Induce protein expression with an appropriate inducer (e.g., L-arabinose for pBAD vectors or isopropyl β-D-1-thiogalactopyranoside (IPTG) for pET vectors).[8][10] To reduce toxicity and improve protein folding, it is recommended to lower the temperature to 18-20°C and continue the culture overnight.[8][10]

3. Membrane Preparation:

• Harvest the cells by centrifugation.[8]

• Resuspend the cell pellet in a lysis buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl) containing protease inhibitors.[8][10]

• Lyse the cells using a high-pressure homogenizer or sonication.[8]

• Remove unlysed cells and debris by low-speed centrifugation.[10]

• Isolate the cell membranes by ultracentrifugation.[8][10]

4. Solubilization of LolCDE:

• Resuspend the membrane pellet in a solubilization buffer containing a mild detergent. A common choice is n-dodecyl-β-D-maltoside (DDM) at a concentration of 1%.[8][10] The buffer should also contain Tris-HCl and NaCl.[10]

• Incubate with gentle agitation to solubilize the membrane proteins.[10]

• Clarify the solubilized fraction by ultracentrifugation to remove any insoluble material.[10]

5. Affinity Chromatography:

• Apply the clarified supernatant to an affinity chromatography column (e.g., Ni-NTA for His-tagged proteins or Strep-Tactin for Strep-tagged proteins).[8][10]

• Wash the column extensively with a wash buffer containing a lower concentration of detergent (e.g., 0.05% DDM) to remove non-specifically bound proteins.[10]

• Elute the LolCDE complex using an appropriate elution buffer (e.g., wash buffer containing imidazole (B134444) for His-tagged proteins or desthiobiotin for Strep-tagged proteins).[8][10]

6. Size-Exclusion Chromatography (Optional but Recommended):

• For higher purity, concentrate the eluted fractions and further purify the LolCDE complex by size-exclusion chromatography (gel filtration).[8] This step helps to ensure the homogeneity of the complex.[8]

Protocol 2: In Vitro ATPase Activity Assay

This assay is used to measure the effect of G0507 on the ATP hydrolysis activity of the purified LolCDE complex.

1. Reagents and Buffers:

• Purified LolCDE complex (in detergent or reconstituted in nanodiscs).[10]

• Assay Buffer: 20 mM Tris-HCl (pH 7.5-8.0), 150 mM NaCl, 5 mM MgCl2.[10][12]

• ATP Solution: A stock solution of ATP (e.g., 100 mM) in water, pH adjusted to 7.0.[12]

• G0507 Stock Solution: A stock solution of G0507 in DMSO.[12]

• Malachite Green Reagent: For the colorimetric detection of inorganic phosphate (B84403) (Pi) released during ATP hydrolysis.[5][12]

2. Assay Procedure:

• Prepare a reaction mixture containing the purified LolCDE complex in the assay buffer.[5]

• To study the effect of G0507, pre-incubate the LolCDE complex with varying concentrations of the compound (or DMSO as a vehicle control) for a defined period (e.g., 10 minutes) at room temperature.[10][12]

• Initiate the reaction by adding ATP to a final concentration of 2 mM.[12]

• Incubate the reaction at room temperature for a set time (e.g., 30 minutes).[10]

• Stop the reaction and measure the amount of inorganic phosphate released using a malachite green assay by measuring the absorbance at 620 nm.[10][12]

• The change in ATPase activity in the presence of G0507 is calculated relative to the no-compound control.[5]

Mandatory Visualization

Caption: Workflow for the purification of the LolCDE protein complex.

Caption: The Lol pathway for lipoprotein transport and its inhibition by G0507.

References

• 1. benchchem.com [benchchem.com]
• 2. Cryo-EM structures of LolCDE reveal the molecular mechanism of bacterial lipoprotein sorting in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deciphering the molecular basis of lipoprotein recognition and transport by LolCDE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. journals.asm.org [journals.asm.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Cryo-EM structures of LolCDE reveal the molecular mechanism of bacterial lipoprotein sorting in Escherichia coli | PLOS Biology [journals.plos.org]
• 12. benchchem.com [benchchem.com]

Determining the Minimum Bactericidal Concentration (MBC) of G0507: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of the LolCDE ABC transporter system in Gram-negative bacteria.[1][2][3] This system is essential for the transport of lipoproteins from the inner membrane to the outer membrane, a process critical for maintaining the integrity of the bacterial cell envelope.[3][4] By disrupting this pathway, G0507 exhibits significant antibacterial activity, primarily against Escherichia coli.[5] The mechanism of action involves the accumulation of unprocessed lipoproteins in the inner membrane, which subsequently triggers the extracytoplasmic σE stress response, a key signaling pathway for maintaining cell envelope homeostasis.[5][6]

This document provides detailed application notes and a comprehensive protocol for determining the Minimum Bactericidal Concentration (MBC) of G0507. The MBC is a critical parameter for evaluating the bactericidal (killing) versus bacteriostatic (inhibiting) activity of an antimicrobial agent.[7] An agent is generally considered bactericidal if its MBC is no more than four times its Minimum Inhibitory Concentration (MIC).[7]

Data Presentation

While specific MBC values for G0507 are not widely published, the following table summarizes the available Minimum Inhibitory Concentration (MIC) data against Escherichia coli. The determination of MBC is a direct extension of the MIC assay.

Bacterial Strain	MIC (µg/mL)	Reference
Escherichia coli (unspecified strain)	0.78	[5]
E. coli ΔtolC	0.5	[8]
E. coli imp4213	1.0	[8]

Signaling Pathway of G0507 Action

G0507's primary molecular target is the LolCDE complex, an essential ABC transporter in the inner membrane of Gram-negative bacteria.[3][4] Inhibition of this transporter disrupts the localization of lipoproteins to the outer membrane, leading to their accumulation in the inner membrane. This accumulation of mislocalized lipoproteins is a stress signal that activates the σE stress response pathway, ultimately contributing to cell death.[4][5]

Caption: G0507 inhibits the LolCDE transporter, leading to lipoprotein accumulation and σE stress response.

Experimental Protocols

The determination of the MBC of G0507 is performed subsequently to the determination of its MIC.[7] The standard method is the broth microdilution method followed by subculturing onto an agar (B569324) medium.[9][10]

Materials

• G0507 (CAS No. 1223998-29-5)[3][11]

• Escherichia coli strain of interest

• Mueller-Hinton Broth (MHB)[10]

• Mueller-Hinton Agar (MHA)

• Sterile 96-well microtiter plates

• Sterile culture tubes and Petri dishes

• 0.5 McFarland standard

• Spectrophotometer

• Incubator (37°C)[5]

• Calibrated pipettes

Experimental Workflow for MBC Determination

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. G0507 - Immunomart [immunomart.com]

Technical Notes & Optimization

G0507 resistance mutations in lolC, lolD, and lolE genes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the novel LolCDE inhibitor, G0507, and the emergence of resistance through mutations in the lolC, lolD, and lolE genes.

Frequently Asked Questions (FAQs)

Q1: What is G0507 and what is its primary mechanism of action?

A1: G0507 is a novel pyrrolopyrimidinedione compound that acts as a potent and specific inhibitor of the LolCDE complex in Gram-negative bacteria.[1][2][3][4] The LolCDE complex is an essential ATP-binding cassette (ABC) transporter responsible for the crucial process of trafficking lipoproteins from the inner membrane to the outer membrane.[1] G0507's inhibitory action disrupts the biogenesis of the outer membrane, leading to the accumulation of fully processed lipoproteins in the inner membrane. This disruption triggers the σE stress response, a key indicator of cell envelope stress, and ultimately leads to bacterial growth inhibition.

Q2: What is the direct molecular interaction between G0507 and the LolCDE complex?

A2: G0507 directly binds to the purified LolCDE complex. Interestingly, this binding paradoxically stimulates the ATPase activity of the wild-type LolCDE complex. This overstimulation is believed to be non-productive, leading to an uncoupling of ATP hydrolysis from the actual transport of lipoproteins, which inhibits the transporter's main function.

Q3: What are the roles of the lolC, lolD, and lolE genes, and how do they contribute to G0507 resistance?

A3: The genes lolC, lolD, and lolE encode the three essential protein subunits of the LolCDE transporter complex. LolC and LolE form the transmembrane domains, while LolD is the nucleotide-binding domain responsible for ATP hydrolysis. Spontaneous resistance to G0507 in E. coli consistently arises from non-synonymous point mutations within these three genes. These mutations alter the structure of the LolCDE complex, which can either prevent G0507 from binding effectively or, more critically, uncouple the binding of G0507 from the aberrant stimulation of ATPase activity. For instance, the LolC Q258K substitution allows G0507 to bind but prevents the stimulation of ATPase activity, thereby conferring high-level resistance.

Q4: What is the observed frequency of spontaneous resistance to G0507?

A4: The frequency of spontaneous resistance to G0507 in E. coli has been reported to be in the range of 1.6 x 10⁻⁸ to 3.3 x 10⁻⁸ when selected at concentrations of 4x, 8x, and 16x the minimum inhibitory concentration (MIC).

Q5: Are there other known mechanisms of resistance to G0507 besides mutations in the lolCDE operon?

A5: Yes, another identified mechanism of resistance involves the loss of the major outer membrane lipoprotein, Lpp. Mutations in the lpp gene that prevent its expression can also lead to resistance against G0507.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with G0507.

Problem 1: No growth inhibition observed after treating a Gram-negative strain with G0507.

• Possible Cause 1: Intrinsic or Acquired Resistance.

  • Troubleshooting: The bacterial strain may possess intrinsic resistance mechanisms, such as highly active efflux pumps or low outer membrane permeability. Alternatively, the strain may have acquired resistance through mutations in the lolC, lolD, or lolE genes.

  • Recommendation:

    • Confirm the MIC of G0507 on a susceptible control strain (e.g., E. coli ΔtolC) to ensure the compound is active.

    • Sequence the lolCDE operon of your experimental strain to check for known or novel resistance mutations.

    • Test the compound's activity in an efflux pump-deficient strain to determine if efflux is a contributing factor.

• Possible Cause 2: Compound Instability or Precipitation.

  • Troubleshooting: G0507 may have limited solubility in aqueous media and could precipitate out of solution, leading to an inaccurate effective concentration.

  • Recommendation:

    • Ensure the G0507 stock solution is properly dissolved in a suitable solvent like DMSO.

    • Visually inspect the final assay medium for any signs of precipitation.

    • Maintain a final DMSO concentration that is low and non-inhibitory to the bacteria.

• Possible Cause 3: Inappropriate Experimental Conditions.

  • Troubleshooting: The composition of the growth medium or the density of the bacterial inoculum can significantly affect the observed activity of the compound.

  • Recommendation:

    • Standardize the inoculum to a 0.5 McFarland standard to avoid overwhelming the inhibitor with a high bacterial load.

    • Use a standard, recommended medium such as Mueller-Hinton Broth (MHB) for susceptibility testing.

Problem 2: Failure to isolate G0507-resistant mutants.

• Possible Cause 1: Low Selection Pressure.

  • Troubleshooting: The concentration of G0507 used for selection may be too low to inhibit the growth of the parental strain sufficiently.

  • Recommendation: First, accurately determine the MIC of G0507 for the parental strain. Then, use a selection concentration of at least 4x MIC to ensure adequate selection pressure.

• Possible Cause 2: Insufficient Inoculum.

  • Troubleshooting: The number of cells plated on the selective agar (B569324) may be too low to detect mutants, given the natural frequency of resistance.

  • Recommendation: Increase the number of cells plated on the selective agar plates to enhance the probability of isolating spontaneous resistant mutants.

• Possible Cause 3: Short Incubation Time.

  • Troubleshooting: Resistant colonies may require a longer time to grow to a visible size compared to the parental strain under non-selective conditions.

  • Recommendation: Extend the incubation period for the selection plates and check for colony formation daily.

Problem 3: Inconsistent results in LolCDE ATPase activity assays.

• Possible Cause 1: Inactive Protein Complex.

  • Troubleshooting: The purified and reconstituted LolCDE complex may have lost activity due to improper handling or storage.

  • Recommendation:

    • Use a freshly purified and reconstituted LolCDE complex for assays whenever possible.

    • Include a positive control to confirm baseline ATPase activity.

    • Use a known G0507-resistant mutant LolCDE complex (e.g., LolCQ258KDE) as a negative control for G0507 stimulation.

• Possible Cause 2: Interference from Detergents.

  • Troubleshooting: The type and concentration of detergent used to solubilize and stabilize the LolCDE complex can impact its activity and interaction with G0507.

  • Recommendation: Optimize the detergent type and concentration for the assay. For a more native-like environment, consider reconstituting the purified LolCDE into liposomes.

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity of G0507 and the characteristics of resistance mutations.

Table 1: Minimum Inhibitory Concentration (MIC) of G0507 against Escherichia coli

Compound	E. coli Strain	Relevant Genotype/Phenotype	MIC (µg/mL)
G0507	ΔtolC	Efflux pump deficient	0.5
G0507	imp4213	Outer membrane compromised	1
G0507	Wild-type MG1655	Wild-type	>64

Table 2: Known G0507 Resistance Mutations in E. coli LolCDE

Gene	Mutation	Amino Acid Change	Fold Increase in MIC
lolC	G773A	Q258K	>64
lolD	C491S	P164S	>32
lolE	C1112T	L371P	>64
lolE	C1115T	P372L	>64
Data compiled from published studies identifying single non-synonymous point mutations.

Table 3: Effect of G0507 on LolCDE ATPase Activity

LolCDE Complex	G0507 Concentration (µM)	Relative ATPase Activity (vs. baseline)
Wild-type	0.8	Stimulated
Wild-type	3.2	Stimulated
LolCQ258KDE (Resistant Mutant)	0.8	No stimulation
LolCQ258KDE (Resistant Mutant)	3.2	No stimulation

Visualizations

The diagrams below illustrate key pathways and workflows relevant to G0507 and LolCDE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting G0507 Precipitation in Growth Media

Welcome to the technical support center for G0507. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and prevent the precipitation of G0507 in growth media during experiments.

Frequently Asked Questions (FAQs)

Q1: What is G0507 and why is it used in growth media?

G0507 is a pyrrolopyrimidione compound that functions as a potent and specific inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2][3] This transporter is essential for trafficking lipoproteins to the outer membrane of these bacteria.[2][4] By inhibiting this process, G0507 disrupts the integrity of the outer membrane, leading to a stress response and ultimately inhibiting bacterial growth. It is used in research as a chemical probe to study lipoprotein trafficking and outer membrane biogenesis.

Q2: I've observed a cloudy or particulate substance in my growth media after adding G0507. What is causing this?

If you've ruled out contamination, the turbidity you are observing is likely due to the precipitation of G0507 or other media components. Precipitation of G0507 can be attributed to its low solubility in aqueous solutions. Other factors that can cause precipitation in cell culture media include:

• Temperature fluctuations: Extreme temperature changes, such as repeated freeze-thaw cycles of stock solutions or media, can cause components to fall out of solution.

• High concentration: The concentration of G0507 or other media components may exceed their solubility limit in your specific growth medium.

• pH instability: Changes in the pH of the media can alter the solubility of its components, leading to precipitation.

• Solvent concentration: G0507 is often dissolved in an organic solvent like DMSO. Adding a high volume of this stock solution to your aqueous media can cause the compound to precipitate.

• Interactions with media components: G0507 may interact with salts, metals, or proteins in the growth media, forming insoluble complexes.

Q3: How can I prevent G0507 from precipitating in my growth media?

To prevent precipitation, consider the following best practices:

• Proper Stock Solution Preparation: Prepare a high-concentration stock solution of G0507 in a suitable solvent like DMSO, in which it is more soluble.

• Stepwise Dilution: When preparing your final working solution, add the G0507 stock solution to pre-warmed media slowly and with gentle mixing to facilitate dissolution.

• Avoid High Solvent Concentrations: Keep the final concentration of the organic solvent (e.g., DMSO) in your media as low as possible (typically under 0.5%) to avoid both precipitation and solvent toxicity to your cells.

• Maintain Stable Temperature: Avoid repeated freeze-thaw cycles of your G0507 stock solution and the growth media. Store aliquots of the stock solution at the recommended temperature.

• Control Media pH: Ensure the pH of your growth media is stable and within the recommended range.

• Test Solubility: Before your main experiment, it is advisable to perform a solubility test to determine the maximum soluble concentration of G0507 in your specific growth medium.

Q4: What are the recommended storage conditions for G0507?

Proper storage is crucial to maintain the stability and solubility of G0507.

Storage Format	Temperature	Duration
Powder	-20°C	Up to 3 years
4°C	Up to 2 years
In Solvent (e.g., DMSO)	-80°C	Up to 6 months
-20°C	Up to 1 month

Data sourced from multiple suppliers. Always refer to the manufacturer's specific recommendations.

Troubleshooting Guides

If you are currently experiencing precipitation with G0507, use the following guides to identify and resolve the issue.

Guide 1: Immediate Troubleshooting Steps

• Visual Inspection: Examine the precipitate under a microscope. Crystalline structures may indicate salt precipitation, while amorphous particles could be the compound itself or protein aggregates.

• Check for Contamination: Plate a sample of the media on an agar (B569324) plate to check for bacterial or fungal growth. Turbidity can sometimes be a sign of contamination.

• Review Preparation Protocol: Carefully review the steps you took to prepare the media and the G0507 working solution. Ensure all calculations for concentrations and dilutions are correct.

Guide 2: Systematic Troubleshooting Flowchart

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. G0507 - Immunomart [immunomart.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Understanding G0507 Activity in Gram-Negative Bacteria

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of G0507, a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria. This resource is intended for researchers, scientists, and drug development professionals who are utilizing G0507 in their experiments and may be encountering unexpected results, such as a lack of inhibition against specific Gram-negative strains.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the mechanism of action of G0507?

G0507 is a pyrrolopyrimidinedione compound that specifically targets the LolCDE ABC transporter complex located in the inner membrane of Gram-negative bacteria.[1][2][3][4][5][6][7] The LolCDE complex is essential for trafficking lipoproteins from the inner membrane to the outer membrane, a critical process for maintaining the integrity of the bacterial cell envelope.[1][4][5][8] G0507 binds to the LolCDE complex and stimulates its ATPase activity.[1][2][8][9] However, this stimulation is non-productive, leading to a futile cycle of ATP hydrolysis without the successful transport of lipoproteins.[2][8] The resulting accumulation of mislocalized lipoproteins in the inner membrane triggers cell envelope stress, specifically the σE stress response, and ultimately leads to bacterial growth inhibition and cell death.[1][2][4][8][10]

Q2: I am not observing any growth inhibition of my Gram-negative strain with G0507. What are the potential reasons?

Several factors could contribute to the lack of inhibitory activity of G0507 against your specific Gram-negative strain. These can be broadly categorized as intrinsic resistance, acquired resistance, or experimental issues.[5]

• Intrinsic Resistance:

  • Outer Membrane Impermeability: The outer membrane of some Gram-negative species can be inherently less permeable to certain compounds, preventing G0507 from reaching its target in the inner membrane.[5][11]

  • Efflux Pump Activity: Your strain may possess multidrug efflux pumps that actively transport G0507 out of the cell before it can interact with the LolCDE complex.[5][11]

• Acquired Resistance:

  • Target Site Mutations: The most common mechanism of acquired resistance to G0507 is the development of mutations in the lolC, lolD, or lolE genes, which encode the components of the LolCDE transporter.[1][5][9] These mutations can alter the binding site of G0507, thereby reducing its efficacy.

• Experimental Conditions:

  • Incorrect Concentration: Ensure that the concentration of G0507 being used is appropriate for the target organism.

  • Media Composition: The composition of the growth media can sometimes influence the activity of a compound.

  • Inoculum Density: A high initial bacterial density might overwhelm the inhibitory effect of the compound.

  • Compound Stability: Verify the stability and proper storage of your G0507 stock solution.

Q3: How can I troubleshoot the lack of G0507 activity in my experiments?

Here is a step-by-step guide to help you troubleshoot your experiment:

• Verify Compound and Protocol: Double-check the concentration of your G0507 stock solution and review your experimental protocol for any potential errors in dilution or application.

• Use a Control Strain: Include a known G0507-sensitive strain (e.g., an efflux-deficient E. coli ΔtolC strain) in your experiment to confirm that the compound is active under your experimental conditions.[4]

• Test for Efflux Pump Involvement: Use an efflux pump inhibitor in conjunction with G0507 to see if this restores its activity. An increase in susceptibility would suggest that efflux pumps are contributing to the observed resistance.

• Assess Outer Membrane Permeability: While direct measurement can be complex, you can compare the susceptibility of your strain to a panel of antibiotics with known differences in outer membrane penetration.

• Sequence the lolCDE Operon: If you suspect acquired resistance, sequencing the lolC, lolD, and lolE genes in your resistant strain and comparing them to a sensitive parental strain can identify mutations that may be responsible for the resistance phenotype.

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity of G0507.

Table 1: Minimum Inhibitory Concentration (MIC) of G0507 against Escherichia coli

E. coli Strain	Relevant Genotype/Phenotype	G0507 MIC (µg/mL)
Wild-type	Standard laboratory strain	0.8
ΔtolC	Efflux pump deficient	<0.05

Data compiled from publicly available research.[2][4]

Table 2: Effect of G0507 on the ATPase Activity of Purified LolCDE Complex

LolCDE Complex	G0507 Concentration (µM)	ATPase Activity (Relative to baseline)
Wild-type	1	~1.5
Wild-type	3	~2.0
LolC(Q258K)DE	1	No significant change
LolC(Q258K)DE	3	No significant change

This table illustrates that G0507 stimulates the ATPase activity of the wild-type LolCDE complex but not a resistant mutant, indicating that the resistance mutation prevents this stimulatory effect.[4]

Experimental Protocols

1. Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is used to determine the lowest concentration of G0507 that inhibits the visible growth of a bacterial strain.

• Materials:

  • G0507 stock solution (e.g., in DMSO)

  • Bacterial culture in logarithmic growth phase

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well microtiter plates

  • Spectrophotometer or plate reader

• Procedure:

  • Prepare a serial two-fold dilution of G0507 in CAMHB in a 96-well plate.

  • Prepare a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL).

  • Add the bacterial inoculum to each well of the microtiter plate.

  • Include a positive control (bacteria with no G0507) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of G0507 at which no visible growth is observed.

2. ATPase Activity Assay

This biochemical assay measures the effect of G0507 on the ATP hydrolysis activity of the purified LolCDE complex.

• Materials:

  • Purified wild-type or mutant LolCDE complex

  • G0507

  • ATP

  • Reaction buffer (e.g., Tris-HCl, NaCl, MgCl2, detergent)

  • Malachite green reagent for phosphate (B84403) detection

• Procedure:

  • Incubate the purified LolCDE complex with varying concentrations of G0507 in the reaction buffer.

  • Initiate the reaction by adding ATP.

  • Incubate at a specific temperature (e.g., 37°C) for a defined period.

  • Stop the reaction and add the malachite green reagent.

  • Measure the absorbance at a specific wavelength (e.g., 620 nm) to quantify the amount of inorganic phosphate released. An increase in absorbance indicates higher ATPase activity.[1]

Visualizations

Caption: Mechanism of G0507 action, blocking lipoprotein transport.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. G0507 - Immunomart [immunomart.com]
• 7. G0507 | TargetMol [targetmol.com]
• 8. benchchem.com [benchchem.com]
• 9. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Overcoming Intrinsic Resistance in Gram-negative Bacteria using Small Molecule Adjuvants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing G0507 Concentration for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing G0507 in in vitro assays. G0507 is a pyrrolopyrimidinedione compound and a potent inhibitor of the LolCDE ABC transporter, which is crucial for lipoprotein trafficking in Gram-negative bacteria.[1][2] Proper concentration optimization is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of G0507?

G0507 targets and inhibits the LolCDE ABC transporter complex located in the inner membrane of Gram-negative bacteria.[3] This transporter is essential for moving lipoproteins from the inner membrane to the outer membrane.[3] By inhibiting LolCDE, G0507 causes lipoproteins to accumulate in the inner membrane, disrupting the biogenesis of the outer membrane and triggering the extracytoplasmic σE stress response, which ultimately leads to bacterial growth inhibition.[4]

Q2: What is a typical starting concentration range for G0507 in in vitro experiments?

The optimal concentration of G0507 is highly dependent on the specific assay and the bacterial strain being used. For initial dose-response experiments, a broad range is recommended. A concentration range of 0 to 100 μM has been effectively used to induce the σE stress response in E. coli reporter strains. For time-course experiments, a concentration of 3.1 μM has been utilized. It is always advisable to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Q3: How should I prepare and store G0507 stock solutions?

G0507 should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10 mM). To prepare a 10 mM stock solution, you would dissolve 3.534 mg of G0507 in 1 mL of DMSO. Stock solutions should be stored at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). It is important to avoid repeated freeze-thaw cycles to maintain the compound's stability.

Q4: Why am I not observing any activity with G0507 in my assay?

There are several potential reasons for a lack of activity:

• Incorrect Concentration: The concentration of G0507 may be too low to elicit a response in your specific assay or bacterial strain.

• Compound Degradation: Improper storage or handling, such as repeated freeze-thaw cycles, can lead to the degradation of G0507.

• Bacterial Resistance: The bacterial strain you are using may possess resistance mechanisms, such as efflux pumps that actively remove G0507 from the cell, or mutations in the LolCDE complex.

• Suboptimal Assay Conditions: Factors like the growth medium, incubation temperature, or duration of the experiment may not be optimal for observing the effects of G0507.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low inhibition of bacterial growth	G0507 concentration is too low.	Perform a Minimum Inhibitory Concentration (MIC) assay to determine the effective concentration for your bacterial strain.
The bacterial strain is resistant.	Use a strain known to be sensitive, such as an efflux pump-deficient strain (e.g., ΔtolC), to increase sensitivity. Sequence the lolC, lolD, and lolE genes to check for resistance mutations.
G0507 has degraded.	Prepare a fresh stock solution of G0507 from powder and store it properly at -20°C or -80°C.
High variability between replicate wells	Inconsistent cell density.	Ensure a homogenous bacterial inoculum is added to each well.
Inaccurate pipetting of G0507.	Use calibrated pipettes and ensure proper mixing when performing serial dilutions.
Edge effects in the microplate.	Avoid using the outer wells of the plate for critical measurements, or fill them with sterile media to maintain humidity.
Unexpected morphological changes in bacteria	G0507 concentration is too high, leading to rapid cell lysis.	Titrate the G0507 concentration downwards to observe more specific morphological changes, such as periplasmic swelling.
Contamination of the bacterial culture.	Perform a Gram stain and streak the culture on a fresh plate to ensure purity.

Quantitative Data Summary

The following tables summarize key quantitative data for G0507's activity in various in vitro assays.

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 against Escherichia coli

E. coli Strain	MIC (µg/mL)
ΔtolC	0.5
imp4213	1
Wild-type MG1655	>64
-	0.78

Table 2: Biochemical and Biophysical Parameters of G0507

Parameter	Value
Binding Affinity (KD) to LolCDE	~1.4 ± 0.5 µM
ATPase Stimulation	Stimulates ATPase activity of wild-type LolCDE

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of G0507 that inhibits the visible growth of a bacterial strain.

Materials:

• E. coli strain of interest

• Mueller-Hinton Broth (MHB)

• G0507 stock solution (in DMSO)

• Sterile 96-well microtiter plates

• Incubator (37°C)

Procedure:

• Prepare Bacterial Inoculum: Inoculate a single colony of E. coli into MHB and incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase. Dilute the culture to achieve a final concentration of approximately 5 x 105 CFU/mL in the assay wells.

• Prepare G0507 Dilutions: In a 96-well plate, perform a two-fold serial dilution of the G0507 stock solution in MHB to create a range of concentrations (e.g., from 100 µM down to 0.098 µM). Ensure the final DMSO concentration does not exceed 0.5%.

• Inoculation: Add the prepared bacterial inoculum to each well containing the G0507 dilutions. Include a positive control (bacteria with no G0507) and a negative control (MHB only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of G0507 at which no visible turbidity (bacterial growth) is observed.

ATPase Activity Assay

This assay measures the effect of G0507 on the ATP hydrolysis activity of the purified LolCDE complex.

Materials:

• Purified LolCDE complex

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgSO4)

• ATP solution

• G0507 stock solution (in DMSO)

• Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

Procedure:

• Reaction Setup: In a 96-well plate, add the assay buffer and the purified LolCDE complex.

• Compound Addition: Add varying concentrations of G0507 to the reaction mixture. Include a DMSO-only control.

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction: Start the reaction by adding ATP.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Detection: Stop the reaction and add the phosphate detection reagent to quantify the amount of inorganic phosphate released.

• Analysis: Calculate the change in ATPase activity in the presence of G0507 relative to the control.

σE Stress Response Reporter Assay

This assay quantifies the induction of the σE stress response in a reporter strain following G0507 treatment.

Materials:

• E. coli strain with a σE-dependent reporter fusion (e.g., P3rpoH::lacZ)

• Luria-Bertani (LB) broth

• G0507 stock solution (in DMSO)

• Reagents for β-galactosidase assay (e.g., ONPG)

Procedure:

• Culture Preparation: Grow the reporter strain overnight at 37°C in LB broth. Dilute the overnight culture into fresh LB broth and grow to the early- to mid-logarithmic phase.

• Treatment: Add the desired concentration of G0507 to the culture. Include a vehicle-only control.

• Incubation and Sampling: Incubate the cultures at 37°C with shaking and collect samples at various time points.

• β-Galactosidase Assay: Perform a β-galactosidase assay on the collected samples to measure the activity of the reporter gene.

• Analysis: A significant increase in reporter activity in the G0507-treated samples compared to the control indicates induction of the σE stress response.

Visualizations

Caption: G0507 inhibits the LolCDE lipoprotein transport pathway.

Caption: Workflow for optimizing G0507 concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Inactive LolCDE Enzyme in ATPase Assays

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting issues related to inactive LolCDE enzyme during ATPase assays.

Frequently Asked Questions (FAQs)

Q1: What is the LolCDE complex and why is its ATPase activity important?

The LolCDE complex is an essential ATP-binding cassette (ABC) transporter found in the inner membrane of Gram-negative bacteria.[1][2] It plays a crucial role in the transport of lipoproteins from the inner membrane to the outer membrane, a process vital for bacterial survival.[1][2][3] The energy for this transport is derived from the hydrolysis of ATP, which is catalyzed by the LolD subunits of the complex. Therefore, measuring the ATPase activity of LolCDE is a direct indicator of its functional integrity and is a key assay for screening potential inhibitors or studying its mechanism.

Q2: What are the expected outcomes of a successful LolCDE ATPase assay?

In a properly functioning assay, the purified and reconstituted LolCDE enzyme should exhibit a measurable basal level of ATPase activity. This activity can be stimulated by certain compounds, such as G0507, which has been identified as a potent stimulator of LolCDE's ATPase function despite inhibiting its overall transport function. Conversely, the activity can be inhibited by non-hydrolyzable ATP analogs like AMP-PNP or by specific inhibitors.

Q3: My LolCDE enzyme shows little to no ATPase activity. What are the common causes?

Low or no ATPase activity in your LolCDE preparation can stem from several factors. The most common issues include problems with protein purification and stability, improper reconstitution into a membrane environment, suboptimal assay conditions, or reagent degradation. A systematic troubleshooting approach, as outlined in the guides below, is recommended to identify and resolve the specific cause.

Troubleshooting Guides

Issue 1: Low or No Basal ATPase Activity

A lack of basal ATPase activity is a primary indicator of an issue with the enzyme preparation or the assay setup.

Potential Cause	Recommended Solution	Expected Outcome
Inactive Enzyme Preparation	Ensure the purified LolCDE complex is correctly folded and handled. Avoid repeated freeze-thaw cycles. It is recommended to flash-freeze aliquots in liquid nitrogen and store them at -80°C. Verify the purity and integrity of the complex using SDS-PAGE.	A distinct band corresponding to the LolCDE complex with minimal degradation products.
Improper Reconstitution	LolCDE is a membrane protein and requires a lipid bilayer for proper function. Reconstitute the purified enzyme into nanodiscs or proteoliposomes using phospholipids (B1166683) like E. coli polar lipids or POPG. The detergent used for solubilization (e.g., DDM) must be effectively removed.	Reconstitution restores the native-like environment, leading to a measurable basal ATPase activity.
Suboptimal Assay Buffer	The composition of the assay buffer is critical. Ensure the pH is optimal (typically around 7.5). Include essential ions like MgCl2, which is a cofactor for ATP hydrolysis. Maintain an appropriate salt concentration (e.g., 150 mM NaCl).	An optimized buffer will support the enzymatic activity of LolCDE.
Degraded ATP Stock	ATP solutions are prone to hydrolysis over time, especially if not stored correctly. Prepare fresh ATP stocks and ensure the pH is neutralized to 7.0. Store aliquots at -20°C or -80°C.	The use of fresh, high-quality ATP will ensure that the substrate is not a limiting factor.

Issue 2: Inconsistent or High Variability in Results

High variability between replicates can obscure the true effect of test compounds.

Potential Cause	Recommended Solution	Expected Outcome
Pipetting Inaccuracies	Use calibrated pipettes and proper pipetting techniques, especially for small volumes. Prepare master mixes for reagents to be added to multiple wells to ensure consistency.	Reduced standard deviation between replicate wells and more reliable data.
Inconsistent Incubation Times	Ensure that all reactions are initiated and terminated at precisely the same time. Using a multichannel pipette for adding start or stop reagents can improve consistency.	More uniform reaction times across all samples, leading to more consistent results.
Plate Edge Effects	The outer wells of a microplate are more susceptible to evaporation and temperature fluctuations. Avoid using these wells or, if necessary, fill the surrounding wells with water to create a humidity barrier.	Minimized variability between wells located at different positions on the plate.
Reagent Instability	Prepare fresh solutions of sensitive reagents for each experiment. Avoid repeated freeze-thaw cycles of the enzyme and other critical components.	Consistent reagent quality will lead to more reproducible and reliable assay results.

Experimental Protocols

Protocol 1: Purification and Reconstitution of LolCDE into Nanodiscs

This protocol describes a general method for the purification of His-tagged LolCDE and its reconstitution into nanodiscs, which is often recommended for maintaining its activity.

Materials:

• E. coli cell paste overexpressing His-tagged LolCDE

• Lysis Buffer: 20 mM Tris-HCl pH 8.0, 150 mM NaCl

• Solubilization Buffer: 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 5% glycerol, 1% n-dodecyl-β-D-maltoside (DDM)

• Membrane Scaffold Protein (MSP)

• Phospholipids (e.g., POPG)

• Bio-Beads SM-2

• Size-Exclusion Chromatography (SEC) column

Procedure:

• Resuspend the cell pellet in Lysis Buffer and lyse the cells by sonication on ice.

• Centrifuge at 10,000 x g for 20 minutes at 4°C to remove cell debris.

• Isolate the membrane fraction by ultracentrifugation of the supernatant at 100,000 x g for 1 hour at 4°C.

• Resuspend the membrane pellet in Solubilization Buffer and stir for 1 hour at 4°C to solubilize membrane proteins.

• Clarify the solubilized membranes by ultracentrifugation at 100,000 x g for 30 minutes at 4°C.

• Purify the LolCDE complex from the supernatant using an appropriate affinity chromatography method (e.g., Ni-NTA for His-tagged protein).

• For reconstitution, mix the purified LolCDE, MSP, and phospholipids in a specific molar ratio (e.g., 1:2.4:80 for LolCDE:MSP:POPG).

• Add Bio-Beads to the mixture and incubate overnight at 4°C to remove the detergent, allowing for the self-assembly of nanodiscs.

• Purify the reconstituted LolCDE in nanodiscs by size-exclusion chromatography.

Protocol 2: Malachite Green-Based ATPase Assay

This colorimetric assay measures the amount of inorganic phosphate (B84403) (Pi) released during ATP hydrolysis.

Materials:

• Purified and reconstituted LolCDE

• Assay Buffer: 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2

• ATP solution (100 mM, pH 7.0)

• Test compound (e.g., G0507) or DMSO (vehicle control)

• Malachite Green Reagent

• Phosphate Standard (KH2PO4)

Procedure:

• Prepare a phosphate standard curve by making serial dilutions of the KH2PO4 standard in the Assay Buffer.

• In a 96-well plate, add 10 nM of reconstituted LolCDE to each well.

• Add varying concentrations of the test compound or DMSO to the wells and incubate for 10 minutes at room temperature.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes) where the reaction is linear.

• Stop the reaction by adding the Malachite Green Reagent.

• Allow 2 minutes for color development and then measure the absorbance at 620-650 nm.

• Subtract the absorbance of the no-enzyme control from all readings.

• Use the phosphate standard curve to determine the amount of Pi released.

• Calculate the specific ATPase activity (nmol Pi/min/mg protein).

Visualizations

LolCDE Lipoprotein Transport Pathway

Caption: The catalytic cycle of the LolCDE ABC transporter for lipoprotein transport.

Experimental Workflow for ATPase Assay

Caption: Workflow for a typical LolCDE ATPase assay using the malachite green method.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting an inactive LolCDE enzyme in ATPase assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Cryo-EM structures of LolCDE reveal the molecular mechanism of bacterial lipoprotein sorting in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Investigating the Impact of Efflux Pumps on G0507 Activity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with G0507. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments, with a focus on the influence of bacterial efflux pumps on G0507's antibacterial activity.

Frequently Asked Questions (FAQs)

Q1: What is G0507 and what is its primary mechanism of action?

A1: G0507 is a novel pyrrolopyrimidinedione compound that acts as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] The LolCDE complex is essential for trafficking lipoproteins from the inner membrane to the outer membrane.[3][4] By inhibiting this transporter, G0507 disrupts the integrity of the bacterial outer membrane, leading to cell envelope stress and ultimately, bacterial cell death.[4]

Q2: We are observing a high Minimum Inhibitory Concentration (MIC) of G0507 against our wild-type Gram-negative strain. What could be the reason?

A2: High MIC values for G0507 against wild-type Gram-negative strains are often attributed to intrinsic resistance mechanisms, primarily the active efflux of the compound out of the bacterial cell. The AcrAB-TolC efflux pump system is a major contributor to this resistance in Escherichia coli. This is evidenced by the significantly lower MIC of G0507 in an efflux-deficient E. coli ΔtolC strain compared to its wild-type counterpart.

Q3: How can we determine if efflux pumps are responsible for the reduced activity of G0507 in our experiments?

A3: There are several experimental approaches to investigate the role of efflux pumps in G0507 activity:

• Use of Efflux Pump Inhibitors (EPIs): Perform MIC or checkerboard assays with G0507 in the presence of known EPIs such as Phenylalanine-arginine β-naphthylamide (PAβN) or Carbonyl cyanide m-chlorophenylhydrazone (CCCP). A significant reduction in the MIC of G0507 in the presence of an EPI suggests that G0507 is a substrate of the targeted efflux pump(s).

• Testing against Efflux-Deficient Mutants: Compare the MIC of G0507 against the wild-type strain and isogenic mutant strains lacking specific efflux pump components (e.g., ΔtolC or ΔacrB). A markedly lower MIC in the mutant strain is strong evidence for the involvement of that efflux system.

• Substrate Accumulation/Efflux Assays: Directly measure the intracellular concentration of a fluorescent substrate in the presence and absence of G0507. If G0507 is an efflux pump substrate, it will compete with the fluorescent probe, leading to its increased accumulation.

Q4: Is G0507 itself fluorescent, and can it be used directly in accumulation assays?

A4: Currently, there is no publicly available information on the intrinsic fluorescent properties of G0507. Therefore, it is recommended to use a known fluorescent substrate of the efflux pump of interest (e.g., Hoechst 33342 for AcrAB-TolC) in a competitive accumulation or efflux assay to infer the interaction of G0507 with the pump.

Troubleshooting Guides

Issue 1: No significant change in G0507 MIC in the presence of an efflux pump inhibitor.

Possible Cause	Troubleshooting Step
Ineffective EPI concentration	Optimize the concentration of the EPI. Ensure that the concentration used is sufficient to inhibit the efflux pump but not high enough to be toxic to the bacteria on its own.
EPI is not targeting the relevant efflux pump	G0507 may be a substrate for an efflux pump that is not inhibited by the chosen EPI. Try a different EPI with a broader spectrum of activity or one that targets a different class of efflux pumps.
Primary resistance mechanism is not efflux	The primary mechanism of resistance in your strain might be target-site mutations (in lolC, lolD, or lolE genes) or other modifications that prevent G0507 from reaching its target. Sequence the lolCDE operon to check for mutations.
Low expression of the target efflux pump	The efflux pump that transports G0507 may be expressed at very low levels in your specific strain under your experimental conditions.

Issue 2: Difficulty in adapting a substrate accumulation assay for G0507.

Possible Cause	Troubleshooting Step
Inappropriate fluorescent substrate	Ensure the fluorescent substrate you are using is a known substrate of the efflux pump you are investigating (e.g., AcrAB-TolC). Hoechst 33342 is a common choice for E. coli.
Suboptimal assay conditions	Optimize assay parameters such as bacterial cell density, incubation time, and the concentrations of the fluorescent substrate and G0507.
G0507 does not compete with the fluorescent substrate	It is possible that G0507 and the chosen fluorescent substrate bind to different sites on the efflux pump and are not direct competitors. In this case, a direct measurement of G0507 accumulation would be necessary, which would require a sensitive analytical method like LC-MS/MS.

Quantitative Data

Table 1: G0507 Minimum Inhibitory Concentrations (MICs) against E. coli Strains

Bacterial Strain	Genotype	G0507 MIC (µg/mL)	Fold Difference
E. coli K-12	Wild-type	>100	>80
E. coli ΔtolC	Efflux-deficient	1.25	1

This data indicates that the absence of TolC, a crucial component of several major efflux pumps including AcrAB-TolC, leads to a greater than 80-fold increase in susceptibility to G0507.

Experimental Protocols

Protocol 1: Checkerboard Assay to Determine Synergy between G0507 and an Efflux Pump Inhibitor (EPI)

This protocol is used to assess whether an EPI can potentiate the activity of G0507.

Materials:

• G0507 stock solution (in DMSO)

• EPI stock solution (e.g., PAβN or CCCP in a suitable solvent)

• Gram-negative bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

Procedure:

• Prepare Inoculum: Culture the bacterial strain overnight and dilute it in fresh CAMHB to a final concentration of approximately 5 x 10^5 CFU/mL.

• Prepare Drug Dilutions:

  • In a 96-well plate, prepare serial dilutions of G0507 along the x-axis (e.g., columns 2-11) in CAMHB. Column 1 should contain no G0507.

  • Prepare serial dilutions of the EPI along the y-axis (e.g., rows B-G) in CAMHB. Row A should contain no EPI.

  • The final volume in each well should be 50 µL.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well.

• Controls:

  • Row H: G0507 only (no EPI).

  • Column 12: EPI only (no G0507).

  • Well H12: Growth control (no G0507 or EPI).

  • A separate well with CAMHB only should serve as a sterility control.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC of G0507 in the absence and presence of each concentration of the EPI.

  • Calculate the Fractional Inhibitory Concentration (FIC) index:

    • FIC of G0507 = (MIC of G0507 in combination) / (MIC of G0507 alone)

    • FIC of EPI = (MIC of EPI in combination) / (MIC of EPI alone)

    • FIC Index = FIC of G0507 + FIC of EPI

  • Interpret the results:

    • FIC Index ≤ 0.5: Synergy

    • 0.5 < FIC Index ≤ 4: Additive/Indifference

    • FIC Index > 4: Antagonism

Protocol 2: Hoechst 33342 Accumulation Assay to Assess G0507 Efflux

This assay indirectly measures the potential of G0507 to be a substrate of an efflux pump by observing its competition with the fluorescent substrate Hoechst 33342. An increased accumulation of Hoechst 33342 in the presence of G0507 suggests that both compounds are substrates for the same efflux pump.

Materials:

• G0507 stock solution (in DMSO)

• Hoechst 33342 stock solution (in water)

• Efflux pump inhibitor (EPI) as a positive control (e.g., CCCP)

• Gram-negative bacterial strain of interest

• Phosphate-buffered saline (PBS)

• Glucose

• 96-well black, clear-bottom microtiter plates

• Fluorometric microplate reader (Excitation: ~350 nm, Emission: ~460 nm)

Procedure:

• Prepare Bacterial Cells:

  • Grow an overnight culture of the bacterial strain.

  • Inoculate fresh media and grow to mid-log phase (OD600 ≈ 0.4-0.6).

  • Harvest the cells by centrifugation and wash twice with PBS.

  • Resuspend the cells in PBS to an OD600 of ~0.4.

• Assay Setup:

  • To the wells of a 96-well plate, add:

    • Test wells: Bacterial suspension + G0507 at various concentrations.

    • Positive control wells: Bacterial suspension + EPI (e.g., CCCP).

    • Negative control wells: Bacterial suspension + vehicle (DMSO).

  • Incubate for 5-10 minutes at room temperature.

• Initiate Accumulation: Add Hoechst 33342 to all wells to a final concentration of 1-2 µM.

• Energize Efflux: For efflux measurement (optional), after a period of accumulation, add glucose (final concentration ~0.4%) to energize the efflux pumps.

• Fluorescence Measurement: Immediately begin reading the fluorescence intensity every 1-2 minutes for 30-60 minutes using a microplate reader.

• Data Analysis:

  • Plot fluorescence intensity versus time.

  • Compare the rate of Hoechst 33342 accumulation in the presence of G0507 to the negative control. An increased rate and higher steady-state fluorescence in the presence of G0507 suggests it is competing for efflux.

  • The positive control (with EPI) should show the maximum accumulation of Hoechst 33342.

Visualizations

Caption: Mechanism of G0507 action and efflux pump-mediated resistance.

Caption: Workflow for investigating G0507 and efflux pump interactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of efflux activity in Enterococci by Hoechst accumulation assay and the role of zinc oxide nanoparticles in inhibition of this activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

G0507 Technical Support Center: Degradation and Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation and stability of G0507 in solution. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is G0507 and its primary mechanism of action?

A1: G0507 is a pyrrolopyrimidinedione compound that acts as a potent and specific inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] The LolCDE complex is crucial for transporting lipoproteins from the inner to the outer membrane. By inhibiting this transporter, G0507 disrupts the integrity of the outer membrane, leading to an accumulation of misfolded lipoproteins in the periplasm. This triggers a cascade of stress responses, including the σE stress response, which ultimately inhibits bacterial growth.[1]

Q2: My G0507 solution seems to be losing activity during my multi-day experiment. What is the likely cause?

A2: The loss of G0507 activity in long-term experiments is most likely due to chemical degradation.[1] The stability of G0507 is influenced by storage conditions, the solvent used, and the components of your experimental medium. While G0507 is stable for extended periods when stored correctly as a powder or a frozen stock solution, its stability in aqueous solutions at physiological temperatures over long durations may be limited.[1] Factors such as pH, temperature, and certain media components can accelerate its degradation.[1]

Q3: How should I properly store G0507 to ensure its stability?

A3: Proper storage is critical to prevent the degradation of G0507. The recommended storage conditions are summarized in the table below.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent results between experiments	G0507 degradation due to improper storage or handling.	Review and strictly adhere to the recommended storage conditions. Prepare fresh working solutions for each experiment from a recently thawed aliquot of the stock solution.[1]
Gradual loss of inhibitory effect over several days	Degradation of G0507 in the experimental medium at 37°C.	1. Perform a stability test of G0507 in your specific cell culture medium (see protocol below). 2. Based on the stability data, implement a media replenishment schedule to maintain the desired G0507 concentration.[1]
Precipitation of G0507 in the medium	Poor solubility of G0507 at the working concentration.	1. Ensure the final solvent concentration (e.g., DMSO) is sufficient to maintain solubility but remains non-toxic to your cells. 2. Prepare the working solution by adding the G0507 stock solution to the medium with vigorous vortexing. 3. Visually inspect the medium for any precipitation before adding it to your experiment.[1]

Data Presentation: G0507 Storage and Stability

Storage Format	Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Data sourced from MedchemExpress and InvivoChem.[1]

Experimental Protocols

Protocol: Stability Assessment of G0507 in Experimental Medium

This protocol provides a framework for assessing the stability of G0507 in your specific experimental medium over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• G0507 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Your specific experimental medium (e.g., LB broth, DMEM)

• Incubator at your experimental temperature (e.g., 37°C)

• High-Performance Liquid Chromatography (HPLC) system

Methodology:

• Prepare a stock solution of G0507 in DMSO (e.g., 10 mM).

• Prepare a working solution of G0507 in your experimental medium at the final concentration used in your experiments (e.g., 10 µM).

• Immediately after preparation (T=0) , take an aliquot of the working solution and store it at -80°C for later analysis.

• Incubate the remaining working solution at your experimental temperature (e.g., 37°C).

• At various time points (e.g., 6, 12, 24, 48, 72 hours), collect aliquots of the incubated solution and store them at -80°C.

• Once all time points are collected , analyze the concentration of intact G0507 in each aliquot using a validated stability-indicating HPLC method.

• Plot the concentration of G0507 versus time to determine its stability profile in your medium.

Visualizations

Logical Workflow for Troubleshooting G0507 Instability

Caption: A flowchart for troubleshooting the loss of G0507 activity.

Hypothetical Degradation Pathway for G0507

Disclaimer: The following diagram illustrates a hypothetical degradation pathway for G0507 based on the known reactivity of similar chemical structures. Specific degradation products for G0507 have not been reported in the literature.

Caption: Potential degradation routes for G0507 in solution.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: G0507 Efficacy and Outer Membrane Permeability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of Gram-negative outer membrane permeability on the efficacy of G0507.

Frequently Asked Questions (FAQs)

Q1: What is G0507 and what is its primary mechanism of action?

A1: G0507 is a novel pyrrolopyrimidinedione compound that acts as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1] The LolCDE complex is essential for trafficking lipoproteins from the inner membrane to the outer membrane.[2] By inhibiting this process, G0507 disrupts the integrity of the outer membrane, leading to cell envelope stress and eventual cell death.

Q2: How does the outer membrane of Gram-negative bacteria affect G0507's efficacy?

A2: The outer membrane of Gram-negative bacteria is a formidable barrier to many antibiotics.[3][4] For G0507 to reach its target, the periplasmic-facing LolCDE complex, it must first cross this membrane. The efficacy of G0507 can be significantly impacted by:

• Outer Membrane Impermeability: The composition of the lipopolysaccharide (LPS) in the outer leaflet can prevent hydrophobic compounds like G0507 from penetrating the cell.[3]

• Efflux Pump Activity: Gram-negative bacteria possess efflux pumps that can actively transport G0507 out of the cell before it can reach its target, thereby increasing the Minimum Inhibitory Concentration (MIC).

Q3: My experiments show G0507 is not effective against my Gram-negative strain of interest. What are the possible reasons related to the outer membrane?

A3: If you observe a lack of G0507 activity, several factors related to outer membrane permeability could be at play:

• Intrinsic Resistance: Your bacterial strain may naturally have an outer membrane that is less permeable to hydrophobic compounds or express high levels of efflux pumps that recognize G0507. This is a common challenge for developing antibiotics against pathogens like Pseudomonas aeruginosa and Acinetobacter baumannii.

• Porin Channels: While G0507 is hydrophobic, its passage may be influenced by the presence or absence of specific porin channels, which can affect the overall state of the outer membrane.

• Efflux Pump Overexpression: The strain may have acquired mutations that lead to the overexpression of multi-drug efflux pumps.

Q4: How can I determine if outer membrane permeability is the cause of poor G0507 efficacy in my experiments?

A4: You can perform several experiments to investigate the role of the outer membrane:

• Use Efflux Pump-Deficient Strains: Test the MIC of G0507 against a mutant strain of your bacterium that lacks one or more major efflux pumps (e.g., a tolC mutant in E. coli). A significantly lower MIC in the efflux-deficient strain would indicate that efflux is a major factor.

• Outer Membrane Permeability Assays: Conduct assays such as the NPN uptake assay or the nitrocefin (B1678963) assay to directly measure the permeability of the outer membrane in your strain. An increase in permeability in the presence of a known permeabilizing agent that potentiates G0507 activity would suggest the outer membrane is a barrier.

Q5: Are there known resistance mechanisms to G0507 not related to outer membrane permeability?

A5: Yes, the primary mechanism of acquired resistance to G0507 is through mutations in the genes encoding the LolCDE complex (lolC, lolD, or lolE). These mutations can prevent G0507 from binding to its target or uncouple binding from the inhibition of lipoprotein transport.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with G0507, with a focus on issues related to outer membrane permeability.

Problem	Possible Cause(s)	Recommended Solution(s)
High MIC of G0507 observed for a specific Gram-negative strain.	Intrinsic Impermeability: The outer membrane of the strain may be inherently impermeable to G0507.	- Compare the MIC of G0507 in your strain to a reference strain with known susceptibility (e.g., E. coli ΔtolC).- Perform an NPN uptake assay to assess the baseline outer membrane permeability of your strain.
Efflux Pump Activity: The strain may be actively pumping G0507 out of the cell.	- Determine the MIC of G0507 in the presence of a broad-spectrum efflux pump inhibitor (EPI). A significant decrease in MIC suggests efflux activity.- If available, test G0507 against an isogenic strain with a knockout of a major efflux pump system.
Inconsistent MIC results between experiments.	Compound Precipitation: G0507 is a hydrophobic compound and may precipitate in aqueous culture media, leading to inaccurate concentrations.	- Ensure G0507 is fully dissolved in a suitable solvent (e.g., DMSO) before preparing working solutions.- Visually inspect the media for any signs of precipitation after adding the compound.- Consider using a surfactant like Tween-80 at a low, non-inhibitory concentration to improve solubility.
No zone of inhibition in a disk diffusion assay.	Poor Diffusion: As a hydrophobic molecule, G0507 may not diffuse well through the agar.	- The broth microdilution method is recommended over disk diffusion for determining the MIC of hydrophobic compounds.- If disk diffusion must be used, ensure the compound is fully dissolved in a volatile solvent that is allowed to evaporate completely from the disk before placing it on the agar.

Data Presentation

Table 1: In Vitro Activity of LolCDE Inhibitors Against a Panel of Gram-Negative Pathogens

Compound	Organism	MIC (µg/mL)
Compound 1 (Pyridineimidazole)	Escherichia coli ATCC 25922	32
Escherichia coli ΔtolC	0.25
Haemophilus influenzae	4
Pseudomonas aeruginosa	>128
Pseudomonas aeruginosa ΔmexABDXY	>128
Compound 2 (Pyridineimidazole)	Escherichia coli ATCC 25922	64
Escherichia coli ΔtolC	0.5
Haemophilus influenzae	8
Pseudomonas aeruginosa	>128
Pseudomonas aeruginosa ΔmexABDXY	>128

Data for pyridineimidazole LolCDE inhibitors, which are structurally distinct from G0507 but target the same complex, are presented to illustrate the impact of efflux pumps on compound efficacy.

Experimental Protocols

Protocol 1: Broth Microdilution Assay for G0507 MIC Determination

This protocol is adapted for hydrophobic compounds and is based on CLSI guidelines.

Materials:

• G0507 stock solution (e.g., 10 mg/mL in 100% DMSO)

• Gram-negative bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Inoculum Preparation: From an overnight culture, prepare a bacterial suspension in CAMHB equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Serial Dilution of G0507: a. Add 100 µL of CAMHB to all wells of a 96-well plate. b. In the first well of a row, add a calculated volume of the G0507 stock solution to achieve the highest desired concentration (ensure the final DMSO concentration is ≤1% to avoid solvent effects). c. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, discarding the final 100 µL from the last well.

• Inoculation: Add the prepared bacterial inoculum to each well containing the G0507 dilutions.

• Controls:

  • Growth Control: Wells with CAMHB and inoculum only.

  • Sterility Control: Wells with CAMHB only.

  • Solvent Control: Wells with CAMHB, inoculum, and the highest concentration of DMSO used.

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of G0507 at which there is no visible bacterial growth (turbidity).

Protocol 2: N-Phenyl-1-Naphthylamine (NPN) Uptake Assay

This assay measures the permeability of the bacterial outer membrane.

Materials:

• Bacterial cells grown to mid-log phase (OD600 ≈ 0.5)

• Assay Buffer (e.g., 5 mM HEPES, pH 7.2)

• NPN stock solution (e.g., 500 µM in acetone)

• Fluorometer with excitation at 350 nm and emission at 420 nm

Procedure:

• Cell Preparation: Harvest mid-log phase cells by centrifugation, wash twice with the assay buffer, and resuspend in the assay buffer to an OD600 of 0.5.

• Assay: a. Add 1 mL of the cell suspension to a cuvette. b. Add NPN to a final concentration of 10 µM. c. Record the baseline fluorescence. d. To test the effect of a permeabilizing agent, add the agent and record the increase in fluorescence over time. A rapid and sustained increase in fluorescence indicates outer membrane permeabilization.

Protocol 3: Nitrocefin Assay for Outer Membrane Permeability

This assay measures the rate of entry of the chromogenic cephalosporin, nitrocefin, into the periplasm where it is hydrolyzed by β-lactamase.

Materials:

• Bacterial cells grown to mid-log phase

• Buffer (e.g., 10 mM sodium HEPES, pH 7.0, with 5 mM MgCl2)

• Nitrocefin stock solution (e.g., 1 mg/mL in DMSO)

• Spectrophotometer (495 nm)

Procedure:

• Cell Preparation: Grow cells to mid-log phase, harvest by centrifugation, and resuspend in the buffer to a standardized OD600 (e.g., 1.0).

• Assay: a. In a cuvette, add the nitrocefin solution to the buffer (final concentration will depend on the strain and its β-lactamase activity). b. Add the cell suspension to the cuvette to initiate the reaction. c. Immediately monitor the change in absorbance at 495 nm over time. The rate of absorbance change is proportional to the rate of nitrocefin entry into the periplasm.

Mandatory Visualization

Caption: Logical workflow of G0507 interaction with a Gram-negative bacterium.

References

• 1. researchgate.net [researchgate.net]
• 2. Small-Molecule Inhibitors of Gram-Negative Lipoprotein Trafficking Discovered by Phenotypic Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Outer Membrane Permeability and Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]

G0507 Experiments: Technical Support &amp; Troubleshooting Guide

This technical support center is designed for researchers, scientists, and drug development professionals working with G0507, a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected results in your G0507 experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of G0507?

A1: The primary molecular target of G0507 is the LolCDE ABC transporter complex in Gram-negative bacteria.[1][3] This has been confirmed through genetic resistance studies, phenotypic analysis, and biochemical assays.[1]

Q2: How does G0507 inhibit bacterial growth?

A2: G0507 disrupts the essential process of lipoprotein trafficking in Gram-negative bacteria.[1] It binds to the LolCDE complex, which is responsible for transporting lipoproteins from the inner membrane to the outer membrane.[1] This inhibition leads to the accumulation of unprocessed lipoproteins in the inner membrane, disrupting the biogenesis of the outer membrane and triggering the extracytoplasmic σE stress response, which ultimately results in cell death.[4][5]

Q3: What is the expected phenotype when treating Gram-negative bacteria with G0507?

A3: Treatment of Gram-negative bacteria like E. coli with G0507 is expected to result in the accumulation of fully processed lipoproteins in the inner membrane.[1] This disruption of the cell envelope can also lead to morphological changes, such as periplasmic swelling.[6]

Troubleshooting Unexpected Results

Q4: I am not observing any significant inhibition of bacterial growth with G0507. What could be the reason?

A4: There are several potential reasons for a lack of inhibitory activity:

• Bacterial Strain: The sensitivity of bacterial strains to G0507 can vary. Wild-type E. coli strains, such as MG1655, are significantly less sensitive to G0507 than strains with compromised outer membranes (e.g., imp4213) or deficient efflux pumps (e.g., ΔtolC).[6] Ensure you are using an appropriate strain for your experiment.

• Compound Integrity: Verify the integrity and concentration of your G0507 stock solution.

• Experimental Conditions: Ensure that the experimental conditions, such as growth media, incubation time, and temperature, are optimal for both bacterial growth and G0507 activity.

Q5: My G0507-resistant mutants show no mutations in the lolC, lolD, or lolE genes. What other resistance mechanisms could be at play?

A5: While mutations in the lolC, lolD, and lolE genes are the most commonly reported resistance mechanism, other factors could contribute to G0507 resistance.[1][3] These may include upregulation of efflux pumps that can transport G0507 out of the cell or alterations in other proteins that indirectly affect the Lol pathway.

Q6: I am observing stimulation of LolCDE ATPase activity in the presence of G0507, but no bacterial growth inhibition. How can I interpret this?

A6: G0507 has a unique mechanism of action where it stimulates the ATPase activity of the wild-type LolCDE complex.[1][3] However, this stimulation is uncoupled from productive lipoprotein transport.[1] The bactericidal effect is believed to be linked to this aberrant stimulation of ATP hydrolysis.[7] If you observe ATPase stimulation without growth inhibition, it's possible that in your specific resistant strain, G0507 can still bind to the LolCDE complex but fails to induce the conformational changes necessary for the non-productive ATP hydrolysis that leads to cell death.[7]

Quantitative Data Summary

Table 1: Minimum Inhibitory Concentrations (MICs) of G0507 in E. coli [6]

E. coli Strain	Genotype	MIC (µg/mL)
ΔtolC	Efflux pump deficient	0.5
imp4213	Outer membrane permeability mutant	1
MG1655	Wild-type	> 64

Table 2: Effect of G0507 on LolCDE ATPase Activity [6]

LolCDE Variant	G0507 Concentration (µM)	Fold Change in ATPase Activity
Wild-type	0.8	~1.5
Wild-type	3.2	~2.0
LolC(Q258K)DE	0.8	No significant change
LolC(Q258K)DE	3.2	No significant change

Table 3: Binding Affinity of G0507 to LolCDE [8]

Compound	Target	KD (µM)	Notes
G0507	LolCDEWT	1.4 ± 0.5	Wild-type E. coli LolCDE complex
G0507	LolCQ258KDE	0.8 ± 0.3	A mutant LolCDE complex that confers in vivo resistance to G0507.

Experimental Protocols

1. LolCDE ATPase Activity Assay [5][7]

• Objective: To determine the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

• Methodology:

  • The purified LolCDE complex is incubated in a reaction buffer containing ATP and varying concentrations of G0507.

  • The reaction is allowed to proceed for a defined time at a specific temperature.

  • The amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis is quantified using a colorimetric method, such as the malachite green assay.

  • The change in ATPase activity in the presence of G0507 is calculated relative to a no-compound control.

2. σE Stress Response Assay [5]

• Objective: To measure the induction of the σE stress response in E. coli upon treatment with G0507.

• Methodology:

  • A reporter strain is used where the expression of a reporter gene (e.g., lacZ) is under the control of a σE-dependent promoter.

  • The bacterial culture is treated with G0507 at various concentrations.

  • After a specific incubation period, the activity of the reporter enzyme (e.g., β-galactosidase) is measured.

  • An increase in reporter activity in the presence of G0507 indicates induction of the σE stress response.

3. Fluorescence Microscopy for Cellular Effects [5][6]

• Objective: To visualize the morphological changes in E. coli following treatment with G0507.

• Methodology:

  • E. coli cells are grown to mid-logarithmic phase and treated with G0507.

  • The treated cells are stained with a membrane-permeable dye (e.g., Nile red) to visualize the cell envelope and a DNA-intercalating dye (e.g., DAPI) to visualize the nucleoid.

  • The stained cells are then imaged using fluorescence microscopy.

  • Observe for morphological changes such as periplasmic swelling compared to untreated control cells.

Visualizations

Caption: Workflow for the discovery and characterization of G0507.

Caption: Mechanism of G0507 inhibition of the Lol lipoprotein trafficking pathway.

Caption: Activation of the σE stress response by G0507-mediated inhibition of LolCDE.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating G0507 as a Specific LolCDE Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Gram-negative bacteria constitutes a significant threat to global health, necessitating the discovery of novel antibacterial agents that act on unexploited cellular pathways. The Lipoprotein transport (Lol) pathway, essential for the biogenesis of the outer membrane in these bacteria, presents a promising therapeutic target. At the heart of this pathway is the LolCDE complex, an ATP-binding cassette (ABC) transporter responsible for the crucial step of extracting lipoproteins from the inner membrane. This guide provides a comprehensive validation of G0507, a novel pyrrolopyrimidinedione compound, as a potent and specific inhibitor of the LolCDE complex. Through objective comparison with other known LolCDE inhibitors, namely the pyridineimidazole "compound 2" and the recently discovered lolamicin, this document offers supporting experimental data and detailed protocols to aid researchers in the study of this essential bacterial pathway and the development of new antimicrobial strategies.

Comparative Performance of LolCDE Inhibitors

The following tables summarize the available quantitative data for G0507 and its comparators, "compound 2" and lolamicin, providing a basis for evaluating their relative potency and spectrum of activity.

Table 1: Minimum Inhibitory Concentration (MIC) Against Escherichia coli

Compound	E. coli Strain	MIC (µg/mL)	Citation(s)
G0507	Wild-type MG1655	>64	[1][2]
ΔtolC (efflux pump mutant)	0.5	[1][2]
imp4213 (outer membrane compromised)	1	[1]
"compound 2" (pyridineimidazole)	Wild-type ATCC 25922	32
ΔtolC	0.25
ΔacrB	0.125 - 0.25
Lolamicin	Wild-type	4
Multidrug-resistant clinical isolates (MIC90)	4

Table 2: Comparative Activity Against Other Gram-Negative Pathogens

Compound	Organism	MIC (µg/mL)
G0507	Klebsiella pneumoniae (OM-permeabilized)	12.5
Enterobacter aerogenes (OM-permeabilized)	25
"compound 2"	Haemophilus influenzae	4
Pseudomonas aeruginosa	>64
Lolamicin	Klebsiella pneumoniae (MDR clinical isolates, MIC90)	2
Enterobacter cloacae (MDR clinical isolates, MIC90)	8
Pseudomonas aeruginosa	>32
Acinetobacter baumannii	>32

Table 3: Biochemical and Biophysical Parameters

Compound	Parameter	Value	Citation(s)
G0507	Binding Affinity (KD) to LolCDE	~1.4 ± 0.5 µM
ATPase Stimulation	Stimulates ATPase activity of wild-type LolCDE
"compound 2"	Binding Affinity (KD) to LolCDE	Not Reported
ATPase Stimulation	Stimulates ATPase activity
Lolamicin	Binding Affinity (KD) to LolCDE	Not Reported
ATPase Stimulation	Not Reported

Experimental Validation of G0507 Specificity

The specificity of G0507 for the LolCDE complex is substantiated by a combination of genetic, phenotypic, and biochemical evidence.

Genetic Evidence: Resistance Mutations

A primary indicator of a compound's molecular target is the genetic locus of mutations that confer resistance. For G0507, spontaneous resistant mutants of E. coli consistently harbor mutations in the lolC, lolD, or lolE genes. This provides strong genetic evidence that the LolCDE complex is the primary target of G0507.

Phenotypic Evidence: Disruption of Lipoprotein Trafficking

Treatment of E. coli with G0507 leads to the accumulation of fully processed lipoproteins in the inner membrane, a characteristic phenotype of LolCDE inhibition. This mislocalization of lipoproteins disrupts the biogenesis of the outer membrane, which in turn activates the σE stress response, a cellular signaling pathway that responds to perturbations of the bacterial cell envelope.

Biochemical Evidence: Direct Interaction and Functional Modulation

In vitro studies have demonstrated a direct interaction between G0507 and the purified LolCDE complex. Surface Plasmon Resonance (SPR) experiments determined a dissociation constant (KD) of approximately 1.4 µM. Interestingly, G0507 stimulates the ATPase activity of the wild-type LolCDE complex. This stimulatory effect is not observed in a resistant mutant (LolCQ258KDE), despite G0507 still being able to bind to the mutant complex. This suggests that G0507's inhibitory mechanism involves the uncoupling of ATP hydrolysis from productive lipoprotein transport.

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental approaches discussed, the following diagrams have been generated using the DOT language.

Caption: The Lol lipoprotein transport pathway and the inhibitory action of G0507.

Caption: Workflow for the discovery and validation of G0507 as a LolCDE inhibitor.

Caption: Mechanism of action of G0507 and the basis of resistance.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton broth (or other suitable growth medium)

• 96-well microtiter plates

• Test compound (e.g., G0507) stock solution

• Spectrophotometer or microplate reader

Protocol:

• Prepare a serial two-fold dilution of the test compound in the growth medium in a 96-well plate.

• Inoculate each well with a standardized bacterial suspension (e.g., 5 x 105 CFU/mL).

• Include a positive control (no compound) and a negative control (no bacteria).

• Incubate the plate at 37°C for 16-20 hours.

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity), which can be assessed visually or by measuring the optical density at 600 nm (OD600).

LolCDE ATPase Activity Assay

Objective: To measure the effect of a test compound on the ATP hydrolysis activity of the purified LolCDE complex.

Materials:

• Purified and reconstituted LolCDE complex (wild-type and mutant)

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2)

• ATP solution

• Test compound (e.g., G0507)

• Malachite green reagent for phosphate (B84403) detection

Protocol:

• In a 96-well plate, add the purified LolCDE complex to the assay buffer.

• Add varying concentrations of the test compound or vehicle control (e.g., DMSO) to the wells and incubate for a short period at room temperature.

• Initiate the reaction by adding a saturating concentration of ATP (e.g., 2 mM).

• Incubate the reaction at 37°C for a defined period during which the reaction is linear.

• Stop the reaction and quantify the amount of inorganic phosphate (Pi) released using a malachite green-based colorimetric assay.

• Measure the absorbance at a wavelength of 620-650 nm.

• The change in ATPase activity in the presence of the compound is calculated relative to the vehicle control.

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To determine the binding affinity (KD) of a test compound to the purified LolCDE complex.

Materials:

• SPR instrument and sensor chips

• Purified LolCDE complex

• Test compound (e.g., G0507)

• Running buffer

Protocol:

• Immobilize the purified LolCDE protein complex onto the surface of an SPR sensor chip.

• Inject a series of concentrations of the test compound in the running buffer over the sensor chip surface.

• Measure the binding response in real-time as a change in resonance units (RU).

• After each injection, allow for dissociation of the compound from the immobilized protein.

• Regenerate the sensor surface if necessary.

• The binding data is fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association (ka) and dissociation (kd) rate constants, from which the dissociation constant (KD = kd/ka) is calculated.

References

• 1. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to LolCDE Inhibitors: G0507 vs. Lolamicin

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant Gram-negative bacteria necessitates the exploration of novel antibacterial targets. The Lpt (Lipoprotein transport) pathway, essential for the integrity of the Gram-negative outer membrane, and specifically the LolCDE ABC transporter, has emerged as a promising target. This guide provides a detailed, objective comparison of two notable LolCDE inhibitors: G0507 and the more recently developed lolamicin. The comparison is based on available experimental data to inform further research and drug development efforts.

Executive Summary

Both G0507 and lolamicin target the essential LolCDE complex in Gram-negative bacteria, albeit through different mechanisms. G0507, a pyrrolopyrimidinedione, acts as a paradoxical agonist, stimulating the ATPase activity of LolCDE, which leads to a non-productive transport cycle and inhibition of bacterial growth. In contrast, lolamicin, a novel pyridinepyrazole derivative, functions as a competitive inhibitor, blocking the transport of lipoproteins.

A key differentiator is lolamicin's demonstrated selectivity for pathogenic Gram-negative bacteria over commensal gut flora, a highly desirable "microbiome-sparing" property. While extensive preclinical data, including in vivo efficacy in mouse models of sepsis and pneumonia and activity against a broad panel of multidrug-resistant clinical isolates, are available for lolamicin, the publicly accessible data for G0507 is currently more limited, focusing primarily on its mechanism of action in laboratory strains of Escherichia coli.

Mechanism of Action

G0507: This compound binds to the LolCDE complex and paradoxically stimulates its ATPase activity.[1] This aberrant ATP hydrolysis is thought to be uncoupled from productive lipoprotein transport, leading to the accumulation of unprocessed lipoproteins in the inner membrane, triggering cell envelope stress and ultimately inhibiting bacterial growth.[1][2] Resistance to G0507 has been mapped to mutations in the lolC, lolD, and lolE genes, confirming LolCDE as its target.[1]

Lolamicin: Developed based on the structure of earlier LolCDE inhibitors, lolamicin competitively inhibits the binding of lipoproteins to the LolCDE complex.[3][4] This direct blockade of the lipoprotein transport pathway disrupts the outer membrane integrity of Gram-negative bacteria.[3][4] Molecular modeling suggests that lolamicin binds to the transmembrane domains of LolC and LolE.[5] Its selectivity for pathogenic bacteria is attributed to sequence divergence in the LolCDE complex between pathogens and commensal organisms.[4][6]

Data Presentation

Table 1: In Vitro Antibacterial Activity (Minimum Inhibitory Concentration - MIC)

Compound	Bacterial Species	Strain Type	MIC (µg/mL)	Reference(s)
G0507	Escherichia coli	ΔtolC	0.5	[5]
Escherichia coli	imp4213	1	[5]
Escherichia coli	Wild-Type	>64	[5]
Lolamicin	Escherichia coli	Clinical Isolates (n=47)	MIC₅₀: 1-2, MIC₉₀: 4	[6][7]
Klebsiella pneumoniae	Clinical Isolates (n=61)	MIC₅₀: 1-2, MIC₉₀: 4	[6][7]
Enterobacter cloacae	Clinical Isolates (n=18)	MIC₅₀: 1, MIC₉₀: 2	[6][7]
Pseudomonas aeruginosa	ATCC 19606	>128	[6]
Acinetobacter baumannii	ATCC 19606	>128	[6]

Note: Direct comparison is limited as G0507 data is primarily for laboratory strains, while lolamicin has been tested against a broad panel of clinical isolates.

Table 2: Cytotoxicity Against Mammalian Cells

Compound	Cell Line	Assay	Endpoint (IC₅₀)	Reference(s)
G0507	Not specified	Not specified	Data not publicly available	[8]
Lolamicin	Mammalian cell lines	Not specified	Minimal toxicity reported	[4][6]

Table 3: In Vivo Efficacy in Murine Infection Models

Compound	Infection Model	Bacterial Strain	Key Findings	Reference(s)
G0507	Not specified	Not specified	Data not publicly available
Lolamicin	Pneumonia	Colistin-resistant E. coli AR-0349	Significant reduction in bacterial burden compared to vehicle and progenitor compound 1.	[4][9]
Sepsis	Colistin-resistant E. coli AR-0349	100% survival in treated mice.	[4][9]
Pneumonia	Colistin-resistant K. pneumoniae AR0040	Significant reduction in bacterial burden.	[9]
Sepsis	Carbapenem-resistant K. pneumoniae BAA-1705	Significantly improved survival.	[9]
Pneumonia & Sepsis	Colistin-resistant E. cloacae AR0163	Significant reduction in bacterial burden and improved survival.	[9]

Mandatory Visualization

Caption: Mechanisms of LolCDE inhibition by G0507 and lolamicin.

Caption: General experimental workflow for evaluating LolCDE inhibitors.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

Objective: To determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Test compounds (G0507, lolamicin)

• Bacterial strains (e.g., E. coli, K. pneumoniae, E. cloacae)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

• Spectrophotometer

Protocol:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the compound in CAMHB to achieve a range of concentrations.

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plates at 37°C for 16-20 hours.

• The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).

Cytotoxicity Assay (MTT Assay)

Objective: To assess the effect of a compound on the metabolic activity of mammalian cells as an indicator of cytotoxicity.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (G0507, lolamicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Protocol:

• Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in the cell culture medium.

• Replace the existing medium with the medium containing the various concentrations of the compound. Include a vehicle control (solvent only) and a positive control for cytotoxicity.

• Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Murine Sepsis Model for In Vivo Efficacy

Objective: To evaluate the in vivo efficacy of an antibacterial agent in a mouse model of systemic infection.

Materials:

• Specific pathogen-free mice (e.g., CD-1 or C57BL/6)

• Pathogenic bacterial strain (e.g., multidrug-resistant E. coli)

• Test compound (e.g., lolamicin) and vehicle control

• Anesthetic (e.g., isoflurane)

• Sterile saline or PBS

Protocol:

• Culture the bacterial strain to the mid-logarithmic phase, wash, and resuspend in saline to the desired inoculum concentration.

• Induce sepsis by intraperitoneal injection of the bacterial suspension.

• At a specified time post-infection (e.g., 1-2 hours), administer the test compound or vehicle control via a relevant route (e.g., intraperitoneal or oral).

• Administer treatment at regular intervals (e.g., twice daily) for a defined period (e.g., 3-7 days).

• Monitor the mice for signs of illness and record survival over a set period (e.g., 7-14 days).

• For bacterial burden determination, a subset of mice can be euthanized at specific time points post-infection. Organs (e.g., spleen, liver) and blood are collected, homogenized, and plated on agar (B569324) to enumerate bacterial CFUs.

• Compare survival rates and bacterial loads between the treatment and control groups to determine the efficacy of the compound.

Conclusion

G0507 and lolamicin are both promising inhibitors of the essential LolCDE transporter in Gram-negative bacteria. G0507 has been instrumental as a chemical probe for elucidating the function of the LolCDE complex. Lolamicin, a more recent discovery, has demonstrated significant potential as a therapeutic candidate due to its potent activity against multidrug-resistant pathogens, favorable in vivo efficacy, and, most notably, its microbiome-sparing properties.

Further research, particularly generating a broader profile of in vitro activity, cytotoxicity, and in vivo efficacy for G0507, is necessary for a more direct and comprehensive comparison. Nevertheless, the development of LolCDE inhibitors like G0507 and lolamicin represents a significant advancement in the quest for novel antibiotics to combat the growing threat of Gram-negative infections.

References

• 1. Emergence in Klebsiella pneumoniae and Enterobacter cloacae Clinical Isolates of the VIM-4 Metallo-β-Lactamase Encoded by a Conjugative Plasmid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo efficacy of acetazolamide in a mouse model of Neisseria gonorrhoeae infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assessing Cytotoxicity, Proteolytic Stability, and Selectivity of Antimicrobial Peptides: Implications for Orthopedic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. news-medical.net [news-medical.net]
• 5. In Vivo Protection Provided by a Synthetic New Alpha-Galactosyl Ceramide Analog against Bacterial and Viral Infections in Murine Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A gram-negative-selective antibiotic that spares the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in Small Molecule Inhibitors Targeting the Bacterial Lipoprotein Transport System (Lol) in Gram‐Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetic and In Vivo Efficacy Studies of the Mycobactin Biosynthesis Inhibitor Salicyl-AMS in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo protection provided by a synthetic new alpha-galactosyl ceramide analog against bacterial and viral infections in murine models - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of LolCDE Inhibitors: G0507 and Pyridineimidazole Compound 2

A comprehensive guide for researchers on the biochemical and functional comparison of two distinct inhibitors of the Gram-negative bacterial lipoprotein transport pathway.

This guide provides a detailed comparative analysis of two small molecule inhibitors of the LolCDE ABC transporter: G0507, a pyrrolopyrimidinedione, and pyridineimidazole compound 2. Both compounds target the essential lipoprotein trafficking pathway in Gram-negative bacteria, a critical process for maintaining the integrity of the outer membrane. This document outlines their mechanisms of action, presents a side-by-side comparison of their performance based on available experimental data, provides detailed experimental protocols for key assays, and visualizes their mechanisms and workflows using diagrams. This information is intended for researchers, scientists, and drug development professionals working on novel antibacterial agents.

Introduction to G0507 and Pyridineimidazole Compound 2

The rise of antibiotic-resistant Gram-negative bacteria necessitates the discovery of novel therapeutic agents that act on new molecular targets. The lipoprotein transport (Lol) pathway, which is essential for the viability of these bacteria and absent in eukaryotes, represents a promising area for drug development. The central component of this pathway is the LolCDE complex, an ATP-binding cassette (ABC) transporter embedded in the inner membrane. LolCDE utilizes the energy from ATP hydrolysis to extract lipoproteins from the inner membrane and transfer them to the periplasmic chaperone LolA for subsequent transport to the outer membrane.

G0507 is a novel pyrrolopyrimidinedione compound identified through phenotypic screening for its ability to inhibit the growth of Escherichia coli and induce the σE stress response, an indicator of outer membrane disruption.[1][2] Subsequent studies confirmed that its primary molecular target is the LolCDE complex.[1]

Pyridineimidazole compound 2 is a distinct chemical entity, also discovered through phenotypic screening, that was found to inhibit the function of the LolCDE complex.[3] It represents one of the first-in-class inhibitors of this target and serves as a valuable tool for studying the Lol pathway.

Mechanism of Action

While both G0507 and pyridineimidazole compound 2 target the LolCDE complex, they exhibit interesting nuances in their mechanisms of action.

G0507 binds to the LolCDE complex and paradoxically stimulates its basal ATPase activity.[2][4] However, this stimulation is considered non-productive, meaning it does not lead to the successful transport of lipoproteins.[2] This aberrant ATP hydrolysis is thought to be crucial for the compound's bactericidal effect.[2] Mutations in the LolC subunit, such as Q258K, can confer high-level resistance to G0507. Interestingly, G0507 can still bind to this mutant form of the LolCDE complex, but it no longer stimulates its ATPase activity, suggesting that the uncoupling of ATP hydrolysis from transport is key to its inhibitory action.[4]

Pyridineimidazole compound 2 also inhibits the LolCDE-mediated release of lipoproteins from the inner membrane.[3] Similar to G0507, it has also been reported to stimulate the ATPase activity of the LolCDE complex, suggesting a potentially related mechanism of uncoupling ATP hydrolysis from the transport function.[1] Resistance to pyridineimidazole compound 2 has been mapped to mutations in the lolC and lolE genes, further confirming the LolCDE complex as its direct target.[3]

Mechanism of G0507 Action on LolCDE

Quantitative Data Presentation

The following tables summarize the available quantitative data for G0507 and pyridineimidazole compound 2, focusing on their antibacterial activity.

Table 1: Minimum Inhibitory Concentration (MIC) Against Escherichia coli

Compound	E. coli Strain	MIC (µg/mL)	Reference(s)
G0507	Wild-type (MG1655)	>64	[5]
ΔtolC	0.5	[5]
imp4213 (OM-compromised)	1	[6]
imp4213_LolCQ258K	>64	[6]
imp4213_LolDP164S	>64	[6]
imp4213_LolEL371P	>64	[6]
Pyridineimidazole cpd 2	Wild-type (ATCC 25922)	4	[3]
ΔtolC	≤0.06	[3]

Table 2: Biochemical Activity and Binding Affinity

Compound	Assay	Target	Parameter	Value	Reference(s)
G0507	ATPase Activity	LolCDE (Wild-Type)	Fold Stimulation	Stimulated*	[4][6]
LolCQ258KDE	Fold Stimulation	No stimulation	[4][6]
Surface Plasmon Resonance	LolCDE (Wild-Type)	KD	1.4 ± 0.5 µM	[4]
LolCQ258KDE	KD	0.8 ± 0.3 µM	[4]
Pyridineimidazole cpd 2	Lpp Release from Spheroplasts	LolCDE	Inhibition	Yes**	[3]
ATPase Activity	LolCDE	Fold Stimulation	Stimulated***	[1]

*Qualitative data indicates stimulation at 0.8 µM and further stimulation at 3.2 µM.[4][6] **Inhibition was observed, but a specific IC50 value is not provided in the cited literature. ***Stimulation of ATPase activity was reported to be similar to that of G0507, but quantitative side-by-side data is not available in the cited literature.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of G0507 and pyridineimidazole compound 2 are provided below.

LolCDE ATPase Activity Assay (for G0507)

This protocol is for determining the effect of G0507 on the ATP hydrolysis rate of purified LolCDE complex using a malachite green-based phosphate (B84403) detection method.[6]

Reagents:

• Purified wild-type LolCDE and/or mutant LolCDE complex

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO₄

• ATP solution (2 mM)

• G0507 stock solution (in DMSO)

• Phosphate detection reagent (e.g., Malachite Green-based)

Procedure:

• If necessary, reconstitute the purified LolCDE complex into proteoliposomes for optimal activity.

• In a 96-well plate, prepare reaction mixtures containing the assay buffer and the LolCDE complex (e.g., 10 nM final concentration).

• Add G0507 to the desired final concentrations (e.g., 0.8 µM and 3.2 µM). Include a DMSO-only control.

• Pre-incubate the mixtures at 37°C for 10 minutes.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using a phosphate detection reagent according to the manufacturer's instructions.

• Read the absorbance at the appropriate wavelength (e.g., 620 nm for Malachite Green).

• Calculate the rate of ATP hydrolysis and compare the activity in the presence of G0507 to the DMSO control to determine fold stimulation.

Workflow for the LolCDE ATPase Activity Assay

Lpp Release Assay from Spheroplasts (for Pyridineimidazole compound 2)

This protocol is for determining the inhibitory effect of pyridineimidazole compound 2 on the LolA-dependent release of the lipoprotein Lpp from E. coli spheroplasts.[3]

Reagents:

• E. coli ΔtolC strain

• Lysozyme (B549824)

• Sucrose solution

• Purified His-tagged LolA protein

• Pyridineimidazole compound 2 stock solution (in DMSO)

• SDS-PAGE reagents

• Anti-Lpp and Anti-OmpA antibodies for Western blotting

Procedure:

• Grow E. coli ΔtolC cells to mid-log phase.

• Prepare spheroplasts by treating the cells with lysozyme in a sucrose-containing buffer.

• Incubate the prepared spheroplasts with purified His-tagged LolA in the presence of various concentrations of pyridineimidazole compound 2 or a DMSO control.

• After incubation, pellet the spheroplasts by centrifugation.

• The supernatant, containing released Lpp bound to LolA, is collected.

• Analyze the supernatant by SDS-PAGE and Western blotting.

• Probe the Western blot with an anti-Lpp antibody to detect the amount of released Lpp.

• As a control, probe a parallel blot with an anti-OmpA (an inner membrane protein) antibody to ensure that the release of Lpp is specific and not due to general cell lysis.

Summary and Conclusion

G0507 and pyridineimidazole compound 2 are both valuable chemical probes for studying the essential Lol pathway in Gram-negative bacteria. They share the same molecular target, the LolCDE ABC transporter, and both appear to function by inducing non-productive ATP hydrolysis, ultimately leading to the inhibition of lipoprotein transport.

Key similarities:

• Both target the LolCDE complex.

• Both are more potent against efflux-deficient (ΔtolC) strains of E. coli.

• Resistance to both compounds arises from mutations in the lolC, lolD, or lolE genes.

• Both appear to stimulate the ATPase activity of LolCDE.

Key differences:

• They belong to different chemical classes (pyrrolopyrimidinedione vs. pyridineimidazole).

• The available quantitative data on their biochemical effects (ATPase stimulation vs. Lpp release inhibition) are presented differently in the literature, making a direct quantitative comparison of their potency on the purified target challenging without further head-to-head studies.

References

• 1. pnas.org [pnas.org]
• 2. benchchem.com [benchchem.com]
• 3. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

G0507: A Targeted Approach Circumventing Cross-Resistance in Gram-Negative Bacteria

A comprehensive analysis of the novel antibiotic candidate G0507 reveals a highly specific mechanism of action that effectively circumvents cross-resistance with existing antibiotic classes. This guide provides a comparative overview of G0507's activity, supported by experimental data, detailed protocols, and pathway visualizations for researchers, scientists, and drug development professionals.

G0507, a pyrrolopyrimidinedione compound, has been identified as a potent inhibitor of the LolCDE ABC transporter system in Gram-negative bacteria.[1][2] This essential pathway is responsible for the transport of lipoproteins from the inner to the outer membrane, a critical process for maintaining the structural integrity of the bacterial cell.[2][3] By targeting the LolCDE complex, G0507 disrupts outer membrane biogenesis, leading to cell death.[2]

A key finding from multiple studies is that resistance to G0507, which primarily arises from mutations in the lolC, lolD, or lolE genes, does not confer resistance to other classes of antibiotics. This lack of cross-resistance is a significant advantage in the fight against multidrug-resistant (MDR) pathogens.

Comparative Analysis of G0507 and Other Antibiotics

The following tables summarize the available data on the activity of G0507 and other LolCDE inhibitors against various bacterial strains, including those with defined resistance mechanisms.

Table 1: Activity of G0507 against Escherichia coli Strains

Bacterial Strain	Relevant Genotype	G0507 MIC (µg/mL)
E. coli	ΔtolC	0.5
E. coli	imp4213	1
E. coli	Wild-type MG1655	>64
E. coli	ΔtolC Δlpp	>64
E. coli	imp4213, LolCQ258K mutant	>64
E. coli	imp4213, LolDP164S mutant	>64
E. coli	imp4213, LolEL371P mutant	>64

Data sourced from a study on a novel inhibitor of the LolCDE ABC transporter.[4]

Table 2: Cross-Resistance Profile of G0507-Resistant E. coli Mutants

This table demonstrates the lack of cross-resistance of G0507-resistant mutants to other antibiotic classes.

Antibiotic	Antibiotic Class	MIC (µg/mL) for Parental Strain (imp4213)	MIC (µg/mL) for LolCQ258K Mutant	MIC (µg/mL) for LolDP164S Mutant	MIC (µg/mL) for LolEL371P Mutant
G0507	LolCDE Inhibitor	1	>64	>64	>64
Globomycin	Lipoprotein Processing Inhibitor	0.5	0.5	0.5	0.5
Ampicillin	β-lactam	2	2	2	2
Ciprofloxacin	Fluoroquinolone	0.015	0.015	0.015	0.015
Tetracycline	Tetracycline	1	1	1	1
Gentamicin	Aminoglycoside	0.5	0.5	0.5	0.5

This data has been compiled based on findings that mutants resistant to G0507 remain susceptible to other classes of antibiotics.[4]

Table 3: Activity of Other LolCDE Inhibitors Against Multidrug-Resistant (MDR) Gram-Negative Bacteria

While extensive data for G0507 against a broad panel of MDR strains is not yet publicly available, studies on other LolCDE inhibitors like lolamicin and SMT-738 demonstrate the potential of this drug class against clinically relevant pathogens.

Bacterial Species	Resistance Profile	Lolamicin MIC (µg/mL)	SMT-738 MIC (µg/mL)
E. coli	MDR Clinical Isolates	0.5 - 4	0.12 - 1
Klebsiella pneumoniae	MDR Clinical Isolates	1 - 8	0.25 - 2
Enterobacter cloacae	MDR Clinical Isolates	1 - 4	Not widely reported
Pseudomonas aeruginosa	Wild-type	>64	>64

Data is representative of findings from studies on lolamicin and SMT-738, which show activity against MDR clinical isolates.[1][3][5] It is important to note that many LolCDE inhibitors, including G0507, show reduced activity against wild-type strains of certain Gram-negative bacteria like Pseudomonas aeruginosa due to factors such as outer membrane impermeability and efflux pump activity.[6]

Experimental Protocols

Detailed methodologies for key experiments in cross-resistance analysis are provided below.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• G0507 and other antibiotics of interest, serially diluted

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare serial twofold dilutions of each antibiotic in CAMHB in a 96-well plate.

• Prepare a bacterial inoculum suspension and adjust its turbidity to match a 0.5 McFarland standard. Dilute the suspension to achieve a final concentration of approximately 5 x 105 CFU/mL in the wells.

• Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate the plates at 37°C for 16-20 hours.

• The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth.

Checkerboard Assay for Synergy and Antagonism

The checkerboard assay is used to evaluate the interaction between two antimicrobial agents.

Materials:

• Same as for MIC determination.

Procedure:

• In a 96-well plate, prepare serial dilutions of Antibiotic A along the x-axis and serial dilutions of Antibiotic B along the y-axis.

• The result is a matrix of wells containing various combinations of concentrations of the two antibiotics.

• Inoculate the wells with a standardized bacterial suspension as described for the MIC protocol.

• Incubate the plate under appropriate conditions.

• After incubation, determine the MIC of each antibiotic alone and in combination.

• The Fractional Inhibitory Concentration (FIC) index is calculated to determine the nature of the interaction:

  • FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FIC index ≤ 0.5

  • Indifference: 0.5 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Visualizing the Mechanism and Resistance Pathways

The following diagrams, generated using Graphviz, illustrate the key pathways associated with G0507's mechanism of action and the cellular response to its inhibitory effects.

Caption: Mechanism of action of G0507, which inhibits the LolCDE transporter.

Caption: Activation of the σE stress response pathway by G0507.

Caption: Experimental workflow for cross-resistance analysis.

References

• 1. Lipoprotein transport system Lol may be a selective target for Gram-negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. ideals.illinois.edu [ideals.illinois.edu]
• 6. benchchem.com [benchchem.com]

G0507: A Comparative Guide to its Specificity for the LolCDE Complex

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of G0507, a potent and specific inhibitor of the LolCDE complex in Gram-negative bacteria. Through a comparative lens, this document evaluates the experimental evidence supporting G0507's mechanism of action and its performance against other known inhibitors of the LolCDE complex. The information is intended to support further research and development of G0507 as a chemical probe and a potential antibacterial agent.

The emergence of multidrug-resistant Gram-negative bacteria poses a significant threat to global health.[1] The lipoprotein transport (Lol) pathway, essential for the biogenesis of the outer membrane in these bacteria, has been identified as a promising target for novel antibiotics.[1] The central component of this pathway is the LolCDE complex, an ATP-binding cassette (ABC) transporter responsible for extracting lipoproteins from the inner membrane.[1] G0507, a pyrrolopyrimidinedione compound, has been identified as a specific inhibitor of this complex.[1]

Evidence for Specificity

The specificity of G0507 for the LolCDE complex is supported by robust genetic, phenotypic, and biochemical evidence.[1]

• Genetic Resistance Studies: Spontaneous mutations conferring resistance to G0507 in Escherichia coli have been consistently mapped to the lolC, lolD, and lolE genes, which encode the three components of the LolCDE transporter.[2][3] This provides strong genetic evidence that the LolCDE complex is the primary target of G0507.[1]

• Phenotypic Analysis: Treatment of E. coli with G0507 leads to the accumulation of fully processed lipoproteins, such as Lpp, in the inner membrane.[2][3] This phenotype is consistent with the inhibition of lipoprotein trafficking to the outer membrane via the Lol system.[2] Furthermore, this disruption of the cell envelope triggers the extracytoplasmic σE stress response, a key indicator of outer membrane biogenesis defects.[4][5]

• Biochemical Assays: Direct interaction between G0507 and the purified LolCDE complex has been demonstrated.[2] G0507 binds to the LolCDE complex and paradoxically stimulates its ATPase activity.[3][4] This stimulation is not observed in a resistant mutant (LolCQ258KDE), even though G0507 can still bind to the mutant complex.[3][6] This suggests that the bactericidal effect is linked to the aberrant stimulation of ATP hydrolysis rather than simple competitive inhibition.[4]

Comparative Performance of LolCDE Inhibitors

G0507 has been evaluated alongside other compounds that target the LolCDE complex. The following tables summarize the available quantitative data for G0507 and its comparators.

Table 1: Minimum Inhibitory Concentrations (MICs) of LolCDE Inhibitors

Compound	Bacterial Strain	MIC (µg/mL)	Reference
G0507	E. coli ΔtolC	0.5	[6]
Compound 2 (Pyridineimidazole)	E. coli ΔtolC	Not explicitly quantified in the provided text	[1][7]
Lolamicin	Not specified	Not explicitly quantified in the provided text	[1]

Note: The ΔtolC strain is often used to increase bacterial sensitivity to small molecules by deleting a major efflux pump component.[5]

Table 2: Binding Affinity of G0507 to LolCDE (Surface Plasmon Resonance)

Compound	Target	KD (µM)	Reference
G0507	LolCDEWT	1.4 ± 0.5	[8]
G0507	LolCQ258KDE (Resistant Mutant)	0.8 ± 0.3	[8]

Table 3: Effect on LolCDE ATPase Activity

Compound	Target	Effect	Reference
G0507	LolCDEWT	Stimulates ATPase activity	[6][7]
G0507	LolCQ258KDE (Resistant Mutant)	No stimulation of ATPase activity	[6][7]

Off-Target Effects

Currently, there is a lack of specific published data detailing the off-target effects of G0507 on eukaryotic or other prokaryotic proteins.[9] While small molecule inhibitors have the potential to interact with unintended targets, the strong correlation between LolCDE mutations and G0507 resistance suggests a high degree of specificity.[9]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[1]

Materials:

• Bacterial strain (e.g., E. coli ΔtolC)[5]

• Growth medium (e.g., Mueller-Hinton broth)

• 96-well microtiter plates

• Test compound (G0507) dissolved in DMSO

• Spectrophotometer

Protocol:

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard.

• Prepare serial dilutions of G0507 in the growth medium in a 96-well plate.

• Inoculate each well with the bacterial suspension.

• Include a positive control (bacteria without inhibitor) and a negative control (medium only).

• Incubate the plate at 37°C for 16-20 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro LolCDE ATPase Activity Assay

Objective: To measure the ATP hydrolysis activity of the purified LolCDE complex in the presence and absence of an inhibitor.[1]

Materials:

• Purified and reconstituted LolCDE complex (wild-type and mutant)[1]

• Assay buffer containing ATP and MgCl2[1]

• Test compound (G0507)

• Malachite green reagent for detecting phosphate (B84403) release[2]

• Spectrophotometer[1]

Protocol:

• Incubate the purified LolCDE complex with various concentrations of G0507 in the assay buffer.[1]

• Initiate the reaction by adding ATP.[1]

• Incubate at a constant temperature (e.g., 37°C) for a defined time.[1]

• Stop the reaction and measure the amount of inorganic phosphate released using the malachite green colorimetric method.[1]

• Calculate the specific ATPase activity (e.g., nmol of phosphate released per minute per mg of protein).[1]

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To measure the direct binding of G0507 to the LolCDE complex and determine the dissociation constant (KD).[2]

Materials:

• SPR instrument and sensor chip

• Purified LolCDE protein complex (wild-type and mutant)

• Test compound (G0507)

• Running buffer

Protocol:

• Immobilize the purified LolCDE protein complex on the surface of an SPR sensor chip.[2]

• Flow solutions of G0507 at various concentrations over the chip surface.[2]

• Detect the binding of G0507 to the immobilized LolCDE in real-time by measuring changes in the refractive index at the sensor surface, recorded in resonance units (RU).[2]

• Calculate the association and dissociation rate constants to determine the KD.

Visualizations

Lol Pathway and G0507 Inhibition

The following diagram illustrates the lipoprotein transport pathway in Gram-negative bacteria and the point of inhibition by G0507.

Caption: The Lol lipoprotein transport pathway and the inhibitory action of G0507.

Experimental Workflow for G0507 Specificity

This workflow outlines the key experimental steps to validate the specificity of G0507.

Caption: Workflow for confirming the specificity of G0507 for the LolCDE complex.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

G0507 Binding Affinity to LolCDE: A Comparative Analysis of Wild-Type vs. Resistant Mutant Forms

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the binding affinity of the novel antibacterial compound G0507 to the wild-type LolCDE ABC transporter and its resistance-conferring mutant counterparts. The data herein is supported by detailed experimental protocols and visualizations to elucidate the mechanism of action and resistance.

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria, such as Escherichia coli.[1][2][3][4] The LolCDE complex is essential for bacterial viability, playing a critical role in trafficking lipoproteins from the inner membrane to the outer membrane.[1][4] Inhibition of this pathway by G0507 leads to the accumulation of mislocalized lipoproteins, triggering cell envelope stress and ultimately inhibiting bacterial growth.[3][5]

Genetic studies have confirmed that LolCDE is the molecular target of G0507, as spontaneous resistance mutations map to the lolC, lolD, and lolE genes.[1][2][4] A key finding in the study of G0507 resistance is that it is not necessarily achieved by preventing the compound from binding to its target. This guide explores the nuanced interaction between G0507 and both the wild-type and a high-resistance mutant LolCDE complex.

Data Presentation: Quantitative Binding Affinity

The binding affinity of G0507 to purified wild-type (WT) and a mutant LolCDE complex (harboring a Q258K substitution in the LolC subunit) was determined using Surface Plasmon Resonance (SPR).[1][6][7] The results are summarized below.

Compound	Target Protein	Binding Affinity (KD) in μM	Technique
G0507	LolCDEWT	~1.4 ± 0.5	Surface Plasmon Resonance (SPR)
G0507	LolCQ258KDE	~0.8 ± 0.3	Surface Plasmon Resonance (SPR)

Notably, the experimental data reveals that G0507 binds to both the wild-type and the resistance-conferring mutant LolCQ258KDE with comparable affinities.[1][7] This suggests that the Q258K substitution in LolC, which confers high-level resistance to G0507 in vivo, does not prevent the binding of the inhibitor.[1] The mechanism of resistance is therefore not due to a loss of target engagement but rather an uncoupling of binding from its functional consequence.[7] While G0507 binding stimulates the ATPase activity of the wild-type complex, this stimulation is abrogated in the LolCQ258KDE mutant.[1][4][8]

Experimental Protocols

The characterization of G0507's interaction with LolCDE relies on key biochemical assays. The detailed methodologies are provided below.

Surface Plasmon Resonance (SPR) for KD Determination

This protocol was employed to quantify the direct binding of G0507 to the purified LolCDE protein complexes.[2][6]

• Immobilization: Purified, detergent-solubilized wild-type LolCDE or mutant LolCQ258KDE complex was immobilized on the surface of an SPR sensor chip.[2][6]

• Analyte Injection: A series of G0507 solutions at varying concentrations were prepared in a suitable running buffer and injected sequentially over the sensor chip surface.[2][6]

• Detection & Analysis: The binding of G0507 to the immobilized LolCDE complex was measured in real-time by detecting changes in the refractive index at the sensor surface, expressed in resonance units (RU).[2] The resulting sensorgrams were analyzed to calculate the association (kon) and dissociation (koff) rate constants. The equilibrium dissociation constant (KD) was then determined from the ratio of these rates (koff/kon).

LolCDE ATPase Activity Assay

This assay is crucial for understanding the functional consequence of G0507 binding. It measures the rate of ATP hydrolysis by the LolCDE complex.[5]

• Reaction Setup: Purified and reconstituted wild-type LolCDE or mutant LolCQ258KDE complex (e.g., 10 nM final concentration) was prepared in a 96-well plate containing an appropriate assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgSO4).[5][9]

• Compound Addition: G0507 was added to the wells at desired final concentrations (e.g., 0.8 µM and 3.2 µM).[1][8] A vehicle control (DMSO) was also included. The mixtures were pre-incubated for 10 minutes.[5][9]

• Reaction Initiation: The reaction was initiated by the addition of ATP to a final concentration of 2 mM.[5][9]

• Incubation: The reaction plate was incubated at 37°C for a defined period (e.g., 30 minutes).[5]

• Phosphate (B84403) Detection: The reaction was stopped, and the amount of inorganic phosphate (Pi) released from ATP hydrolysis was quantified using a colorimetric method, such as a malachite green-based detection reagent.[2][9]

• Data Analysis: The absorbance was measured (e.g., at 620-650 nm), and the amount of phosphate released was calculated by comparison to a phosphate standard curve.[9] This value reflects the ATPase activity of the LolCDE complex under the tested conditions.

Visualizations: Workflows and Signaling Pathways

To better illustrate the experimental design and the compound's mechanism, the following diagrams are provided.

Caption: Experimental workflow for determining G0507 binding affinity using SPR.

Caption: Logical relationship of G0507 action on Wild-Type vs. Mutant LolCDE.

References

• 1. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

G0507: A Comparative Analysis of a Novel Lipoprotein Trafficking Inhibitor Across Gram-negative Species

For Researchers, Scientists, and Drug Development Professionals

G0507, a novel pyrrolopyrimidinedione compound, has been identified as a potent inhibitor of the LolCDE ABC transporter system, a critical component in the lipoprotein trafficking pathway of Gram-negative bacteria.[1][2][3] This system is essential for the transport of lipoproteins from the inner to the outer membrane, a process vital for maintaining the integrity of the bacterial cell envelope.[1][4][5] Inhibition of the LolCDE complex by G0507 disrupts outer membrane biogenesis, leading to cell envelope stress and eventual cell death, making it a promising candidate for antimicrobial research.[1][2][6] This guide provides a comparative overview of the activity of G0507 against various Gram-negative bacteria, details the experimental protocols for its evaluation, and illustrates its mechanism of action.

Quantitative Analysis of G0507 Activity

The antibacterial efficacy of G0507 is primarily quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible bacterial growth. Currently, the majority of publicly available data focuses on the activity of G0507 against Escherichia coli, particularly in strains with compromised efflux pumps or outer membranes to increase sensitivity.[7][8] Data on the activity of G0507 against a broader range of wild-type, clinically relevant Gram-negative pathogens remains limited.

Table 1: Minimum Inhibitory Concentration (MIC) of G0507 against Escherichia coli

Bacterial Strain	Genotype/Phenotype	MIC (µg/mL)	Reference
E. coli	ΔtolC (Efflux pump deficient)	0.5	[7][8]
E. coli	imp4213 (Outer membrane permeability mutant)	1	[7][8]
E. coli	MG1655 (Wild-type)	> 64	[7][8]

Comparative Activity Against Other Gram-negative Species

Publicly available data on the MIC of G0507 against other key Gram-negative pathogens such as Pseudomonas aeruginosa, Acinetobacter baumannii, and Klebsiella pneumoniae is scarce. One study reported that G0507 was inactive against wild-type E. coli MG1655 and showed no activity against Staphylococcus aureus (a Gram-positive bacterium) with an MIC > 64 µg/mL.[8] Another LolCDE inhibitor, compound 1, also showed no activity against Pseudomonas aeruginosa, even in a strain lacking five efflux pumps.[6] An analog of G0507, G0793, exhibited weak activity against an EDTA-treated outer membrane-permeabilized Enterobacter aerogenes strain but not against a similarly treated Klebsiella pneumoniae strain.[8] The lack of broad-spectrum activity is a significant area for further research and is likely due to factors such as outer membrane impermeability and the activity of multidrug efflux pumps in these organisms.[9][10]

Mechanism of Action: Inhibition of Lipoprotein Trafficking

G0507 exerts its antibacterial effect by specifically targeting the LolCDE complex in the inner membrane of Gram-negative bacteria.[2][3] This inhibition disrupts the essential process of lipoprotein transport to the outer membrane.

The key steps in the mechanism of action are:

• Binding to LolCDE: G0507 binds to the LolCDE complex.[2][3]

• Stimulation of ATPase Activity: Paradoxically, G0507 stimulates the ATPase activity of the LolCDE complex. However, this stimulation is non-productive and does not lead to the successful transport of lipoproteins.[2][3]

• Accumulation of Lipoproteins: The inhibition of LolCDE function results in the accumulation of fully processed lipoproteins in the inner membrane.[2][8]

• Induction of the σE Stress Response: The mislocalization of lipoproteins triggers the extracytoplasmic σE stress response, a key indicator of cell envelope stress.[1][2][5]

• Cell Death: The sustained disruption of outer membrane biogenesis ultimately leads to bacterial cell death.[1]

Experimental Protocols

The following are detailed methodologies for key experiments used in the evaluation of G0507's activity.

Minimum Inhibitory Concentration (MIC) Assay by Broth Microdilution

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[11]

1. Preparation of Bacterial Inoculum:

• From a fresh agar (B569324) plate (18-24 hours growth), select several colonies of the test organism and suspend them in sterile saline or phosphate-buffered saline (PBS).

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute the standardized suspension in Cation-Adjusted Mueller-Hinton Broth (CA-MHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[10]

2. Preparation of G0507 Dilutions:

• Prepare a stock solution of G0507 in dimethyl sulfoxide (B87167) (DMSO).

• Perform serial two-fold dilutions of the G0507 stock solution in CA-MHB in a 96-well microtiter plate.

3. Inoculation and Incubation:

• Add the prepared bacterial inoculum to each well of the microtiter plate containing the G0507 dilutions.

• Include a growth control well (no G0507) and a sterility control well (no bacteria).

• Incubate the plate at 35-37°C for 16-20 hours.[11]

4. Interpretation of Results:

• Following incubation, visually inspect the wells for turbidity.

• The MIC is the lowest concentration of G0507 at which there is no visible growth.

σE Stress Response Reporter Assay

This assay is used to determine if a compound induces the σE-mediated envelope stress response, which is often triggered by defects in outer membrane biogenesis.[5]

1. Bacterial Strain:

• Use an E. coli strain engineered with a reporter system, such as a rpoHP3-lacZ fusion, where the expression of β-galactosidase is under the control of a σE-dependent promoter.[5] An efflux pump deficient background (e.g., ΔtolC) is often used to increase sensitivity.[7]

2. Culture and Treatment:

• Grow the reporter strain in a suitable broth medium to the exponential phase.

• Treat the bacterial cultures with varying concentrations of G0507. Include a DMSO-only control.

• Incubate for a defined period (e.g., 2-4 hours).[5]

3. β-Galactosidase Assay:

• Lyse the cells to release the intracellular contents.

• Measure the β-galactosidase activity using a colorimetric or chemiluminescent substrate (e.g., o-nitrophenyl-β-D-galactopyranoside - ONPG or a commercial kit).[5]

4. Data Analysis:

• Normalize the β-galactosidase activity to the cell density (e.g., by measuring optical density at 600 nm or using a cell viability reagent).

• A dose-dependent increase in β-galactosidase activity indicates the induction of the σE stress response.[5]

References

• 1. journals.asm.org [journals.asm.org]
• 2. Transcriptional Responses of Pseudomonas aeruginosa to Inhibition of Lipoprotein Transport by a Small Molecule Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transcriptional Responses of Pseudomonas aeruginosa to Inhibition of Lipoprotein Transport by a Small Molecule Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Small-Molecule Inhibitors of Gram-Negative Lipoprotein Trafficking Discovered by Phenotypic Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Genetic Crossroads: G0507's Targeted Disruption of the LolCDE Complex in Gram-Negative Bacteria

A comparative analysis of the potent pyrrolopyrimidinedione compound G0507, substantiating its targeted inhibition of the essential LolCDE transporter through compelling genetic evidence. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the experimental data, detailed protocols, and mechanistic insights that underscore G0507's promise as a novel antibacterial agent.

The escalating threat of multidrug-resistant Gram-negative bacteria necessitates the exploration of novel therapeutic targets. The lipoprotein transport (Lol) pathway, a crucial process for outer membrane biogenesis in these bacteria, presents a promising avenue for antibiotic development. At the heart of this pathway lies the LolCDE complex, an ATP-binding cassette (ABC) transporter responsible for the vital task of extracting lipoproteins from the inner membrane. The novel pyrrolopyrimidinedione compound, G0507, has been identified as a potent inhibitor of this complex.[1][2] This guide delves into the genetic evidence that firmly establishes the LolCDE complex as the primary target of G0507 and compares its activity with other known inhibitors of this pathway.

Comparative Performance of LolCDE Inhibitors

A cornerstone of evidence for a compound's molecular target is the genetic characterization of resistance mutations. For G0507, spontaneous resistance mutations in Escherichia coli have been consistently mapped to the lolC, lolD, and lolE genes, which encode the three protein subunits of the LolCDE transporter complex.[1][3] This provides a strong genetic linkage between G0507's antibacterial activity and the LolCDE complex.

Compound	Target	Resistance Mutations	Key Quantitative Data
G0507	LolCDE	Mutations in lolC, lolD, and lolE genes.[1][3]	MIC against E. coli ΔtolC: 0.25 µg/mL[4] Binding Affinity (KD) to LolCDE: ~1.4 ± 0.5 µM[1]
Compound 2 (Pyridineimidazole)	LolCDE	Mutations in lolC and lolE genes.[5][6]	Not Reported
Lolamicin	LolCDE	Not Reported	Not Reported

Genetic and Biochemical Evidence for G0507's Specificity

The specificity of G0507 for the LolCDE complex is underpinned by a triad (B1167595) of genetic, phenotypic, and biochemical evidence.

• Genetic Resistance: Spontaneous resistant mutants of E. coli consistently harbor mutations in the lolC, lolD, or lolE genes.[1][7] The frequency of spontaneous resistance to G0507 in E. coli is reported to be in the range of 1.6 x 10⁻⁸ to 3.3 x 10⁻⁸.[7]

• Phenotypic Confirmation: Treatment of E. coli with G0507 leads to the accumulation of fully processed lipoproteins in the inner membrane, a characteristic phenotype of LolCDE inhibition.[3][8] This disruption of lipoprotein trafficking triggers the σE stress response, a cellular signal for perturbations of the bacterial cell envelope.[2][9]

• Direct Biochemical Interaction: In vitro studies have demonstrated that G0507 directly binds to the purified LolCDE complex and stimulates its ATPase activity.[1][4] This stimulation is notably absent in a resistant mutant (LolCQ258K), directly linking G0507 binding to the functional modulation of the transporter.[1][10] Interestingly, G0507 still binds to the resistant LolCQ258KDE mutant with a KD of 0.8 ± 0.3 µM.[11]

Experimental Methodologies

The following protocols provide a detailed overview of the key experiments used to generate the genetic evidence supporting G0507's targeting of the LolCDE complex.

Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the broth microdilution method used to determine the MIC of G0507 against E. coli.

• Inoculum Preparation: An overnight culture of the E. coli strain of interest is diluted to a standardized concentration (e.g., 5 x 10⁵ CFU/mL) in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Compound Dilution: G0507 is serially diluted in CAMHB in a 96-well microtiter plate.

• Incubation: The prepared bacterial inoculum is added to each well of the microtiter plate. The plate is then incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of G0507 that completely inhibits visible bacterial growth.

Isolation and Sequencing of G0507-Resistant Mutants

This protocol describes the process of selecting for and identifying mutations that confer resistance to G0507.

• Selection of Resistant Mutants: A high-density culture of the parental E. coli strain is plated on agar (B569324) containing G0507 at a concentration of at least 4x the MIC. Plates are incubated until resistant colonies appear.

• Confirmation of Resistance: Isolated colonies are re-streaked on selective plates to confirm their resistance phenotype. The MIC of G0507 against the resistant isolates is determined to quantify the level of resistance.

• Genomic Analysis: The genomic DNA of the resistant isolates and the parental strain is extracted. Whole-genome sequencing is performed to identify single nucleotide polymorphisms (SNPs) and insertions/deletions that are unique to the resistant strains. The identified mutations are often found within the lolC, lolD, or lolE genes.[3][12]

Lipoprotein Trafficking Assay

This assay is used to assess the effect of G0507 on the localization of lipoproteins.

• Cell Treatment: E. coli cultures are treated with G0507 at a concentration that inhibits growth.

• Membrane Fractionation: Cells are harvested, and spheroplasts are generated. The inner and outer membranes are separated by sucrose (B13894) density gradient ultracentrifugation.

• Western Blot Analysis: Proteins from the separated membrane fractions are resolved by SDS-PAGE and transferred to a membrane. Western blotting is performed using antibodies against a specific outer membrane lipoprotein (e.g., Lpp) and marker proteins for the inner (e.g., MsbA) and outer (e.g., BamA) membranes to determine the localization of the lipoprotein.[1][8]

Visualizing the Evidence

The following diagrams illustrate the experimental workflow for identifying G0507 resistance and the mechanism of LolCDE inhibition.

Caption: Workflow for identifying G0507 resistance mutations.

Caption: Proposed mechanism of G0507 inhibiting the LolCDE complex.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Small-Molecule Inhibitors of Gram-Negative Lipoprotein Trafficking Discovered by Phenotypic Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Comparative Guide to Biochemical Assays for Confirming G0507's Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biochemical assays used to elucidate the mechanism of action of G0507, a novel inhibitor of the LolCDE ABC transporter in Gram-negative bacteria.[1][2] We present a comparative analysis of G0507 with other known LolCDE inhibitors, offering supporting experimental data and detailed protocols to aid in the research and development of new antibacterial agents targeting this essential pathway.

G0507 is a pyrrolopyrimidione compound that has been identified as a potent inhibitor of bacterial growth, particularly in Escherichia coli.[3] Its unique mechanism involves the disruption of lipoprotein trafficking, a critical process for maintaining the integrity of the outer membrane in Gram-negative bacteria.[2][4]

Mechanism of Action of G0507

The primary molecular target of G0507 is the LolCDE complex, an essential ABC transporter located in the inner membrane.[2][4] The LolCDE complex is responsible for the ATP-dependent transport of lipoproteins from the inner membrane to the periplasmic chaperone LolA.[3] G0507 binds to the LolCDE complex and, in a paradoxical manner, stimulates its ATPase activity.[2][5] However, this stimulation is non-productive and does not lead to effective lipoprotein transport.[6] This aberrant activity is thought to lock the transporter in a conformation that prevents the release of lipoproteins, leading to their accumulation in the inner membrane.[5][6] This disruption of lipoprotein trafficking triggers the σE stress response, a key indicator of cell envelope stress, and ultimately results in bacterial cell death.[2][3]

Comparative Performance of LolCDE Inhibitors

The following tables summarize available quantitative data for G0507 and its comparators, lolamicin and "compound 2" (a pyridineimidazole), which also target the LolCDE complex.

Table 1: Minimum Inhibitory Concentration (MIC) Against Escherichia coli

Compound	E. coli Strain	MIC (µg/mL)	Reference
G0507	ΔtolC	0.5	[3]
imp4213	1	[3]
Wild-type (MG1655)	> 64	[3]
Lolamicin	Wild-type	2	[7]
Compound 2	Wild-type	Not specified	[8]

Table 2: Binding Affinity to LolCDE Complex

Compound	Target Complex	K D (µM)	Method	Reference
G0507	LolCDE (wild-type)	1.4 ± 0.5	SPR	[3][4]
LolCDE (Q258K mutant)	0.8 ± 0.3	SPR	[3][4]
Lolamicin	LolCDE	Data not available	-
Compound 2	LolCDE	Data not available	-

Table 3: Modulation of LolCDE ATPase Activity

Compound	Effect on Wild-Type LolCDE	Notes	Reference
G0507	Stimulates ATPase activity	This stimulation is non-productive and is abolished in resistant mutants (e.g., LolC Q258K).[2][9]	[2][9]
Lolamicin	Competitively inhibits lipoprotein transport	Likely inhibits productive ATP hydrolysis.	[10]
Compound 2	Promotes dissociation of bound lipoproteins	Inhibits the release of lipoproteins.[8]	[8][11]

Signaling Pathway and Inhibition by G0507

The following diagram illustrates the lipoprotein transport pathway mediated by the Lol system and highlights the inhibitory action of G0507.

Caption: G0507 inhibits the LolCDE transporter in the lipoprotein transport pathway.

Experimental Protocols

Detailed methodologies for key biochemical assays to confirm the mechanism of action of G0507 are provided below.

In Vitro ATPase Activity Assay

This assay measures the effect of G0507 on the ATP hydrolysis rate of the purified LolCDE complex.

1. Reagents and Materials:

• Purified wild-type and/or mutant LolCDE complex

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 5 mM MgSO4

• ATP solution (2 mM)

• G0507 stock solution (in DMSO)

• Malachite green-based phosphate (B84403) detection reagent

• 96-well microtiter plates

• Spectrophotometer

2. Protocol:

• Reconstitute the purified LolCDE complex into proteoliposomes for optimal activity.

• In a 96-well plate, add the reconstituted LolCDE complex to the assay buffer.

• Add varying concentrations of G0507 or DMSO (vehicle control) to the wells.

• Initiate the reaction by adding ATP.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and add the malachite green reagent to detect the released inorganic phosphate.

• Measure the absorbance at a specific wavelength (e.g., 620 nm) using a spectrophotometer.

• Calculate the amount of phosphate released by comparison to a standard curve.

Caption: Workflow for the in vitro ATPase activity assay.

Surface Plasmon Resonance (SPR) Assay

This assay is used to measure the direct binding of G0507 to the LolCDE complex and to determine the dissociation constant (K D ).[3][4]

1. Reagents and Materials:

• Purified LolCDE protein complex (wild-type and/or mutant)

• SPR sensor chip

• G0507 solutions at various concentrations

• Running buffer (e.g., PBS with a small percentage of DMSO)

• SPR instrument

2. Protocol:

• Immobilize the purified LolCDE protein complex onto the surface of an SPR sensor chip.

• Flow a series of G0507 solutions at varying concentrations over the chip surface.

• Measure the binding of G0507 to the immobilized LolCDE in real-time as a change in the resonance signal.

• After each injection, regenerate the sensor surface to remove the bound G0507.

• Analyze the binding data to determine the association and dissociation rate constants, and calculate the dissociation constant (K D ).

σE Stress Response Reporter Assay

This cell-based assay is used to determine if G0507 induces envelope stress in bacteria.

1. Reagents and Materials:

• E. coli strain harboring a rpoHP3-lacZ reporter fusion

• Luria-Bertani (LB) broth

• G0507 stock solution (in DMSO)

• Reagents for β-galactosidase assay (e.g., ONPG or a commercial kit)

• 96-well microtiter plates

• Incubator and plate reader

2. Protocol:

• Grow the reporter strain in LB broth to the mid-logarithmic phase.

• In a 96-well plate, add the bacterial culture and varying concentrations of G0507 or DMSO (vehicle control).

• Incubate the plate at 37°C for a specified time (e.g., 2-4 hours).

• Measure the optical density (OD600) of the cultures to assess bacterial growth.

• Perform a β-galactosidase assay to measure the activity of the lacZ reporter gene.

• Normalize the β-galactosidase activity to the cell density (OD600).

• Calculate the fold induction of the σE stress response by comparing the normalized activity of G0507-treated cells to the DMSO control.

Lipoprotein Accumulation Assay

This assay determines if G0507 treatment leads to the accumulation of lipoproteins in the inner membrane.

1. Reagents and Materials:

• E. coli cells

• G0507

• Lysis buffer

• Sucrose (B13894) solutions for density gradient centrifugation

• Ultracentrifuge

• Reagents for SDS-PAGE and Western blotting

• Antibodies against an inner membrane protein (e.g., MsbA) and an outer membrane lipoprotein (e.g., Lpp)

2. Protocol:

• Treat E. coli cells with G0507 or a vehicle control.

• Prepare total membranes from the treated and untreated cells.

• Separate the inner and outer membranes by sucrose density gradient centrifugation.

• Collect fractions from the gradient.

• Analyze the protein content of each fraction by SDS-PAGE and Western blotting.

• Probe the blots with antibodies against MsbA (inner membrane marker) and Lpp (outer membrane lipoprotein).

• An accumulation of Lpp in the fractions corresponding to the inner membrane in G0507-treated cells indicates inhibition of lipoprotein trafficking.[5]

Logical Comparison of LolCDE Inhibitors

The following diagram provides a logical comparison of the key features of G0507, lolamicin, and "compound 2".

Caption: Comparison of G0507, Lolamicin, and Compound 2.

Conclusion

The biochemical assays detailed in this guide provide a robust framework for confirming the mechanism of action of G0507 as a specific inhibitor of the LolCDE ABC transporter. By comparing its activity with other LolCDE inhibitors, researchers can gain a deeper understanding of this essential bacterial pathway and accelerate the development of novel antibiotics to combat Gram-negative pathogens. The unique mechanism of G0507, involving the non-productive stimulation of ATPase activity, presents a promising avenue for future drug discovery efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Small-Molecule Inhibitors of Gram-Negative Lipoprotein Trafficking Discovered by Phenotypic Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A new dawn of antibiotics: lolamicin's breakthrough against infection and gut microbiota protection | Content for the lay public | Microbiota institute [biocodexmicrobiotainstitute.com]
• 7. Advances in Small Molecule Inhibitors Targeting the Bacterial Lipoprotein Transport System (Lol) in Gram‐Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Lipoprotein transport system Lol may be a selective target for Gram-negative bacteria [frontiersin.org]
• 11. benchchem.com [benchchem.com]

G0507 Treatment Induces Mislocalization of Lipoprotein Lpp to the Inner Membrane: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Lpp localization in Gram-negative bacteria with and without treatment with G0507, a potent inhibitor of the LolCDE ABC transporter. The data presented herein, supported by detailed experimental protocols, demonstrates that G0507 effectively disrupts the normal trafficking of the major outer membrane lipoprotein Lpp, leading to its accumulation in the inner membrane.

The proper localization of lipoproteins is critical for maintaining the structural integrity and function of the outer membrane in Gram-negative bacteria.[1][2] The most abundant of these is the Braun's lipoprotein (Lpp), which anchors the outer membrane to the underlying peptidoglycan layer.[2] The transport of Lpp from the inner membrane, where it is synthesized, to the outer membrane is facilitated by the Lol (lipoprotein outer membrane localization) system.[1][3] A key component of this system is the LolCDE complex, an ABC transporter embedded in the inner membrane.[1][4][5]

G0507 is a novel pyrrolopyrimidinedione compound that has been identified as a specific and potent inhibitor of the LolCDE transporter.[4][5][6] By targeting LolCDE, G0507 disrupts the lipoprotein trafficking pathway, resulting in the mislocalization of outer membrane-destined lipoproteins.[1][3][4] This guide provides a comparative analysis of Lpp localization in the presence and absence of G0507, highlighting the compound's clear impact on this essential cellular process.

Comparative Analysis of Lpp Localization

To investigate the effect of G0507 on the subcellular localization of Lpp, a common experimental approach is the separation of inner and outer bacterial membranes using sucrose (B13894) density gradient centrifugation, followed by immunoblot analysis to detect the presence of Lpp and specific membrane markers.

Treatment Condition	Lpp Localization	Inner Membrane Marker (e.g., MsbA)	Outer Membrane Marker (e.g., BamA)	Interpretation
Untreated (Control)	Predominantly in outer membrane fractions[7]	Present in lower density fractions	Present in higher density fractions, co-localizing with Lpp[7]	Normal trafficking and localization of Lpp to the outer membrane.
G0507 Treatment	Accumulation in inner membrane fractions[5][7]	Present in lower density fractions, co-localizing with Lpp[7]	Present in higher density fractions	G0507 inhibits the LolCDE-mediated transport of Lpp from the inner to the outer membrane, causing it to be retained in the inner membrane.[7]

Signaling Pathways and Experimental Workflows

The inhibition of Lpp transport by G0507 triggers a well-characterized stress response and can be visualized through a clear experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipoproteins: Structure, Function, Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A Novel Inhibitor of the LolCDE ABC Transporter Essential for Lipoprotein Trafficking in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for G0507

The following guide provides essential safety and logistical information for the proper disposal of G0507, a pyrrolopyrimidinedione compound. This information is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and environmental protection. The primary disposal method for G0507 is high-temperature incineration conducted by a licensed professional waste disposal service.[1]

Waste Classification and Handling Summary

All materials contaminated with G0507 must be treated as hazardous chemical waste.[2] Adherence to the following procedures is critical for laboratory safety and regulatory compliance.

Waste Type	Container Requirements	Disposal Method	Key Handling Instructions
Solid G0507 Waste	Designated, labeled, leak-proof hazardous waste container.[1][2]	Incineration in a chemical incinerator with an afterburner and scrubber via a licensed waste disposal service.[1]	Collect contaminated items (e.g., gloves, bench paper, filter paper) in the designated container.[1][2] Ensure the container is securely closed.[1]
Liquid G0507 Waste	Sealed, chemical-resistant hazardous waste container.[1][2]	Incineration in a chemical incinerator with an afterburner and scrubber via a licensed waste disposal service.[1]	Collect all solutions containing G0507.[2] Do not dispose of down the drain.[2] Leave at least 10% headspace in the container to allow for expansion.[1] Ensure the container is securely sealed.[1]
Contaminated Sharps	Puncture-resistant sharps container.[3][4]	Disposal through a licensed waste disposal service.[1]	Place all contaminated needles, blades, and glass pipettes directly into the sharps container. Do not overfill.[4]
Empty G0507 Containers	Original container or appropriate waste container.	Triple-rinse with a suitable solvent. The first rinseate must be collected as hazardous liquid waste.[5][6] Subsequent rinses may be discharged to the sewer, pending local regulations.[7] Deface labels before placing the container in appropriate glass or solid waste disposal.[5]	If the container held acutely toxic material, it must be managed as hazardous waste without rinsing.[3]

Detailed Disposal Protocols

The following protocols provide step-by-step guidance for the safe handling and disposal of G0507 waste.

Protocol 1: Waste Segregation and Collection

Objective: To correctly identify, segregate, and collect G0507 waste to prevent accidental mixing and ensure proper handling.[1]

Materials:

• Designated, clearly labeled hazardous waste containers for solid and liquid G0507 waste.

• Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g., nitrile), lab coat.[1][2]

• Waste labels with "G0507 Waste" and relevant hazard symbols.[1]

Procedure:

• Don PPE: Before handling any G0507 waste, put on all required PPE.[1]

• Identify Waste: Clearly identify all materials that have come into contact with G0507, including solids (gloves, PPE, filter paper) and liquids (solutions).

• Segregate Waste: Keep G0507 waste separate from all other laboratory waste streams.[1]

• Collect Solid Waste: Place all solid waste contaminated with G0507 directly into the designated solid waste container.[1][2]

• Collect Liquid Waste: Carefully pour liquid waste containing G0507 into the designated liquid waste container, using a funnel to avoid splashes.[1] Do not dispose of liquid waste down the drain.[2]

• Container Management: Do not overfill containers; leave a minimum of 10% headspace for liquids.[1] Keep containers securely closed at all times, except when adding waste.[5][6]

• Labeling: Ensure all waste containers are accurately labeled with the chemical name (G0507), hazard symbols, and the date of accumulation.[1]

• Storage: Store sealed containers in a designated, secure waste accumulation area away from incompatible materials until collection.[1][2]

Protocol 2: Arranging for Professional Disposal

Objective: To ensure the final disposal of G0507 waste is handled by a certified professional service in accordance with regulations.

Procedure:

• Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS) office to arrange for waste pickup.[2]

• Select Disposal Service: Ensure the disposal is handled by a licensed and certified professional waste disposal company.[1]

• Provide Documentation: Supply the disposal company with the Safety Data Sheet (SDS) for G0507 to inform them of the material's properties and handling requirements.[1]

Protocol 3: Decontamination of Reusable Labware

Objective: To safely decontaminate reusable labware (e.g., glassware) that has been in contact with G0507.

Materials:

• Suitable solvent for G0507 (e.g., DMSO, based on solubility).[1]

• Three separate containers for rinsing.

• Appropriate PPE.

Procedure:

• Initial Rinse (Rinse 1): Rinse the contaminated labware with a suitable solvent. This first rinseate is considered hazardous waste and must be collected in a designated, labeled liquid waste container for G0507.[5][6]

• Subsequent Rinses (Rinse 2 & 3): Perform two additional rinses. Depending on local regulations, these subsequent rinses may be permissible for sewer disposal.[7] Always consult your institution's EHS for guidance.

• Final Cleaning: After decontamination, the labware can be washed using standard laboratory procedures.

G0507 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of G0507 and associated materials.

Caption: Workflow for the safe disposal of G0507 chemical waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. odu.edu [odu.edu]
• 4. www1.villanova.edu [www1.villanova.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. vumc.org [vumc.org]

Standard Operating Procedure for Handling Uncharacterized Chemical Compound G0507

Disclaimer: The identifier "G0507" does not correspond to a publicly documented chemical substance. Therefore, this guidance is provided as a standard operating procedure for handling a novel or uncharacterized chemical compound where the full hazard profile is unknown. Treat G0507 as a substance with high potential toxicity.[1][2]

Immediate Safety and Hazard Assessment

Before any handling of G0507, a thorough risk assessment is mandatory.[3][4][5] This process should be documented and approved by the designated laboratory safety officer. The primary assumption is that the substance is hazardous.[1][2]

1.1. Pre-Handling Checklist:

• Confirm the location and operational status of all safety equipment, including safety showers, eyewash stations, and fire extinguishers.[2][6][7]

• Ensure all personnel are trained on this specific operating procedure.

• Prepare a designated and clearly labeled work area, preferably within a certified chemical fume hood.[2][8]

• Have spill control materials readily available.

1.2. Hazard Identification of an Unknown Substance: If the identity of G0507 cannot be confirmed through internal documentation, a preliminary and cautious characterization is necessary before proceeding with extensive use.[9][10] Every effort should be made to identify the chemical by consulting with the principal investigator or other lab personnel who might know its origin.[9][10] Simple, low-risk tests may aid in preliminary identification, but should only be conducted on a minuscule scale within a controlled environment.[9]

Parameter	Methodology	Safety Precaution
Physical State	Visual observation (solid, liquid, gas).	Observe through a closed, sealed container.
pH (if aqueous soluble)	Use pH paper on a small, diluted sample.	Perform in a fume hood, wear appropriate PPE.
Water Reactivity	Slowly add a single drop of deionized water to a very small amount of the substance in a test tube.[11]	Any sign of a reaction (heat, gas) means the substance is water-reactive.[11] Cease testing and handle as such.
Ignitability	Assess based on known precursors or chemical class, if available. Do not perform open-flame tests.	Handle as flammable until proven otherwise.

Personal Protective Equipment (PPE)

Given the unknown nature of G0507, a high level of personal protective equipment is required.[12][13] The selection of PPE should be based on the assumption of high toxicity, corrosivity, and potential for skin absorption.[1][4]

Protection Level	Required PPE Components	When to Use
Standard Handling (in Fume Hood)	• Chemical splash goggles meeting ANSI Z.87.1 standard.[14]• Face shield worn over goggles.[14][15]• Chemical-resistant lab coat (Nomex® or similar).[14]• Long pants and closed-toe, non-perforated shoes.[2][14]• Double-gloving: chemical-resistant outer gloves (e.g., nitrile, neoprene) over inner gloves.[13][14]	For all procedures involving handling G0507 inside a certified chemical fume hood.
Potential for Aerosolization or Spill	• All equipment from "Standard Handling".• Respiratory Protection: A full-face or half-mask air-purifying respirator (APR) with cartridges appropriate for organic vapors and particulates, or a supplied-air respirator (SAR).[13][14]	For any work outside of a fume hood, or when there is a risk of generating aerosols or dusts. Use of a respirator requires prior medical evaluation and fit-testing.[14]

Always inspect PPE for damage before use and do not wear it outside of the laboratory area.[7][14] Remove gloves and wash hands thoroughly before leaving the lab.[7][16]

Operational and Disposal Plans

3.1. Experimental Workflow for Handling G0507 The following workflow is designed to minimize exposure and ensure safe handling throughout the experimental process.

Caption: Experimental workflow for safe handling of G0507.

3.2. Disposal Plan Disposal of unknown chemicals is heavily regulated and costly.[8][9][11] Federal and state regulations prohibit the transport or disposal of wastes with an unknown identity.[9][11]

Waste Characterization and Segregation:

• Do not mix G0507 waste with other waste streams. [17][18]

• All waste containing G0507 (solid, liquid, and contaminated PPE) must be collected in separate, clearly labeled, and compatible hazardous waste containers.[17]

• The label must include the words "Hazardous Waste," the identifier "G0507 (Identity Unknown)," the date of accumulation, and the potential hazards identified during the initial assessment (e.g., "Potential Toxin," "Potential Flammable").[8][10]

Disposal Procedure:

• Contact your institution's Environmental Health & Safety (EHS) office.[8][17]

• Provide them with all available information about G0507, including its origin, any analytical data, and the results of preliminary hazard tests.

• EHS will coordinate with a specialized hazardous waste disposal company for analysis and subsequent disposal.[9][19] Analysis of an unknown sample can be expensive.[9][11]

Emergency Procedures

4.1. Spill Response:

• Minor Spill (inside fume hood):

  • Alert personnel in the immediate area.

  • Use a chemical spill kit to absorb the material.

  • Wipe the area clean with a suitable solvent.

  • Collect all contaminated materials as hazardous waste.

• Major Spill (outside fume hood):

  • Evacuate the laboratory immediately.

  • Alert others and activate the nearest fire alarm if the substance is flammable or highly volatile.

  • Close the laboratory doors.

  • Contact your institution's EHS and emergency response team from a safe location.

4.2. Personnel Exposure:

• Skin Contact: Immediately go to the nearest safety shower and rinse the affected area for at least 15 minutes. Remove contaminated clothing while under the shower. Seek immediate medical attention.

• Eye Contact: Immediately go to the nearest eyewash station and flush eyes for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. Seek immediate medical attention.

Logical Decision Pathway for Handling

The following diagram outlines the logical steps for assessing and handling G0507.

Caption: Decision pathway for handling G0507.

References

• 1. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ehs.okstate.edu [ehs.okstate.edu]
• 3. acs.org [acs.org]
• 4. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 5. Risk Assessment - Health and Safety Authority [hsa.ie]
• 6. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 7. Laboratory Safety Rules - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 8. unmc.edu [unmc.edu]
• 9. Unknown Chemical Waste Disposal | Campus Operations | Campus Operations [campusoperations.temple.edu]
• 10. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 11. Unknowns | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 12. hazmatschool.com [hazmatschool.com]
• 13. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 14. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 15. Personal Protective Equipment and Chemistry - Chemical Safety Facts [chemicalsafetyfacts.org]
• 16. cdc.gov [cdc.gov]
• 17. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 18. research.columbia.edu [research.columbia.edu]
• 19. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]